Diethyl acetylmalonate

• CAS: 570-08-1

Core Science & Biosynthesis

Diethyl acetylmalonate chemical properties and structure

An In-depth Technical Guide to Diethyl Acetylmalonate

Introduction

Diethyl acetylmalonate, also known by its IUPAC name diethyl 2-acetylpropanedioate, is a diester derivative of acetylmalonic acid.[1] Its molecular structure contains two ethyl ester groups and an acetyl group, making it a highly versatile building block in organic synthesis.[1] This compound is particularly valuable due to its active methylene group, positioned between two carbonyl functionalities, which imparts significant reactivity.[2] This guide provides a comprehensive overview of the chemical properties, structure, synthesis, and key reactions of diethyl acetylmalonate, tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Properties

Diethyl acetylmalonate (CAS Number: 570-08-1) is a derivative of diethyl malonate where one of the acidic alpha-protons of the central methylene group has been replaced by an acetyl group.[1][3] This structure is fundamental to its reactivity, particularly in carbanion-mediated reactions.

Identifiers and Structure

• IUPAC Name : diethyl 2-acetylpropanedioate[1][4]

• Synonyms : Diethyl 2-acetylmalonate, Acetylmalonic acid diethyl ester, C-Acetylmalonic ester[3][4][5]

• CAS Number : 570-08-1[1][3][5]

• Molecular Formula : C₉H₁₄O₅[1][3][5]

• Canonical SMILES : CCOC(=O)C(C(=O)C)C(=O)OCC[1]

• InChI Key : SQAUUQRBOCJRCW-UHFFFAOYSA-N[1]

Physicochemical Properties The key quantitative properties of diethyl acetylmalonate are summarized in the table below for easy reference.

Property	Value	Reference(s)
Molecular Weight	202.20 g/mol	[1][4]
Appearance	Clear, colorless oil	[3][6]
Density	1.0834 g/cm³	[3][6]
Boiling Point	119-120 °C at 17 mmHg	[3][6]
Flash Point	119-120 °C at 17 mm	[6]
Solubility	Miscible in Chloroform, Methanol. Not miscible in water.	[3][6]
Refractive Index	~1.4435 (estimate)	[3][6]
pKa	8.08 ± 0.46 (Predicted)	[3][6]

Synthesis and Reactions

Diethyl acetylmalonate is a key intermediate in various synthetic pathways, valued for its ability to act as a nucleophile in the construction of complex molecular architectures.

General Synthesis Pathway

The synthesis of diethyl acetylmalonate typically starts from diethyl malonate, which possesses a reactive methylene group. This central carbon can be deprotonated by a suitable base to form a carbanion, which then acts as a nucleophile. Acylation of this carbanion, for instance with acetyl chloride or acetic anhydride, yields diethyl acetylmalonate. This process is a variation of the well-established malonic ester synthesis.[2][7]

Synthetic utility of Diethyl Acetylmalonate.

Key Reactions in Drug Development

Diethyl acetylmalonate is a valuable building block for synthesizing more complex molecules, which is particularly relevant in medicinal chemistry and drug development.[1]

• Synthesis of β-Hydroxy Ketones and β-Diketones : It serves as a precursor for various condensation reactions to produce β-hydroxy ketones and β-diketones, which are important intermediates in the synthesis of pharmaceuticals and natural products.[1]

• Synthesis of Heterocyclic Compounds : The compound is used to construct heterocyclic rings, which are core structural motifs in many biologically active molecules.[1] Reactions like the Knoevenagel and Claisen condensations are employed for this purpose.[1]

• Pharmaceutical Intermediates : It is used as an intermediate in the synthesis of various drugs, with some derivatives being explored for anti-inflammatory and analgesic properties.[1][6]

Experimental Protocols

While specific, detailed experimental protocols are highly dependent on the target molecule and reaction scale, the following section outlines the general methodology for the acylation of a malonic ester to produce compounds like diethyl acetylmalonate, based on established chemical principles.[8]

General Methodology: Acylation of Diethyl Malonate

This protocol describes a representative method for the C-acylation of diethyl malonate to form diethyl acetylmalonate. Optimization is often necessary based on the specific acylating agent and desired purity.

1. Materials and Setup:

• Reagents : Diethyl malonate, a strong base (e.g., sodium ethoxide), an acylating agent (e.g., acetyl chloride or acetic anhydride), and appropriate anhydrous solvents (e.g., ethanol, THF).

• Apparatus : A multi-neck round-bottom flask equipped with a mechanical stirrer, a dropping funnel, a reflux condenser, and an inert atmosphere (e.g., nitrogen or argon).

2. Procedure Workflow:

General workflow for the synthesis of Diethyl Acetylmalonate.

Safety and Handling

Diethyl acetylmalonate is irritating to the eyes and skin.[3] Appropriate personal protective equipment, including safety goggles, chemical-resistant gloves, and a lab coat, should be worn when handling this compound.[3] All work should be performed in a well-ventilated fume hood. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

References

• 1. Buy Diethyl acetylmalonate | 570-08-1 [smolecule.com]
• 2. Diethyl Malonate: Versatile Building Block in Organic Synthesis_Chemicalbook [chemicalbook.com]
• 3. chembk.com [chembk.com]
• 4. 1,3-Diethyl 2-acetylpropanedioate | C9H14O5 | CID 136365 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Diethyl 2-Acetylmalonate | LGC Standards [lgcstandards.com]
• 6. Diethyl acetylmalonate CAS#: 570-08-1 [m.chemicalbook.com]
• 7. Application of Diethyl malonate_Chemicalbook [chemicalbook.com]
• 8. benchchem.com [benchchem.com]

A Technical Guide to Diethyl Acetylmalonate for Advanced Research

For Immediate Release: A comprehensive technical overview of Diethyl Acetylmalonate, a pivotal reagent in synthetic organic chemistry, tailored for researchers, scientists, and professionals engaged in drug development and complex molecule synthesis. This document provides in-depth information on its chemical identity, physical properties, and core applications, with a focus on detailed experimental protocols and reaction workflows.

Chemical Identity and Properties

Diethyl acetylmalonate is a diester derivative of malonic acid, distinguished by an acetyl group on the central methylene carbon. This structural feature imparts unique reactivity, making it a valuable precursor in a multitude of synthetic pathways.

CAS Number: 570-08-1

Synonyms: A variety of synonyms are used in literature and commercial listings to refer to Diethyl Acetylmalonate. These include:

• Diethyl 2-acetylmalonate

• Acetylmalonic Acid Diethyl Ester

• C-Acetylmalonic Ester

• Propanedioic acid, acetyl-, diethyl ester

• Ethyl acetomalonate

• Diethyl acetomalonate

• Acetyl-propanedioic acid diethyl ester

A summary of its key physicochemical properties is presented in Table 1.

Property	Value
Molecular Formula	C₉H₁₄O₅
Molar Mass	202.20 g/mol
Density	1.0834 g/cm³
Boiling Point	119-120 °C at 17 mmHg
Flash Point	119-120 °C
Refractive Index	1.4435 (estimate)
Solubility	Soluble in Chloroform, Methanol. Not miscible in water.

Table 1: Physicochemical Properties of Diethyl Acetylmalonate[1][2]

Core Synthetic Applications & Experimental Protocols

Diethyl acetylmalonate is a versatile building block, primarily utilized in the synthesis of ketones, substituted carboxylic acids, and heterocyclic compounds. Its utility stems from the acidity of the α-proton, which allows for facile enolate formation and subsequent alkylation or condensation reactions.

Malonic Ester Synthesis for Ketone Formation

A key application of diethyl acetylmalonate is in the synthesis of ketones. The general workflow involves the deprotonation of the α-carbon, followed by alkylation, and subsequent hydrolysis and decarboxylation. This sequence effectively transforms an alkyl halide into a methyl ketone with the introduction of a three-carbon unit.

Experimental Protocol: General Procedure for Ketone Synthesis via Malonic Ester Synthesis [3]

Objective: To synthesize a ketone by the alkylation of diethyl acetylmalonate followed by hydrolysis and decarboxylation.

Materials:

• Diethyl acetylmalonate

• Sodium ethoxide (or another suitable base)

• Absolute Ethanol

• Alkyl halide (e.g., methyl iodide, benzyl bromide)

• Hydrochloric acid or Sulfuric acid (for hydrolysis)

• Diethyl ether (for extraction)

• Anhydrous magnesium sulfate or sodium sulfate (for drying)

Procedure:

• Enolate Formation: In a round-bottom flask equipped with a reflux condenser and a dropping funnel, a solution of sodium ethoxide is prepared by dissolving sodium metal in absolute ethanol under an inert atmosphere. The solution is then cooled in an ice bath. Diethyl acetylmalonate is added dropwise to the cooled sodium ethoxide solution with stirring to form the sodium enolate.

• Alkylation: The desired alkyl halide is added dropwise to the enolate solution. The reaction mixture is then refluxed until the reaction is complete (monitored by TLC). The alkylation proceeds via an SN2 mechanism.[3]

• Hydrolysis: After cooling, the reaction mixture is acidified with a strong acid (e.g., HCl or H₂SO₄) and heated to reflux. This step hydrolyzes both the ester and the acetyl groups to carboxylic acids.

• Decarboxylation: Continued heating of the acidic solution leads to the decarboxylation of the resulting β-keto acid and the malonic acid derivative, yielding the desired ketone and carbon dioxide.

• Work-up and Purification: The reaction mixture is cooled and extracted with diethyl ether. The organic layers are combined, washed with brine, and dried over anhydrous magnesium sulfate. The solvent is removed under reduced pressure, and the crude ketone is purified by distillation or chromatography.

Malonic Ester Synthesis Workflow for Ketones.

Knoevenagel Condensation

The Knoevenagel condensation is a reaction between a carbonyl compound (an aldehyde or ketone) and an active methylene compound, such as diethyl acetylmalonate, catalyzed by a weak base.[4] This reaction is a cornerstone for the formation of carbon-carbon double bonds.

Experimental Protocol: Knoevenagel Condensation of an Aldehyde with Diethyl Acetylmalonate [5]

Objective: To synthesize an α,β-unsaturated compound via the Knoevenagel condensation.

Materials:

• An aldehyde (e.g., isovaleraldehyde)

• Diethyl acetylmalonate

• A weak base catalyst (e.g., piperidine, pyridine, or an immobilized enzyme like Gelatine)

• Solvent (e.g., Dimethyl sulfoxide - DMSO)

• Hexane (for extraction)

Procedure:

• Reaction Setup: A mixture of the aldehyde and a slight excess of diethyl acetylmalonate is dissolved in a suitable solvent, such as DMSO, in a conical flask.

• Catalyst Addition: The base catalyst is added to the mixture. The flask is then shaken, for instance on an orbital shaker, at room temperature.

• Reaction Monitoring: The progress of the reaction is monitored by Thin Layer Chromatography (TLC). The reaction is typically allowed to proceed overnight.

• Work-up and Purification: Upon completion, the product is extracted from the reaction mixture using a non-polar solvent like hexane. The organic extracts are combined, and the solvent is evaporated to yield the crude product. Further purification can be achieved by removing any unreacted diethyl acetylmalonate, for example, by selective hydrolysis with an enzyme, followed by isolation of the desired α,β-unsaturated product.[5]

Logical Flow of the Knoevenagel Condensation.

Conclusion

Diethyl acetylmalonate remains an indispensable tool in the arsenal of synthetic chemists. Its predictable reactivity and versatility in forming new carbon-carbon bonds through foundational reactions like the malonic ester synthesis and Knoevenagel condensation underscore its importance in the synthesis of a wide array of target molecules, from pharmaceuticals to advanced materials. The protocols and workflows detailed herein provide a robust framework for the effective utilization of this key chemical intermediate in a research and development setting.

References

• 1. chembk.com [chembk.com]
• 2. Diethyl acetylmalonate CAS#: 570-08-1 [m.chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. Knoevenagel Condensation | Thermo Fisher Scientific - TW [thermofisher.com]
• 5. s3-ap-southeast-1.amazonaws.com [s3-ap-southeast-1.amazonaws.com]

Spectroscopic Profile of Diethyl Acetamidomalonate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for diethyl acetamidomalonate (DEAM), a versatile intermediate in the synthesis of amino acids and other pharmaceuticals. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with standardized experimental protocols for data acquisition.

Introduction

Diethyl acetamidomalonate (CAS No: 1068-90-2) is a derivative of diethyl malonate and serves as a key building block in organic synthesis.[1] A thorough understanding of its spectroscopic characteristics is essential for reaction monitoring, quality control, and structural confirmation. This document presents the key spectroscopic data in a clear and accessible format.

Spectroscopic Data

The following tables summarize the key spectroscopic data for diethyl acetamidomalonate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Data for Diethyl Acetamidomalonate in CDCl₃ [2]

Chemical Shift (δ) ppm	Multiplicity	Integration	Coupling Constant (J) Hz	Assignment
6.67	d	1H	5.7	NH
5.18	d	1H	7.1	α-CH
4.27	m	4H	-	-O-CH₂ -CH₃
2.08	s	3H	-	-C(=O)-CH₃
1.30	t	6H	7.1	-O-CH₂-CH₃

Table 2: ¹³C NMR Data for Diethyl Acetamidomalonate in CDCl₃ [2]

Chemical Shift (δ) ppm	Assignment
169.5	C =O (amide)
166.5	C =O (ester)
62.6	-O-C H₂-CH₃
56.5	α-C H
22.8	-C(=O)-C H₃
14.0	-O-CH₂-C H₃

Infrared (IR) Spectroscopy

Table 3: Key IR Absorption Bands for Diethyl Acetamidomalonate

Wavenumber (cm⁻¹)	Functional Group
~3300	N-H stretch
~1740	C=O stretch (ester)
~1680	C=O stretch (amide I)
~1530	N-H bend (amide II)
~1200	C-O stretch

Mass Spectrometry (MS)

Table 4: Major Fragments in the Mass Spectrum of Diethyl Acetamidomalonate [3]

m/z	Proposed Fragment
218	[M+H]⁺ (Molecular Ion + H)
102	[M - COOC₂H₅ - C₂H₅]⁺
99	[M - 2(OC₂H₅)]⁺
74	[C₂H₅OOC]⁺
43	[CH₃CO]⁺

Experimental Protocols

The data presented above are typically acquired using the following standard methodologies.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A sample of diethyl acetamidomalonate (typically 5-25 mg for ¹H NMR and 50-100 mg for ¹³C NMR) is dissolved in a deuterated solvent, commonly chloroform-d (CDCl₃), in a high-quality NMR tube.[4] The spectrum is recorded on an NMR spectrometer, for instance, a 300 MHz instrument.[2] The chemical shifts are referenced to an internal standard, typically tetramethylsilane (TMS), set at 0.00 ppm. For ¹³C NMR, the solvent peak is often used as a secondary reference.

Fourier-Transform Infrared (FTIR) Spectroscopy

The IR spectrum is typically obtained using a Fourier-Transform Infrared (FTIR) spectrometer.[5] A small amount of the solid diethyl acetamidomalonate can be analyzed neat using an Attenuated Total Reflectance (ATR) accessory.[3] Alternatively, the sample can be prepared as a KBr pellet or as a mull in Nujol. The spectrum is recorded over the standard mid-IR range of 4000-400 cm⁻¹. A background spectrum is recorded prior to the sample scan to subtract the contribution of atmospheric CO₂ and water vapor.

Mass Spectrometry (MS)

Mass spectra are acquired using a mass spectrometer, often coupled with a chromatographic separation technique like Gas Chromatography (GC-MS).[6] For GC-MS analysis, the sample is introduced into the GC, where it is vaporized and separated on a capillary column before entering the mass spectrometer. Electron Ionization (EI) is a common method for generating ions, which are then separated by their mass-to-charge (m/z) ratio by a mass analyzer.[6]

Workflow and Data Analysis

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like diethyl acetamidomalonate.

Spectroscopic analysis workflow for a chemical compound.

References

• 1. Diethyl acetamidomalonate - Wikipedia [en.wikipedia.org]
• 2. Diethyl acetamidomalonate | 1068-90-2 [chemicalbook.com]
• 3. Acetamidomalonic acid diethyl ester | C9H15NO5 | CID 14041 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]

Synthesis of Diethyl Acetylmalonate from Diethyl Malonate: An In-depth Technical Guide

This guide provides a comprehensive overview of the synthesis of diethyl acetylmalonate, a valuable β-keto ester, from diethyl malonate. The content herein is curated for researchers, scientists, and professionals in drug development, offering detailed experimental protocols, quantitative data, and a visual representation of the synthetic pathway. Diethyl acetylmalonate serves as a versatile building block in organic synthesis, particularly in the formation of more complex molecular architectures and heterocyclic compounds.

Core Reaction Mechanism: C-Acylation of an Active Methylene Compound

The synthesis of diethyl acetylmalonate from diethyl malonate is a classic example of C-acylation of an active methylene compound. The methylene group (-CH₂-) in diethyl malonate is flanked by two electron-withdrawing ester groups, rendering the α-hydrogens relatively acidic (pKa ≈ 13).[1] This acidity allows for the facile formation of a resonance-stabilized enolate ion upon treatment with a suitable base.[2][3] This enolate then acts as a nucleophile, attacking an electrophilic acetylating agent to form the C-acylated product.

The overall process can be broken down into two primary steps:

• Enolate Formation: A base, such as sodium ethoxide (NaOEt) or a combination of magnesium chloride and a tertiary amine like triethylamine, is used to deprotonate the α-carbon of diethyl malonate, forming the corresponding enolate.[1][2][4] The use of magnesium salts can favor C-acylation through chelation with the β-dicarbonyl system.[4][5]

• Nucleophilic Acylation: The generated enolate ion attacks the electrophilic carbonyl carbon of an acetylating agent, typically acetyl chloride or acetic anhydride. This results in the formation of diethyl acetylmalonate.[4] The reaction is often conducted as a single-step procedure in the presence of two equivalents of a base to neutralize the acid byproduct and drive the reaction to completion.[4]

Experimental Protocols

The following section details a common laboratory procedure for the synthesis of diethyl acetylmalonate. The protocol is adapted from established methods involving magnesium chloride and a tertiary amine base, which has been shown to produce excellent yields.[4][6]

Methodology: C-Acylation using Magnesium Chloride and Triethylamine

This procedure describes the acylation of diethyl malonate with acetyl chloride, facilitated by magnesium chloride and triethylamine in acetonitrile.

Reagents and Materials:

• Anhydrous Magnesium Chloride (MgCl₂)

• Diethyl Malonate (C₇H₁₂O₄)

• Triethylamine (Et₃N)

• Acetyl Chloride (CH₃COCl)

• Dry Acetonitrile (CH₃CN)

• Hydrochloric Acid (HCl), 1 M solution

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (NaCl) solution (brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Inert atmosphere setup (e.g., Argon or Nitrogen)

Procedure:

• Reaction Setup: In a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and an inert gas inlet, add anhydrous magnesium chloride (2.38 g, 25 mmol) and dry acetonitrile (25 mL).

• Addition of Reagents: To the stirred suspension, add diethyl malonate (4.0 g, 25 mmol) and triethylamine (5.06 g, 50 mmol, 2 equivalents).

• Addition of Acetylating Agent: Cool the mixture in an ice bath (0 °C). Add acetyl chloride (1.96 g, 25 mmol) dropwise from the dropping funnel over a period of 30 minutes, ensuring the temperature remains low.

• Reaction: After the addition is complete, allow the mixture to stir at 0 °C for 1 hour, and then let it warm to room temperature and stir for an additional 12 hours.[6]

• Work-up: Quench the reaction by adding 50 mL of 1 M HCl. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Washing: Combine the organic extracts and wash successively with 50 mL of 1 M HCl, 50 mL of saturated NaHCO₃ solution, and 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude product by vacuum distillation to obtain pure diethyl acetylmalonate.

Quantitative Data Summary

The following table summarizes the quantitative data for the synthesis of diethyl acetylmalonate as described in the experimental protocol.

Reagent/Product	Molar Mass ( g/mol )	Amount (mmol)	Equivalents	Volume/Mass Used	Product Yield (%)	Product Boiling Point (°C)
Diethyl Malonate	160.17	25	1.0	4.0 g (3.8 mL)	-	-
Magnesium Chloride	95.21	25	1.0	2.38 g	-	-
Triethylamine	101.19	50	2.0	5.06 g (7.0 mL)	-	-
Acetyl Chloride	78.50	25	1.0	1.96 g (1.78 mL)	-	-
Diethyl Acetylmalonate	202.21	-	-	-	~80-90%	118-120 °C at 18 mmHg

Note: Yields are approximate and can vary based on reaction conditions and purification efficiency.

Visualizations

The following diagrams illustrate the key chemical transformation and the experimental workflow for the synthesis of diethyl acetylmalonate.

Caption: Reaction pathway for the synthesis of diethyl acetylmalonate.

Caption: Step-by-step experimental workflow for the synthesis.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. brainkart.com [brainkart.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. scribd.com [scribd.com]

The Acylation of Diethyl Malonate: A Comprehensive Technical Guide for the Synthesis of Diethyl Acetylmalonate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the acylation of diethyl malonate to form diethyl acetylmalonate, a key synthetic intermediate in the production of various pharmaceuticals and fine chemicals. This document outlines the core reaction mechanism, provides detailed experimental protocols, presents quantitative data, and illustrates the process through clear diagrams.

Introduction

The acylation of active methylene compounds, such as diethyl malonate, is a fundamental carbon-carbon bond-forming reaction in organic synthesis. The resulting β-keto esters are versatile precursors for a wide array of more complex molecules. Diethyl malonate's α-protons are relatively acidic (pKa ≈ 13), facilitating the formation of a stable enolate which can then act as a nucleophile.[1] This guide focuses on the acylation of diethyl malonate with an acetylating agent to yield diethyl acetylmalonate.

Reaction Mechanism

The acylation of diethyl malonate proceeds through the formation of a resonance-stabilized enolate ion. This can be achieved using a variety of bases. A particularly effective method involves the use of magnesium compounds, which facilitate the formation of a potent magnesium enolate nucleophile.[2]

The key steps of the magnesium-mediated acylation are:

• Enolate Formation: A base, such as magnesium ethoxide or a combination of magnesium chloride and a tertiary amine, is used to deprotonate the diethyl malonate at the α-carbon. The magnesium ion chelates with the malonate ester, which increases the acidity of the α-protons, allowing for deprotonation with milder bases like triethylamine.[2]

• Acylation: The resulting magnesium enolate acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of the acylating agent (e.g., acetyl chloride). This results in the formation of diethyl acetylmalonate.[2][3]

Diagram 1: Reaction mechanism for the acylation of diethyl malonate.

Quantitative Data

The yield of diethyl acetylmalonate is dependent on the specific reagents and reaction conditions used. The following table summarizes yields obtained from the acylation of diethyl malonate with acetyl chloride using magnesium chloride and different tertiary amine bases in acetonitrile.[4]

Acylating Agent	Base	Solvent	Yield (%)
Acetyl Chloride	Pyridine	Acetonitrile	61
Acetyl Chloride	Triethylamine	Acetonitrile	85

Experimental Protocols

The following are detailed experimental protocols for the acylation of diethyl malonate.

Magnesium Ethoxide Mediated Acylation

This protocol is adapted from procedures involving the in-situ formation of a magnesium enolate.[2]

Materials:

• Magnesium turnings

• Absolute ethanol

• Carbon tetrachloride (catalyst)

• Diethyl malonate

• Dry ether

• Dry benzene

• Acyl chloride (e.g., benzoyl chloride, for which this specific protocol is described)

• Iced sulfuric acid

Procedure:

• Reagent Setup: In a dry, three-necked flask equipped with a condenser, dropping funnel, and a nitrogen inlet, add magnesium turnings, a small amount of absolute ethanol, and a catalytic amount of carbon tetrachloride.

• Enolate Formation: Slowly add a solution of diethyl malonate in absolute ethanol dropwise to the flask. After the initial reaction subsides, add dry ether and benzene. Reflux the mixture to facilitate the formation of the ethoxymagnesium derivative.

• Acylation: Cool the reaction mixture in an ice bath. Add the acyl chloride (e.g., benzoyl chloride) dissolved in dry ether dropwise.

• Workup: Pour the reaction mixture into iced sulfuric acid. The diethyl acylmalonate can then be isolated through standard extraction and purification techniques.

Acylation using Magnesium Chloride and Triethylamine

This protocol describes a high-yield, single-step acylation procedure.[4]

Materials:

• Magnesium chloride (anhydrous)

• Diethyl malonate

• Triethylamine

• Acetyl chloride

• Dry acetonitrile

• 6 M Hydrochloric acid

• Ether

Procedure:

• Reaction Setup: In a flask flushed with argon, add dry acetonitrile (25 mL), magnesium chloride, and diethyl malonate.

• Base Addition: Cool the mixture in an ice bath and add triethylamine. Stir the heterogeneous mixture for 15 minutes at room temperature.

• Acylation: Cool the mixture back to 0 °C and add acetyl chloride dropwise.

• Reaction: Stir the mixture for 1 hour at 0 °C and then for 12 hours at room temperature.

• Quenching and Extraction: Cool the reaction to 0 °C and quench with 15 mL of 6 M HCl. Extract the aqueous layer with ether.

• Purification: The combined organic layers are dried and the solvent is removed. The resulting residue is purified by vacuum distillation to yield diethyl acetylmalonate.

Diagram 2: Experimental workflow for MgCl₂/Et₃N mediated acylation.

Applications in Synthesis

Diethyl acylmalonates, such as diethyl acetylmalonate, are valuable synthetic intermediates.[2] They serve as precursors in the synthesis of a variety of fine chemicals, agrochemicals, and pharmaceuticals.[2] For instance, the malonic ester synthesis is a well-established method for preparing carboxylic acids from alkyl halides, where the carbon chain is extended by two atoms.[1]

Conclusion

The acylation of diethyl malonate is a robust and versatile reaction for the synthesis of diethyl acetylmalonate and other β-keto esters. The use of magnesium-mediated methods, particularly with magnesium chloride and a tertiary amine base, offers an efficient and high-yielding approach. The detailed protocols and understanding of the reaction mechanism provided in this guide are intended to support researchers and professionals in drug development and chemical synthesis in successfully applying this important transformation.

References

• 1. 22.7 Alkylation of Enolate Ions - Organic Chemistry | OpenStax [openstax.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. scribd.com [scribd.com]

An In-depth Technical Guide to the Stability and Storage of Diethyl Acetylmalonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for diethyl acetylmalonate. Understanding the stability profile of this compound is critical for its effective use in research, development, and manufacturing, ensuring the integrity and purity of starting materials and intermediates in drug discovery and chemical synthesis. This document outlines the known stability characteristics, potential degradation pathways, and detailed experimental protocols for stability assessment.

Overview of Diethyl Acetylmalonate Stability

Diethyl acetylmalonate is a diester that, like many esters, is susceptible to degradation under certain environmental conditions. The primary degradation pathway is hydrolysis, which can be catalyzed by the presence of acids or bases. Additionally, exposure to elevated temperatures and light can lead to decomposition. Proper storage and handling are therefore essential to maintain the purity and stability of the compound.

General Storage Recommendations:

To ensure the long-term stability of diethyl acetylmalonate, it is recommended to store it in a cool, dry, and well-ventilated area.[1] The container should be tightly sealed to prevent exposure to moisture and atmospheric contaminants.[1] It is also advisable to protect the compound from direct sunlight and sources of heat or ignition.[1]

Incompatible Materials:

Diethyl acetylmalonate should be stored separately from strong acids, strong bases, oxidizing agents, and reducing agents, as these can catalyze its decomposition.[1]

Quantitative Stability Data

Table 1: Hydrolytic Stability of Diethyl Malonate

pH	Temperature (°C)	Half-Life	Hydrolysis after 5 days (%)
4	50	> 5 days	< 10
7	25	137.5 hours	-
7	50	15.9 hours	-
9	50	< 2.4 hours	-

Data sourced from PubChem CID 7761 for Diethyl Malonate.

This data indicates that the hydrolysis rate of malonic acid diesters is significantly influenced by pH and temperature, with degradation being much more rapid under basic conditions and at elevated temperatures.

Degradation Pathways

The primary degradation pathways for diethyl acetylmalonate are anticipated to be hydrolysis and thermal decomposition.

3.1. Hydrolytic Degradation

Under aqueous conditions, diethyl acetylmalonate can undergo hydrolysis to form monoesters and ultimately malonic acid derivatives and ethanol. This process can be accelerated by acidic or basic conditions.

Caption: Proposed Hydrolytic Degradation Pathway.

3.2. Thermal Degradation

Upon heating, diethyl acetylmalonate is expected to decompose. The primary hazardous decomposition products are carbon monoxide (CO) and carbon dioxide (CO2).[1]

Caption: Thermal Decomposition Products.

Experimental Protocols for Stability Testing

For a comprehensive assessment of diethyl acetylmalonate's stability, a series of forced degradation studies should be conducted. These studies expose the compound to various stress conditions to identify potential degradants and determine degradation pathways.

4.1. Hydrolytic Stability Testing (Based on OECD Guideline 111)

This protocol outlines a procedure to assess the rate of hydrolysis of diethyl acetylmalonate in aqueous solutions at different pH values.[2][3][4][5]

Methodology:

• Preparation of Buffer Solutions: Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.

• Sample Preparation: Prepare a stock solution of diethyl acetylmalonate in a suitable solvent. The final concentration in the buffer solutions should not exceed 0.01 M or half of its saturation concentration.[2]

• Incubation: Add the diethyl acetylmalonate solution to the buffer solutions and incubate them in the dark at a constant temperature (e.g., 25°C or 50°C).[2]

• Sampling: At appropriate time intervals, withdraw samples from each solution.

• Analysis: Analyze the samples using a validated stability-indicating analytical method (e.g., HPLC) to determine the concentration of diethyl acetylmalonate and any degradation products.

• Data Evaluation: Determine the rate of hydrolysis and the half-life of the compound at each pH.

Caption: Workflow for Hydrolytic Stability Testing.

4.2. Thermal Stability Testing

This protocol provides a general method for evaluating the thermal stability of diethyl acetylmalonate.

Methodology:

• Sample Preparation: Place a known quantity of diethyl acetylmalonate in a suitable container (e.g., a sealed vial).

• Solid-State Thermal Stress: Expose the solid sample to elevated temperatures (e.g., 40°C, 60°C, 80°C) for a defined period.

• Solution-State Thermal Stress: Prepare a solution of diethyl acetylmalonate in a suitable solvent and expose it to elevated temperatures.

• Analysis: After the exposure period, analyze the samples using a validated stability-indicating method to identify and quantify any degradation products.

• Data Evaluation: Assess the extent of degradation at each temperature to determine the thermal lability of the compound.

4.3. Photostability Testing (Based on ICH Q1B Guideline)

This protocol outlines a procedure to assess the stability of diethyl acetylmalonate upon exposure to light.[6][7]

Methodology:

• Sample Preparation: Place diethyl acetylmalonate samples in chemically inert, transparent containers. Prepare a control sample protected from light (e.g., wrapped in aluminum foil).

• Light Exposure: Expose the samples to a light source that provides a combination of visible and ultraviolet (UV) light. The overall illumination should be not less than 1.2 million lux hours, and the integrated near-UV energy should be not less than 200 watt-hours/square meter.[6]

• Analysis: After the exposure period, analyze both the exposed and control samples using a validated stability-indicating method.

• Data Evaluation: Compare the results of the exposed and control samples to determine the extent of photodegradation.

Caption: Workflow for Photostability Testing.

Conclusion

The stability of diethyl acetylmalonate is a critical consideration for its application in scientific research and drug development. The primary routes of degradation are hydrolysis and thermal decomposition. Adherence to recommended storage conditions—a cool, dry, well-ventilated area, away from incompatible materials and light—is paramount to preserving its quality. The experimental protocols provided in this guide offer a framework for conducting forced degradation studies to thoroughly characterize the stability profile of diethyl acetylmalonate, ensuring its suitability for its intended use.

References

• 1. catalog.labcorp.com [catalog.labcorp.com]
• 2. oecd.org [oecd.org]
• 3. oecd.org [oecd.org]
• 4. Hydrolysis and function of PH according to OECD test no. 111 - Analytice [analytice.com]
• 5. OECD 111 - Hydrolysis as a Function of pH - Situ Biosciences [situbiosciences.com]
• 6. ema.europa.eu [ema.europa.eu]
• 7. iagim.org [iagim.org]

In-depth Technical Guide on the Safety and Handling of Diethyl Acetylmalonate

Disclaimer: Comprehensive safety and toxicological data for diethyl acetylmalonate (CAS No. 570-08-1) is not extensively available in public databases. Much of the readily accessible information pertains to the related compound, diethyl malonate (CAS No. 105-53-3). It is crucial to not extrapolate safety data from diethyl malonate to diethyl acetylmalonate, as their toxicological and chemical properties may differ significantly. This guide summarizes the available information for diethyl acetylmalonate and provides general best practices. Always consult the Safety Data Sheet (SDS) provided by the supplier for the most accurate and up-to-date information before handling this chemical.

Chemical and Physical Properties

A summary of the known physical and chemical properties of diethyl acetylmalonate is presented below. This information is critical for the safe design of experiments and for understanding its behavior under various conditions.

Property	Value
Molecular Formula	C9H14O5[1]
Molar Mass	202.2 g/mol [1]
Density	1.0834 g/cm³[1]
Boiling Point	119-120 °C[1]
Solubility in Water	Not miscible[1]

Hazard Identification and Safety Precautions

Based on available information, diethyl acetylmalonate is irritating to the eyes and skin.[1] Appropriate personal protective equipment (PPE) and handling procedures are essential to minimize exposure and ensure laboratory safety.

Personal Protective Equipment (PPE)

A foundational aspect of laboratory safety is the consistent and correct use of PPE. The following diagram outlines the recommended PPE selection process when handling diethyl acetylmalonate.

Caption: Recommended Personal Protective Equipment.

Handling and Storage

Proper handling and storage are critical to maintaining the integrity of the chemical and ensuring a safe laboratory environment.

• Handling:

  • Wear suitable protective clothing and gloves.[1]

  • Avoid contact with eyes and skin.

  • Ensure adequate ventilation to prevent the accumulation of vapors.

• Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated area.

  • Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial. The following procedures are recommended based on the known hazards of the compound.

Caption: Emergency First Aid Procedures.

Specifically, in case of eye contact, it is advised to rinse immediately with plenty of water and seek medical advice.[1]

Accidental Release Measures

In the event of a spill, a clear and practiced response protocol is essential to mitigate risks.

Spill Cleanup Protocol

A general protocol for cleaning up a spill of diethyl acetylmalonate is as follows:

• Evacuate and Secure: Evacuate non-essential personnel from the immediate area and ensure adequate ventilation.

• Absorb: Use an inert absorbent material, such as sand or vermiculite, to contain and absorb the spill.

• Collect: Carefully collect the absorbed material into a suitable, labeled container for hazardous waste disposal.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

• Dispose: Dispose of the waste in accordance with local, state, and federal regulations.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or water spray.

• Fire-Fighting Procedures: Wear self-contained breathing apparatus (SCBA) and full protective gear.

Disposal Considerations

All chemical waste, including unused diethyl acetylmalonate and materials from spill cleanup, must be disposed of as hazardous waste. Follow all applicable local, state, and federal regulations for chemical waste disposal. Do not dispose of down the drain or in regular trash.

This guide provides a summary of the available safety and handling information for diethyl acetylmalonate. Researchers, scientists, and drug development professionals are strongly encouraged to perform a thorough risk assessment and consult the supplier's SDS before commencing any work with this chemical.

References

• 1. chembk.com [chembk.com]

An In-depth Technical Guide to the Chemical Compatibility of Diethyl Acetylmalonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl acetylmalonate, a derivative of diethyl malonate, is a key building block in synthetic organic chemistry. Its unique structural features, particularly the presence of an active methylene group flanked by two ester functionalities and an acetyl group, make it a versatile precursor for a wide range of complex molecules. This guide provides a comprehensive overview of the chemical compatibility and reactivity of diethyl acetylmalonate, with a focus on its applications in drug development. Understanding its stability and reactivity with various classes of chemical reagents is crucial for its safe handling, storage, and effective use in the synthesis of pharmaceuticals and other bioactive compounds.

Physicochemical Properties

A summary of the key physicochemical properties of diethyl acetylmalonate is presented in Table 1.

Property	Value
Molecular Formula	C₉H₁₄O₅[1]
Molar Mass	202.2 g/mol [1][2]
Appearance	Clear, colorless oil/liquid[2]
Density	1.0834 g/cm³[2]
Boiling Point	119-120 °C at 17 mmHg[2]
Flash Point	119-120 °C at 17 mmHg[2]
Water Solubility	Not miscible in water[2]
Solubility	Soluble in chloroform and methanol[2]
Refractive Index	~1.4435 (estimate)[2]

Chemical Compatibility and Reactivity

Diethyl acetylmalonate exhibits reactivity characteristic of both esters and ketones, with the central carbon atom being particularly reactive due to the electron-withdrawing effects of the adjacent carbonyl groups. Its compatibility with various classes of reagents is summarized below.

Acids

Diethyl acetylmalonate is susceptible to hydrolysis under acidic conditions. The reaction involves the protonation of one of the ester carbonyls, followed by nucleophilic attack by water, leading to the cleavage of the ester bond.

A kinetic study of the hydrolysis of diethyl acetylmalonate has shown that the reaction proceeds through a tetrahedral intermediate. The rate of hydrolysis is dependent on the pH of the solution. At low pH, the breakdown of a hydrated ketone intermediate is the rate-determining step, while at higher pH, the rate-determining step shifts to the addition of water and hydroxide ions to the carbonyl group[3].

In the presence of strong, non-aqueous acids, other reactions may occur, but quantitative data on such interactions are limited in the available literature. Vigorous hydrolysis with a mixture of aqueous hydrobromic acid and acetic acid at reflux has been shown to lead to both hydrolysis and decarboxylation, yielding 2-(perfluorophenyl)acetic acid from its perfluorophenyl-substituted analog[4][5].

Bases

Under basic conditions, diethyl acetylmalonate readily undergoes hydrolysis, a reaction commonly known as saponification. The mechanism involves the nucleophilic attack of a hydroxide ion on the ester carbonyl, leading to the formation of a carboxylate salt and ethanol.

The central methine proton is acidic (pKa ≈ 11 in water) and can be readily removed by a moderately strong base to form a resonance-stabilized enolate. This enolate is a powerful nucleophile and is central to the synthetic utility of diethyl acetylmalonate, particularly in alkylation and acylation reactions. The use of a base such as sodium ethoxide in ethanol is a common practice for generating the enolate for subsequent reactions[6]. However, using other alkoxide bases can lead to transesterification as a side reaction. While strong bases like sodium hydroxide can also deprotonate the active methylene group, they will also readily saponify the ester groups, especially with heating.

The hydrolysis of diethyl acetylmalonate to acetic acid and diethyl malonate has been studied kinetically. The reaction exhibits a pH-rate profile that indicates a change in the rate-determining step with varying pH[3].

Oxidizing Agents

Information on the reactivity of diethyl acetylmalonate with strong oxidizing agents is primarily derived from safety data sheets, which generally recommend avoiding contact with such reagents due to the potential for vigorous or violent reactions. The specific products and reaction kinetics with common oxidizing agents like potassium permanganate or hydrogen peroxide are not well-documented in the readily available literature. However, kinetic studies on the oxidation of other esters by potassium permanganate in an acidic medium indicate that the reaction is first order with respect to both the oxidant and the substrate[5][7]. The likely products of vigorous oxidation would be smaller carboxylic acids and carbon dioxide.

Reducing Agents

Strong reducing agents like lithium aluminum hydride (LiAlH₄) are expected to reduce both the ester and ketone functionalities of diethyl acetylmalonate. The esters would be reduced to primary alcohols, and the ketone to a secondary alcohol, yielding a triol. LiAlH₄ is a powerful hydride donor and reacts violently with protic solvents like water[8][9][10][11]. Reactions with LiAlH₄ are typically carried out in anhydrous ethereal solvents like diethyl ether or tetrahydrofuran[10][12].

Milder reducing agents like sodium borohydride (NaBH₄) are generally selective for aldehydes and ketones and do not typically reduce esters under standard conditions[13][14]. Therefore, it is expected that NaBH₄ would selectively reduce the acetyl group of diethyl acetylmalonate to a secondary alcohol, leaving the diethyl ester groups intact. This selectivity allows for the targeted modification of the ketone functionality.

Experimental Protocols

Hydrolysis of Diethyl Acetylmalonate (Kinetic Study)

This protocol is adapted from the methodology described by Jencks and Gilchrist (1964) for studying the hydrolysis kinetics of diethyl acetylmalonate[3].

Materials:

• Diethyl acetylmalonate

• Potassium chloride

• Hydrochloric acid

• Sodium hydroxide

• Various buffer solutions (e.g., acetate, phosphate, imidazole, carbonate)

• UV-Vis Spectrophotometer

• pH meter

• Constant temperature water bath (25 °C)

Procedure:

• Prepare a stock solution of diethyl acetylmalonate in a suitable solvent (e.g., ethanol).

• Prepare a series of buffer solutions with known pH values and an ionic strength adjusted to 1.0 M with potassium chloride.

• To initiate a kinetic run, add a small aliquot of the diethyl acetylmalonate stock solution to a cuvette containing the temperature-equilibrated (25 °C) buffer solution.

• Immediately place the cuvette in the spectrophotometer, also maintained at 25 °C.

• Monitor the reaction by observing the change in absorbance over time. The disappearance of the diethyl acetylmalonate anion can be followed at 270 nm (ε ≈ 17,000 M⁻¹cm⁻¹) in basic solutions, or the disappearance of the enol form of the acid at 252 nm (ε ≈ 1700 M⁻¹cm⁻¹) in acidic solutions[3].

• Record the absorbance at regular intervals until the reaction is complete.

• Calculate the pseudo-first-order rate constant (k_obs) from the slope of a plot of ln(A_t - A_∞) versus time, where A_t is the absorbance at time t and A_∞ is the absorbance at the end of the reaction.

• Repeat the experiment at various pH values to determine the pH-rate profile.

Synthesis of Diethyl Acetamidomalonate

This procedure is based on a method described in Organic Syntheses for the preparation of diethyl acetamidomalonate, a key intermediate in the synthesis of amino acids[15].

Part A: Diethyl Isonitrosomalonate

• In a three-necked flask equipped with a mechanical stirrer and thermometer, place 50 g of diethyl malonate.

• Cool the flask in an ice bath and add a mixture of 57 ml of glacial acetic acid and 81 ml of water with stirring.

• While maintaining the temperature at about 5 °C, add 65 g of sodium nitrite in portions over 1.5 hours.

• After the addition is complete, continue stirring for 2 hours at 5 °C and then for another 2 hours at room temperature.

• Extract the reaction mixture with two 50-ml portions of ether. The combined ether solution of diethyl isonitrosomalonate is used directly in the next step[15].

Part B: Diethyl Acetamidomalonate

• Place the ethereal solution of diethyl isonitrosomalonate, 86 g of acetic anhydride, and 225 ml of glacial acetic acid in a 1-liter three-necked flask fitted with a mechanical stirrer, thermometer, and dropping funnel.

• With vigorous stirring, add 78.5 g of zinc dust in small portions over 1.5 hours, maintaining the reaction temperature between 40–50 °C with intermittent cooling.

• After the addition of zinc, stir the mixture for an additional 30 minutes.

• Filter the reaction mixture with suction and wash the zinc cake thoroughly with glacial acetic acid.

• Evaporate the combined filtrate and washings under reduced pressure to a thick oil.

• Purify the crude product by adding 100 ml of water, warming to melt the solid, and then stirring rapidly in an ice bath to crystallize the diethyl acetamidomalonate as a fine white product[15].

Role in Drug Development and Relevant Signaling Pathways

Diethyl acetylmalonate and its close derivatives are not typically direct modulators of biological signaling pathways. Instead, their importance in drug development lies in their utility as versatile starting materials for the synthesis of complex bioactive molecules. A prominent example is the use of diethyl acetamidomalonate, derived from diethyl malonate, in the synthesis of the multiple sclerosis drug, fingolimod, and various amino acids.

Precursor to Fingolimod

Fingolimod (FTY720) is an immunomodulating drug used to treat relapsing-remitting multiple sclerosis[16]. A common synthetic route to fingolimod involves the alkylation of diethyl acetamidomalonate[2][3][17][18].

Fingolimod's Mechanism of Action and Signaling Pathway:

Fingolimod is a prodrug that is phosphorylated in vivo to fingolimod-phosphate. This active metabolite is a sphingosine-1-phosphate (S1P) receptor modulator[16][19]. It binds with high affinity to four of the five S1P receptor subtypes (S1P₁, S1P₃, S1P₄, and S1P₅)[20][21].

The therapeutic effect of fingolimod in multiple sclerosis is primarily attributed to its action on the S1P₁ receptor on lymphocytes[1][19]. Binding of fingolimod-phosphate to S1P₁ receptors on lymphocytes induces their internalization and degradation, leading to a functional antagonism[20]. This prevents lymphocytes from egressing from the lymph nodes, thereby reducing the infiltration of autoreactive lymphocytes into the central nervous system (CNS), where they would otherwise cause inflammation and damage to the myelin sheath[1][19]. Fingolimod also crosses the blood-brain barrier and may exert direct effects on neural cells within the CNS[1][16].

References

• 1. Mechanism of action of oral fingolimod (FTY720) in multiple sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. PathWhiz [pathbank.org]
• 3. The Kinetic Mechanism of Phenylalanine Hydroxylase: Intrinsic Binding and Rate Constants from Single Turnover Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The sodium borohydride reduction of organic halides and related derivatives in aprotic solvents [vtechworks.lib.vt.edu]
• 5. d-nb.info [d-nb.info]
• 6. Sciencemadness Discussion Board - Synthesis of diethyl diethylmalonate - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. brainly.com [brainly.com]
• 9. Fingolimod for the treatment of neurological diseases—state of play and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]
• 11. scribd.com [scribd.com]
• 12. library2.smu.ca [library2.smu.ca]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. organic-synthesis.com [organic-synthesis.com]
• 15. Organic Syntheses Procedure [orgsyn.org]
• 16. Fingolimod: direct CNS effects of sphingosine 1-phosphate (S1P) receptor modulation and implications in multiple sclerosis therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Phenylalanine and Tyrosine Metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Fingolimod: direct CNS effects of sphingosine 1-phosphate (S1P) receptor modulation and implications in multiple sclerosis therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Sphingosine-1-phosphate receptor modulator - Wikipedia [en.wikipedia.org]

Diethyl Acetylmalonate: A Versatile Precursor in Modern Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Diethyl acetylmalonate, a valuable trifunctional precursor, holds a significant position in the toolbox of organic synthesis. Its unique structure, incorporating a reactive methylene group flanked by two ester functionalities and an acetyl group, provides a versatile platform for the construction of a diverse array of complex molecules, particularly heterocyclic compounds and other pharmacologically relevant scaffolds. This technical guide delves into the core applications of diethyl acetylmalonate, providing detailed experimental protocols, quantitative data, and mechanistic insights to empower researchers in leveraging its synthetic potential.

Core Applications in Organic Synthesis

Diethyl acetylmalonate serves as a key building block in a variety of named reactions and synthetic transformations. Its ability to act as a potent nucleophile, following deprotonation of the active methylene group, and the differential reactivity of its carbonyl groups, make it a strategic starting material for the synthesis of:

• Heterocyclic Compounds: Including pyrazolones, barbiturates, and pyridines, which are prevalent motifs in numerous pharmaceutical agents.

• β-Diketones and β-Hydroxy Ketones: Important intermediates in the synthesis of natural products and functional materials.

This guide will focus on the practical application of diethyl acetylmalonate in several key transformations, providing both the "how" and the "why" for its utility.

Synthesis of Heterocyclic Scaffolds

The construction of heterocyclic rings is a cornerstone of medicinal chemistry and drug development. Diethyl acetylmalonate offers an efficient entry point to several important classes of heterocycles.

Pyrazolone Synthesis

Pyrazolones are a class of heterocyclic compounds with a broad spectrum of biological activities, including analgesic, anti-inflammatory, and antipyretic properties. The synthesis of 3-methyl-5-pyrazolone from diethyl acetylmalonate and hydrazine hydrate is a classic example of its application.

Reaction Scheme:

Caption: Synthesis of 3-Methyl-5-pyrazolone from Diethyl Acetylmalonate.

Experimental Protocol: Synthesis of 3-Methyl-5-pyrazolone

This protocol is based on the established synthesis from β-ketoesters and hydrazine.[1][2][3]

Reagent/Solvent	Molar Equiv.	Amount (for 10 mmol scale)
Diethyl Acetylmalonate	1.0	1.72 g (1.65 mL)
Hydrazine Hydrate (~64%)	1.1	0.55 mL
Ethanol (95%)	Solvent	20 mL
Acetic Acid (glacial)	Catalyst	0.5 mL

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add diethyl acetylmalonate (1.0 eq) and ethanol.

• Slowly add hydrazine hydrate (1.1 eq) to the stirred solution.

• Add a catalytic amount of glacial acetic acid.

• Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Reduce the solvent volume under reduced pressure.

• Cool the resulting solution in an ice bath to induce crystallization.

• Collect the precipitated solid by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum to afford 3-methyl-5-pyrazolone.

Expected Yield: While specific yields for diethyl acetylmalonate are not widely reported, similar reactions with ethyl acetoacetate typically yield 64-97%.[2][3]

Barbiturate Synthesis

Barbiturates are a class of drugs that act as central nervous system depressants. While the classical synthesis starts from diethyl malonate, diethyl acetylmalonate can also be envisioned as a precursor, leading to 5-acetylbarbituric acid. The general principle involves the condensation with urea.[4][5][6][7][8]

Reaction Scheme:

References

• 1. jmchemsci.com [jmchemsci.com]
• 2. ias.ac.in [ias.ac.in]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 6. How are barbituric acids synthesized from diethyl malonate? | Filo [askfilo.com]
• 7. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 8. Practical Experiment 8: To synthesize and characterized barbaturic acid | PPTX [slideshare.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Diethyl Acetylmalonate using Magnesium Chloride and Triethylamine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of diethyl acetylmalonate via the C-acylation of diethyl malonate. This method utilizes magnesium chloride and triethylamine, offering a high-yield and operationally simple alternative to traditional methods that often require stronger, moisture-sensitive bases.

Introduction

The C-acylation of active methylene compounds is a cornerstone of carbon-carbon bond formation in organic synthesis, leading to the formation of valuable β-dicarbonyl compounds. Diethyl acetylmalonate is a key precursor in the synthesis of various pharmaceuticals and fine chemicals. The described method leverages the ability of magnesium chloride to act as a Lewis acid, forming a chelate with diethyl malonate. This chelation enhances the acidity of the central methylene protons, facilitating their removal by a relatively weak base like triethylamine. The subsequent in-situ formation of the magnesium enolate allows for efficient acylation with acid chlorides, resulting in excellent yields of the desired C-acylated product.[1][2][3] This protocol is recognized as a straightforward and economical approach for this class of transformation.[1]

Data Presentation

The efficacy of this method is demonstrated by the consistently high yields obtained with various acid chlorides. The following table summarizes the results for the acylation of diethyl malonate in the presence of magnesium chloride and triethylamine.

Acid Chloride	Product	Yield (%)
Acetyl chloride	Diethyl acetylmalonate	85
Propionyl chloride	Diethyl propionylmalonate	82
Isobutyryl chloride	Diethyl isobutyrylmalonate	77
Pivaloyl chloride	Diethyl pivaloylmalonate	75
Butyryl chloride	Diethyl butyrylmalonate	78
Benzoyl chloride	Diethyl benzoylmalonate	81

Experimental Protocols

General Procedure for the Synthesis of Diethyl Acetylmalonate

This protocol details the synthesis on a 25 mmol scale.

Materials:

• Anhydrous Magnesium Chloride (MgCl₂) (2.38 g, 25 mmol)

• Diethyl Malonate (3.80 mL, 25 mmol)

• Triethylamine (Et₃N) (6.97 mL, 50 mmol)

• Acetyl Chloride (1.78 mL, 25 mmol)

• Anhydrous Acetonitrile (25 mL)

• 5 M Hydrochloric Acid (HCl)

• Anhydrous Diethyl Ether

• Anhydrous Magnesium Sulfate (MgSO₄)

Equipment:

• Three-necked round-bottom flask

• Septum inlet

• Magnetic stirrer and stir bar

• Ice bath

• Inert gas supply (e.g., Argon or Nitrogen)

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: Under an inert atmosphere, a dry three-necked round-bottom flask equipped with a magnetic stir bar and a septum is charged with anhydrous magnesium chloride (2.38 g).

• Reagent Addition: Dry acetonitrile (25 mL) is added to the flask, followed by diethyl malonate (3.80 mL).[3]

• Enolate Formation: The resulting heterogeneous mixture is cooled to 0 °C in an ice bath. Triethylamine (6.97 mL) is then added dropwise via the septum. The mixture is stirred at 0 °C for 15 minutes.[3]

• Acylation: Acetyl chloride (1.78 mL) is added to the reaction mixture. The reaction is stirred for 1 hour at 0 °C, after which the ice bath is removed, and the mixture is stirred for an additional 12 hours at room temperature.[3]

• Workup: The reaction is cooled back to 0 °C and quenched by the careful addition of 15 mL of 5 M HCl. The quenched reaction mixture is then transferred to a separatory funnel and extracted three times with 20 mL portions of diethyl ether.[3]

• Isolation and Purification: The combined organic extracts are dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude residue is then purified by vacuum distillation. Diethyl acetylmalonate is collected via bulb-to-bulb distillation at 90 °C (0.25 mmHg), yielding 4.3 g (85%) of the pure product.[3]

Visualized Workflow and Reaction Pathway

The following diagrams illustrate the experimental workflow and the proposed reaction mechanism.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scribd.com [scribd.com]

Application Note: High-Yield C-acylation of Diethyl Malonate using a Magnesium-Mediated Protocol

Introduction

The C-acylation of active methylene compounds, such as diethyl malonate, is a fundamental carbon-carbon bond-forming reaction in organic synthesis. The resulting β-keto esters, like diethyl acetylmalonate, are highly versatile intermediates crucial for the synthesis of a wide array of pharmaceuticals, fine chemicals, and complex organic molecules.[1] This application note details a robust and efficient protocol for the C-acylation of diethyl malonate with acetyl chloride, utilizing a magnesium-mediated approach. This method offers significant advantages, including high yields and the use of mild bases, which prevents undesirable side reactions with the acyl chloride.[1]

The core of this method involves the in situ formation of a magnesium enolate of diethyl malonate. The magnesium(II) ion chelates to the malonate, increasing the acidity of the α-protons. This allows for deprotonation by a mild tertiary amine base, such as triethylamine (Et₃N), to form the nucleophilic enolate.[1] This enolate then readily attacks the electrophilic acetyl chloride in a nucleophilic acyl substitution reaction to yield the desired C-acylated product. This approach consistently provides excellent yields, often exceeding 90%.[1]

Quantitative Data Summary

The magnesium chloride-triethylamine method has proven effective for the C-acylation of diethyl malonate with various acyl chlorides, delivering high yields consistently.

Acyl Chloride (R-COCl)	Product (R-CO-CH(CO₂Et)₂)	Yield (%)
Acetyl chloride (CH₃COCl)	Diethyl acetylmalonate	90%[1]
Propionyl chloride (CH₃CH₂COCl)	Diethyl propionylmalonate	91%[1]
Isobutyryl chloride ((CH₃)₂CHCOCl)	Diethyl isobutyrylmalonate	91%[1]
Pivaloyl chloride ((CH₃)₃CCOCl)	Diethyl pivaloylmalonate	90%[1]
Benzoyl chloride (C₆H₅COCl)	Diethyl benzoylmalonate	89%[1]

Experimental Protocol

This protocol describes the general procedure for the C-acylation of diethyl malonate with acetyl chloride using magnesium chloride and triethylamine.[2]

Materials:

• Anhydrous Magnesium Chloride (MgCl₂)

• Diethyl malonate

• Triethylamine (Et₃N), distilled from CaH₂

• Acetyl chloride

• Anhydrous acetonitrile (CH₃CN)

• Hydrochloric acid (1 M HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Organic solvents for extraction (e.g., diethyl ether or ethyl acetate)

Equipment:

• Three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Reflux condenser with a drying tube (e.g., CaCl₂ or Drierite)

• Inert atmosphere setup (Nitrogen or Argon)

• Ice bath

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup:

  • Assemble a flame-dried three-necked flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser under an inert atmosphere of argon or nitrogen.

  • To the flask, add anhydrous magnesium chloride (1.2 g, 12.5 mmol).

  • Add dry acetonitrile (25 mL) to the flask.

• Enolate Formation:

  • To the stirred, heterogeneous mixture, add diethyl malonate (1.6 mL, 10.5 mmol).

  • Cool the flask in an ice bath to 0 °C.

  • Slowly add triethylamine (2.9 mL, 21.0 mmol) to the reaction mixture.

  • Stir the mixture at 0 °C for 15 minutes.

• Acylation Reaction:

  • Add acetyl chloride (0.75 mL, 10.5 mmol) dropwise to the reaction mixture at 0 °C over 10-15 minutes.

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours.

• Workup and Extraction:

  • Upon completion, cool the reaction mixture again in an ice bath and quench by slowly adding 25 mL of 1 M HCl.

  • Transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 30 mL).

  • Combine the organic layers.

• Washing and Drying:

  • Wash the combined organic layers sequentially with 25 mL of water, 25 mL of saturated sodium bicarbonate solution, and finally with 25 mL of brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter to remove the drying agent.

• Purification:

  • Remove the solvent from the filtrate under reduced pressure using a rotary evaporator.

  • Purify the crude diethyl acetylmalonate by vacuum distillation to obtain the final product.

Visualized Workflow

Caption: Workflow for the C-acylation of diethyl malonate.

References

• 1. benchchem.com [benchchem.com]
• 2. scribd.com [scribd.com]

Application Notes and Protocols: Diethyl Acetylmalonate in Knoevenagel Condensation Reactions

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Knoevenagel condensation is a fundamental carbon-carbon bond-forming reaction in organic synthesis, involving the reaction of an active methylene compound with a carbonyl compound. Diethyl acetylmalonate is a frequently utilized active methylene compound due to the activating effects of its two ester groups, which enhance the acidity of the methylene protons. This facilitates deprotonation under mild basic conditions, leading to a versatile and efficient synthesis of α,β-unsaturated esters. These products serve as crucial intermediates in the manufacturing of pharmaceuticals, fine chemicals, and natural products. For instance, this reaction is a key step in the synthesis of intermediates for blockbuster drugs such as Atorvastatin and Pregabalin.[1]

Reaction Mechanism and Signaling Pathway

The Knoevenagel condensation proceeds via a three-step mechanism initiated by a mild base. The base deprotonates the diethyl acetylmalonate to form a resonance-stabilized carbanion. This carbanion then acts as a nucleophile, attacking the carbonyl carbon of the aldehyde or ketone. The final step involves the elimination of a water molecule to form the α,β-unsaturated product.

Caption: Knoevenagel Condensation Mechanism.

Data Presentation: Comparative Yields

The efficiency of the Knoevenagel condensation is highly dependent on the chosen catalyst, solvent, and reaction conditions. Below are tables summarizing the yields obtained for the reaction of diethyl malonate with various aldehydes under different catalytic systems.

Table 1: Knoevenagel Condensation of Various Aldehydes with Diethyl Malonate using Immobilized Gelatine Catalyst

Aldehyde	Product	Yield (%)[1]
Isovaleraldehyde	Diethyl 2-(3-methylbutylidene)malonate	88
n-Butyraldehyde	Diethyl 2-butylidenemalonate	87
Benzaldehyde	Diethyl 2-benzylidenemalonate	89
4-Chlorobenzaldehyde	Diethyl 2-(4-chlorobenzylidene)malonate	87
4-Methoxybenzaldehyde	Diethyl 2-(4-methoxybenzylidene)malonate	85
Cinnamaldehyde	Diethyl 2-(3-phenylallylidene)malonate	86
Furfural	Diethyl 2-(furan-2-ylmethylene)malonate	88

Table 2: L-Proline Catalyzed Condensation of Salicylaldehyde with Diethyl Malonate

Catalyst	Product	Yield (%)
L-Proline	Ethyl 2-oxo-2H-chromene-3-carboxylate	94

Experimental Protocols

The following are detailed protocols for the Knoevenagel condensation of diethyl acetylmalonate (or diethyl malonate as a close analog) with aldehydes using different catalytic systems.

Protocol 1: Immobilized Gelatine Catalyzed Condensation

This protocol offers an environmentally friendly approach with a recyclable catalyst.[1]

Materials:

• Aldehyde (25 mmol)

• Diethyl malonate (30 mmol)

• Immobilized Gelatine on Immobead IB-350 (1 g)

• DMSO (7 mL)

• Hexane

• Saturated NaCl solution

• MgSO₄

• Candida antarctica lipase B (for purification)

Procedure:

• Combine the aldehyde (25 mmol) and diethyl malonate (30 mmol) in DMSO (7 mL) in a 50 mL flask.

• Add 1 g of immobilized gelatine and shake the mixture on an orbital shaker at 200 rpm at room temperature overnight.

• Monitor the reaction by TLC until the aldehyde is consumed.

• Decant the supernatant and extract the product from the DMSO with hexane (3 x 15 mL).

• Wash the combined hexane layers with saturated NaCl solution and dry over MgSO₄.

• Evaporate the solvent to yield the crude product.

• For purification, the crude product can be treated with Candida antarctica lipase to hydrolyze any remaining diethyl malonate.

Protocol 2: Piperidine Catalyzed Condensation of Benzaldehyde

A classic, high-yielding protocol for the synthesis of diethyl benzylidenemalonate.

Materials:

• Benzaldehyde (0.66 mole)

• Diethyl malonate (0.63 mole)

• Piperidine (2-7 mL, adjusted based on the benzoic acid content of the benzaldehyde)

• Benzene (300 mL)

• 1 N HCl

• Saturated NaHCO₃ solution

• Anhydrous Na₂SO₄

Procedure:

• In a flask fitted with a Dean-Stark apparatus, reflux a mixture of diethyl malonate (0.63 mole), benzaldehyde (0.66 mole), piperidine, and 200 mL of benzene at 130-140°C.

• Continue refluxing until water collection ceases (approx. 11-18 hours).

• Cool the mixture, add 100 mL of benzene, and wash sequentially with water (2 x 100 mL), 1 N HCl (2 x 100 mL), and saturated NaHCO₃ solution (100 mL).

• Dry the organic layer with anhydrous Na₂SO₄ and remove the solvent under reduced pressure.

• Distill the residue under vacuum to obtain the pure product (89-91% yield).

Protocol 3: L-Proline Catalyzed Synthesis of Coumarin-3-Carboxylic Ester

An organocatalytic method for the synthesis of coumarin derivatives.

Materials:

• Salicylaldehyde (1 equivalent)

• Diethyl malonate (1.2 equivalents)

• L-proline (10 mol%)

• Ethanol

Procedure:

• In a reaction vial, dissolve salicylaldehyde and diethyl malonate in ethanol.

• Add L-proline to the solution and stir the mixture at 80°C for 48 hours.

• After cooling, dilute the mixture with ethyl acetate and wash with 5% NaHCO₃ solution and water.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo to obtain the product. In many cases, column chromatography is not necessary.

Experimental Workflow Visualization

The general workflow for a Knoevenagel condensation reaction, from preparation to analysis, is outlined below.

Caption: General Experimental Workflow.

References

• 1. s3-ap-southeast-1.amazonaws.com [s3-ap-southeast-1.amazonaws.com]

Diethyl Acetylmalonate: A Versatile Synthon for Heterocyclic Compound Synthesis

Application Notes and Protocols

Diethyl 2-acetylpropanedioate, commonly known as diethyl acetylmalonate, is a highly valuable and versatile C5 building block in organic synthesis. Its unique structure, featuring an active methylene group flanked by two ester functionalities and an acetyl group, makes it an exceptional precursor for the synthesis of a wide array of heterocyclic systems. This reactivity is central to the development of novel compounds in medicinal chemistry and materials science, as heterocycles are core scaffolds in many pharmaceuticals and functional materials.[1]

This document provides detailed application notes and experimental protocols for the use of diethyl acetylmalonate as a key substrate in the synthesis of three major classes of heterocyclic compounds: pyrimidines, pyrazolones, and coumarins.

Application Note 1: Synthesis of 5-Acetylbarbituric Acid Derivatives

Barbiturates, derivatives of barbituric acid, are a well-known class of compounds with significant central nervous system depressant activities. The core pyrimidine structure is synthesized through the condensation of a malonic ester derivative with urea.[2][3] Using diethyl acetylmalonate allows for the direct incorporation of an acetyl group at the 5-position of the barbituric acid ring, a key site for functionalization.

The synthesis proceeds via a condensation reaction between diethyl acetylmalonate and urea, typically in the presence of a strong base like sodium ethoxide, which acts as a catalyst.[4][5] The reaction involves nucleophilic attack from the urea nitrogens onto the ester carbonyls of the malonate, followed by cyclization and elimination of ethanol to form the heterocyclic ring.

Caption: Workflow for the synthesis of 5-acetylbarbituric acid.

Quantitative Data Summary

The following table summarizes a typical protocol for the synthesis of barbituric acid, adapted for diethyl acetylmalonate. Yields are based on analogous reactions with diethyl malonate.[4][6]

Reagent/Parameter	Molar Ratio/Value	Notes
Diethyl Acetylmalonate	1.0 eq	Starting malonic ester derivative.
Urea	1.0 eq	Nitrogen source for the pyrimidine ring.
Sodium	1.0 eq	Used to prepare sodium ethoxide in situ.
Absolute Ethanol	Sufficient volume	Solvent for the reaction.
Temperature	110 °C	For the reflux step.[4]
Reaction Time	7 hours	For the reflux step.[4]
Typical Yield	70-80%	Based on diethyl malonate reactions.[4]

Experimental Protocol: Synthesis of 5-Acetylbarbituric Acid

This protocol is adapted from the established synthesis of barbituric acid.[4][6]

• Preparation of Sodium Ethoxide: In a 2 L round-bottom flask fitted with a reflux condenser and a calcium chloride drying tube, dissolve 11.5 g (0.5 gram-atom) of finely cut sodium in 250 mL of absolute ethanol.

• Reaction Mixture Assembly: To the freshly prepared sodium ethoxide solution, add 101.1 g (0.5 mole) of diethyl acetylmalonate.

• Following this, add a solution of 30 g (0.5 mole) of dry urea dissolved in 250 mL of hot (approx. 70 °C) absolute ethanol.

• Condensation: Shake the mixture well to ensure homogeneity. Heat the flask in an oil bath to 110 °C and maintain a steady reflux for 7 hours. A white solid, the sodium salt of 5-acetylbarbituric acid, will precipitate during this time.[4]

• Work-up: After the reflux is complete, add 500 mL of hot water (approx. 50 °C) to dissolve the precipitate.

• Acidification: Carefully acidify the solution with concentrated hydrochloric acid until it is acidic to litmus paper (approximately 45-50 mL). This protonates the salt, leading to the precipitation of the final product upon cooling.

• Isolation and Purification: Cool the clear solution in an ice bath overnight to ensure complete crystallization.

• Collect the white, crystalline product on a Büchner funnel, wash it with 50 mL of cold water, and dry it in an oven at 105–110 °C for 3-4 hours. The expected yield is in the range of 60-65 g.

Application Note 2: Synthesis of Pyrazolone Derivatives

Pyrazolones are five-membered heterocyclic compounds that form the core structure of many non-steroidal anti-inflammatory drugs (NSAIDs) and analgesics. The Knorr pyrazole synthesis and related condensations involve the reaction of a β-ketoester with a hydrazine derivative.[7][8] Diethyl acetylmalonate, as a β-dicarbonyl compound, readily undergoes condensation with hydrazines to yield 4-acetyl-substituted pyrazolones.

The reaction proceeds by initial formation of a hydrazone intermediate with one of the carbonyl groups, followed by intramolecular cyclization via nucleophilic attack of the terminal nitrogen onto the remaining ester carbonyl, with subsequent elimination of ethanol.

Caption: General workflow for the synthesis of pyrazolone derivatives.

Quantitative Data Summary

The following table outlines representative reaction conditions for the synthesis of pyrazolones from β-ketoesters and hydrazines.[7]

Reagent/Parameter	Molar Ratio/Value	Notes
Diethyl Acetylmalonate	1.0 eq	β-dicarbonyl substrate.
Phenylhydrazine	1.0 eq	Forms the pyrazole ring. Other hydrazines can be used.
Solvent	None (Neat) or Ethanol	Reaction can be run solvent-free or in a protic solvent.
Catalyst	Acetic Acid (optional)	A catalytic amount of acid can facilitate the reaction.
Temperature	Reflux or Microwave	Microwave irradiation can significantly shorten reaction times.[7]
Reaction Time	2-4 min (Microwave)	Varies with heating method; conventional heating may take longer.[7]
Typical Yield	~80%	For microwave-assisted synthesis.[7]

Experimental Protocol: Synthesis of 4-Acetyl-5-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one

This protocol describes a microwave-assisted, solvent-free synthesis adapted from similar reactions with ethyl acetoacetate.[7]

• Reaction Setup: In a microwave-safe reaction vessel, combine 2.02 g (10 mmol) of diethyl acetylmalonate and 1.08 g (10 mmol) of phenylhydrazine.

• Microwave Irradiation: Place the vessel in a laboratory microwave reactor. Irradiate the neat mixture at a power of approximately 150-200 W for 4 minutes. Monitor the reaction progress by TLC if possible.

• Isolation: After the reaction is complete, allow the mixture to cool to room temperature. The product will often solidify upon cooling.

• Purification: Triturate the resulting solid with cold diethyl ether to remove any unreacted starting material.

• Collect the solid product by vacuum filtration. If necessary, the crude product can be further purified by recrystallization from an appropriate solvent such as ethanol to yield the pure pyrazolone derivative.

Application Note 3: Synthesis of Coumarin Derivatives

Coumarins (2H-1-benzopyran-2-ones) are a large class of naturally occurring and synthetic compounds with a wide spectrum of biological activities, including anticoagulant and anti-inflammatory properties.[9][10] The Knoevenagel condensation is a powerful method for coumarin synthesis, involving the reaction of a salicylaldehyde derivative with an active methylene compound, such as diethyl acetylmalonate, in the presence of a basic catalyst like piperidine.[11][12]

The reaction mechanism involves a base-catalyzed condensation between the aldehyde and the active methylene group of the malonate, followed by an intramolecular transesterification and subsequent dehydration to form the coumarin ring.

Caption: Workflow for the Knoevenagel synthesis of coumarins.

Quantitative Data Summary

The choice of catalyst and conditions can greatly affect the outcome of the Knoevenagel condensation for coumarin synthesis.[11][12]

Reagent/Parameter	Molar Ratio/Value	Notes
Salicylaldehyde	1.0 eq	Starting phenol-aldehyde.
Diethyl Acetylmalonate	1.0 eq	Active methylene compound.
Catalyst	Piperidine	Catalytic amount (a few drops).
Solvent	Absolute Ethanol	Common solvent for this reaction.[12]
Temperature	Reflux	Reaction is typically heated.
Reaction Time	4-7 hours	Ultrasound irradiation can reduce this time to ~40 mins.[11][12]
Typical Yield	60-90%	Yields are generally good to excellent.[11]

Experimental Protocol: Synthesis of Ethyl 3-acetylcoumarin-4-carboxylate

This protocol is based on the Knoevenagel condensation of salicylaldehyde and a substituted diethyl malonate.[12]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 1.22 g (10 mmol) of salicylaldehyde and 2.02 g (10 mmol) of diethyl acetylmalonate in 20 mL of absolute ethanol.

• Catalyst Addition: Add 3-4 drops of piperidine to the solution to act as a catalyst.

• Reaction: Heat the mixture to reflux and maintain for 5-7 hours. Monitor the reaction by TLC (using an eluent such as ethyl acetate/petroleum ether) until the starting materials are consumed.

• Isolation: After completion, cool the reaction mixture to room temperature and then pour it into a beaker containing a mixture of crushed ice and a small amount of concentrated HCl.

• A solid precipitate of the coumarin derivative will form. Stir for 15-20 minutes to ensure complete precipitation.

• Purification: Collect the solid product by vacuum filtration, wash thoroughly with cold water, and dry.

• The crude product can be purified by recrystallization from ethanol to afford the pure ethyl 3-acetylcoumarin-4-carboxylate.

References

• 1. Synthesis of Heterocycles by Diethyl Malonate Explain how diethyl malona.. [askfilo.com]
• 2. How are barbituric acids synthesized from diethyl malonate? | Filo [askfilo.com]
• 3. Malonates in Cyclocondensation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Practical Experiment 8: To synthesize and characterized barbaturic acid | PPTX [slideshare.net]
• 6. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 7. scielo.br [scielo.br]
• 8. Synthesis of Pyrazolone Derivatives and their Biological Activities – Oriental Journal of Chemistry [orientjchem.org]
• 9. benchchem.com [benchchem.com]
• 10. Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Recent Advances in the Synthesis of Coumarin Derivatives from Different Starting Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Application Notes: Synthesis of Pyrazolone Derivatives from Diethyl Acetylmalonate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pyrazolone derivatives represent a critical class of five-membered nitrogen-containing heterocyclic compounds, renowned for their extensive applications in the pharmaceutical industry.[1] These scaffolds are integral to numerous drugs due to their wide spectrum of biological activities, which include anti-inflammatory, analgesic, antimicrobial, anticancer, and anticonvulsant properties.[1][2][3] A robust and widely employed method for the synthesis of the pyrazolone core is the cyclocondensation reaction between a 1,3-dicarbonyl compound, such as diethyl acetylmalonate, and a hydrazine derivative.[4][5] This application note provides comprehensive protocols, comparative data, and workflow diagrams for the synthesis of pyrazolone derivatives from diethyl acetylmalonate, tailored for researchers in medicinal chemistry and drug development.

Reaction Principle

The synthesis of 3-methyl-4-ethoxycarbonyl-5-pyrazolone derivatives from diethyl acetylmalonate and a substituted or unsubstituted hydrazine is a classic condensation-cyclization reaction. The mechanism is initiated by a nucleophilic attack from one nitrogen atom of the hydrazine on a carbonyl carbon of one of the ester groups in diethyl acetylmalonate. This is followed by an intramolecular cyclization, where the second nitrogen atom attacks the remaining ester carbonyl carbon. The reaction culminates in the elimination of two ethanol molecules to form the stable, five-membered pyrazolone ring.[5][6] The acetyl group of the starting malonate becomes the methyl group at the 3-position of the resulting pyrazolone. This reaction is typically performed in a solvent like glacial acetic acid or ethanol and can be facilitated by heating.[7][8]

Note: The following diagram uses placeholders for chemical structures. In a practical application, these would be replaced with actual image files.

Caption: General reaction scheme for the synthesis of pyrazolone derivatives.

Experimental Protocols

This section provides a detailed, step-by-step methodology for the synthesis of a representative pyrazolone derivative from diethyl acetylmalonate.

Protocol 1: Synthesis of 1-Phenyl-3-methyl-4-ethoxycarbonyl-5-pyrazolone

This protocol details the condensation reaction between diethyl acetylmalonate and phenylhydrazine in glacial acetic acid.

Materials:

• Diethyl acetylmalonate (CAS: 607-97-6)

• Phenylhydrazine (CAS: 100-63-0)

• Glacial Acetic Acid (CAS: 64-19-7)

• Deionized Water

• Ethanol, 95% (for recrystallization)

Equipment:

• 250 mL Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirring capability

• Magnetic stir bar

• Büchner funnel and vacuum flask

• Standard laboratory glassware (beakers, graduated cylinders)

• TLC plates (silica gel 60 F254)

Procedure:

• Set up a 250 mL round-bottom flask with a magnetic stir bar and add glacial acetic acid (50 mL).

• To the solvent, add diethyl acetylmalonate (0.05 mol, 10.8 g).

• Slowly add phenylhydrazine (0.05 mol, 5.4 g) to the stirring solution.

• Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a heating mantle.

• Maintain the reflux with continuous stirring for 4 hours.[8] The progress of the reaction should be monitored periodically by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% ethyl acetate in hexane).

• Once the reaction is complete (indicated by the consumption of starting materials), turn off the heat and allow the flask to cool to room temperature.

• In a separate beaker, prepare 250 mL of ice-cold water.

• Slowly pour the cooled reaction mixture into the ice-cold water while stirring vigorously. A solid product will precipitate.

• Continue stirring the suspension in the ice bath for 20-30 minutes to ensure complete precipitation.

• Collect the solid crude product by vacuum filtration through a Büchner funnel.

• Wash the filter cake with several portions of cold deionized water to remove residual acetic acid and other water-soluble impurities.

• Purify the crude solid by recrystallization from aqueous ethanol to obtain fine, crystalline needles of 1-phenyl-3-methyl-4-ethoxycarbonyl-5-pyrazolone.

• Dry the final product in a vacuum oven at 50-60°C to a constant weight.

Data Presentation

The choice of reactants, solvent, and catalyst can significantly influence reaction outcomes. The following table summarizes various conditions reported for the synthesis of pyrazolones from 1,3-dicarbonyl precursors, providing a comparative reference for methodology development.

Table 1: Summary of Reaction Conditions for Pyrazolone Synthesis

1,3-Dicarbonyl Precursor	Hydrazine Derivative	Catalyst / Conditions	Temperature	Time	Yield (%)	Reference
Diethyl 2-(2-oxopropyl)malonate	Phenylhydrazine	Glacial Acetic Acid	Reflux	4 h	88	[8]
Ethyl acetoacetate	Phenylhydrazine	Ethanol / Reflux	Reflux	-	-	[9]
Ethyl acetoacetate	Hydrazine hydrate	Ethanol	60°C	1 h	-	[3]
Ethyl acetoacetate	3-Nitrophenylhydrazine	Solvent-free, Microwave (420W)	-	10 min	83	[2]
Diethyl ethoxymethylenemalonate	Hydrazine hydrate	Methanol	Reflux	1 h	~100	[10]
Ethyl acetoacetate	Substituted hydrazines	Sodium acetate / Acetic acid, Ultrasound	-	-	-	[7]

| Ethyl acetoacetate | 2,4-Dinitrophenylhydrazine | Silica sulfuric acid / Solvent-free | Room Temp. | 1.5 h | 92 |[11] |

Workflow and Application

A standardized workflow is essential for reproducible synthesis. The following diagram illustrates the key stages from reagent preparation to final product characterization.

Caption: A logical workflow for the synthesis and purification of pyrazolone derivatives.

Application in Drug Development: Targeting Inflammatory Pathways

Pyrazolone derivatives are foundational scaffolds for many non-steroidal anti-inflammatory drugs (NSAIDs), such as Phenazone and Metamizole.[1] A primary mechanism of action for these drugs is the inhibition of cyclooxygenase (COX) enzymes (both COX-1 and COX-2). These enzymes are pivotal in the inflammatory cascade, as they catalyze the conversion of arachidonic acid into prostaglandins, which are key mediators of pain, fever, and inflammation. By inhibiting COX enzymes, pyrazolone-based drugs effectively reduce the production of prostaglandins, thereby alleviating inflammatory symptoms. This makes the COX pathway a significant target for the design and development of novel pyrazolone-based therapeutic agents.

Caption: Inhibition of the COX pathway by pyrazolone derivatives to reduce inflammation.

References

• 1. jocpr.com [jocpr.com]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis of Some Pyrazolone Derivatives and Evaluation of its Antibacterial and Cytotoxic Activity – Oriental Journal of Chemistry [orientjchem.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. jk-sci.com [jk-sci.com]
• 7. Synthesis of new pyrazolone and pyrazole-based adamantyl chalcones and antimicrobial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Synthesis of Pyrazolone Derivatives and their Biological Activities – Oriental Journal of Chemistry [orientjchem.org]
• 10. researchgate.net [researchgate.net]
• 11. icc.journals.pnu.ac.ir [icc.journals.pnu.ac.ir]

Application of Diethyl Acetylmalonate in the Japp-Klingemann Reaction: A Gateway to Bioactive Heterocycles

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Japp-Klingemann reaction is a powerful synthetic tool for the formation of hydrazones from β-keto-esters or β-keto-acids and aryldiazonium salts.[1][2] Diethyl acetylmalonate, a readily available and versatile starting material, serves as an excellent substrate in this reaction, providing a straightforward route to highly functionalized hydrazones. These products are not merely stable intermediates but are pivotal building blocks in the synthesis of a diverse range of heterocyclic compounds, most notably indoles via the subsequent Fischer indole synthesis.[1] The indole scaffold is a privileged structure in medicinal chemistry, appearing in a vast number of natural products and synthetic drugs. This makes the Japp-Klingemann reaction of diethyl acetylmalonate a strategically important transformation in the drug discovery and development pipeline.

Mechanism of the Japp-Klingemann Reaction with Diethyl Acetylmalonate

The reaction proceeds through a well-established mechanism. The first step involves the deprotonation of the acidic α-carbon of diethyl acetylmalonate by a base, typically a mild base like sodium acetate, to form an enolate. This enolate then acts as a nucleophile, attacking the electrophilic terminal nitrogen of the aryldiazonium salt to form an azo compound. Under the reaction conditions, this intermediate undergoes hydrolysis and concomitant decarboxylation or deacetylation. In the case of diethyl acetylmalonate, the acetyl group is typically cleaved, leading to the formation of a stable arylhydrazone.[1][3]

Caption: Mechanism of the Japp-Klingemann Reaction.

Applications in Drug Discovery and Heterocyclic Synthesis

The primary application of the Japp-Klingemann reaction with diethyl acetylmalonate in drug discovery lies in its role as a key step in the synthesis of indole derivatives. The resulting arylhydrazones are ideal precursors for the Fischer indole synthesis, a robust method for constructing the indole ring system.[1] This pathway has been instrumental in the synthesis of numerous biologically active molecules, including anti-inflammatory agents, antivirals, and anticancer compounds.

Beyond indoles, the functionalized hydrazone products can be utilized in the synthesis of other important heterocyclic scaffolds, such as pyrazoles and pyrazolones, which also exhibit a wide range of pharmacological activities.[2]

Experimental Protocols

General Protocol for the Japp-Klingemann Reaction of a β-Keto-Ester:

This protocol is based on a similar reaction and should be optimized for diethyl acetylmalonate.

1. Preparation of the Aryldiazonium Salt Solution:

• Dissolve the desired aniline (10 mmol) in a mixture of water (20 mL) and concentrated hydrochloric acid (3 mL).

• Cool the solution to 0-5 °C in an ice-salt bath.

• Slowly add a solution of sodium nitrite (10.5 mmol) in water (5 mL) dropwise, maintaining the temperature below 5 °C.

• Stir the resulting solution for 15-20 minutes at 0-5 °C.

2. Japp-Klingemann Coupling:

• In a separate flask, dissolve diethyl acetylmalonate (10 mmol) and sodium acetate (20 mmol) in ethanol (50 mL).

• Cool this solution to 0-5 °C in an ice bath.

• Slowly add the freshly prepared aryldiazonium salt solution to the diethyl acetylmalonate solution with vigorous stirring, maintaining the temperature below 10 °C.

• After the addition is complete, continue stirring the reaction mixture at room temperature for 2-4 hours.

3. Work-up and Isolation:

• Pour the reaction mixture into cold water (200 mL).

• If a solid precipitates, collect it by filtration, wash with water, and dry.

• If an oil separates, extract the mixture with a suitable organic solvent (e.g., ethyl acetate or diethyl ether).

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography.

Experimental Workflow:

Caption: General Experimental Workflow.

Quantitative Data

Specific yield data for the Japp-Klingemann reaction of diethyl acetylmalonate is not widely tabulated. However, a study on the reaction of various anilines with diethyl malonate to form diethyl aryl azo malonate compounds provides an indication of the expected yields for similar reactions. The reported yields for these analogous reactions are generally good to excellent, ranging from 71% to 91%.

Table 1: Reaction Conditions and Yields for the Synthesis of Diethyl Aryl Azo Malonate Compounds

Entry	Aniline Derivative	Molar Ratio (Aniline:Diethyl Malonate)	Reaction Time (hours)	Reaction Temperature (°C)	Yield (%)
1	Sulphanilamide	1:1	3	0-5	71
2	Suphadoxine	1:1	3	0-5	78
3	1-Naphthylamine	1:1	3	0-5	91
4	4-Aminosalicylic acid	1:1	3	0-5	75
5	4-Aminobenzoic acid	1:1	3	0-5	82

Data adapted from a study on the synthesis of diethyl aryl azo malonate compounds.[4] It is important to note that these are for diethyl malonate, not diethyl acetylmalonate, and yields may vary.

Conclusion

The Japp-Klingemann reaction of diethyl acetylmalonate is a valuable and efficient method for the synthesis of functionalized arylhydrazones. These intermediates are crucial for the construction of indoles and other pharmacologically relevant heterocyclic systems. The reaction's operational simplicity and the versatility of the resulting products make it a cornerstone in the strategic design of synthetic routes for novel drug candidates. Further optimization of reaction protocols for specific substrates will continue to enhance the utility of this important transformation in medicinal chemistry and drug development.

References

• 1. organicreactions.org [organicreactions.org]
• 2. Japp–Klingemann reaction - Wikipedia [en.wikipedia.org]
• 3. Japp-Klingemann_reaction [chemeurope.com]
• 4. repository.sustech.edu [repository.sustech.edu]

Application Notes and Protocols for the Synthesis of Coumarin Derivatives Using Diethyl Acetylmalonate

Introduction

Coumarins, a significant class of benzopyrone compounds, are prevalent in nature and form the core scaffold of numerous molecules with diverse pharmacological properties.[1] Their applications span from additives in foods and cosmetics to pharmaceuticals, where they exhibit antimicrobial, anti-inflammatory, antioxidant, and anticancer activities.[2][3] The synthesis of coumarin derivatives is a key focus in medicinal chemistry, with several established methods like the Pechmann condensation, Knoevenagel condensation, and Perkin reaction being widely utilized.[2][4] This document details the application of diethyl acetylmalonate and related active methylene compounds in the synthesis of coumarin derivatives, providing detailed protocols, data, and workflows for researchers in drug discovery and development.

The Knoevenagel condensation, in particular, offers a versatile route to coumarins, involving the reaction of an active methylene compound like diethyl malonate with a salicylaldehyde derivative, often catalyzed by a weak base such as piperidine.[4] This method can be optimized using techniques like ultrasound irradiation to significantly reduce reaction times and improve yields compared to conventional heating.[4]

Key Synthetic Methodologies

The primary method for synthesizing coumarin derivatives from diethyl acetylmalonate or similar active methylene compounds is the Knoevenagel condensation. An alternative and widely used method for general coumarin synthesis is the Pechmann condensation, which involves the reaction of a phenol with a β-ketoester under acidic conditions.[5][6]

Knoevenagel Condensation

This reaction involves the condensation of a salicylaldehyde derivative with an active methylene compound, such as diethyl malonate, catalyzed by a base like piperidine with acetic acid.[4] The reaction proceeds via a cyclocondensation mechanism to yield the coumarin core.[2]

Caption: General scheme for Knoevenagel condensation.

Pechmann Condensation

The Pechmann condensation is a classic method for synthesizing coumarins by reacting a phenol with a β-ketoester (like ethyl acetoacetate) in the presence of an acid catalyst.[6] The mechanism involves transesterification followed by an intramolecular electrophilic attack on the phenol ring and subsequent dehydration.[7]

Experimental Protocols

Protocol 1: Synthesis of Ethyl Coumarin-3-carboxylate via Knoevenagel Condensation

This protocol is adapted from the general method for the synthesis of coumarin derivatives via Knoevenagel condensation.[2][4]

Materials:

• 2-Hydroxybenzaldehyde (Salicylaldehyde)

• Diethyl malonate

• Piperidine

• Absolute Ethanol

• Ice-cold water

• Round bottom flask, reflux condenser, magnetic stirrer, filtration apparatus.

Procedure:

• In a round bottom flask, dissolve 2-hydroxybenzaldehyde (10 mmol) and diethyl malonate (10 mmol) in 25 mL of absolute ethanol.[8]

• To this solution, add a catalytic amount of piperidine (10 mol%).[8]

• Heat the reaction mixture to reflux and maintain for approximately 2-7 hours. The reaction progress can be monitored using Thin Layer Chromatography (TLC).[2][8]

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-cold water to precipitate the crude product.

• Filter the resulting solid using a Buchner funnel and wash with cold ethanol.[9]

• Purify the crude product by recrystallization from 95% ethanol to obtain pure ethyl coumarin-3-carboxylate.[9]

Protocol 2: Synthesis of 4-Methylcoumarin via Pechmann Condensation

This protocol describes a general procedure for the Pechmann condensation using a solid acid catalyst.[10]

Materials:

• Substituted Phenol (e.g., Resorcinol, 5 mmol)

• Ethyl acetoacetate (5 mmol)

• Solid Acid Catalyst (e.g., Zn₀.₉₂₅Ti₀.₀₇₅O NPs, 10 mol%)[10]

• Ethanol

• Round bottom flask, magnetic stirrer, heating mantle, filtration apparatus.

Procedure:

• Combine the phenol (5 mmol), ethyl acetoacetate (5 mmol), and the catalyst (10 mol%) in a 50 mL round bottom flask.[10]

• Heat the mixture with stirring at approximately 110-130°C for 3-8 hours under solvent-free conditions.[10]

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and pour it into ice water to precipitate the product.

• Filter the solid product, wash with water, and dry.

• Recrystallize the crude product from ethanol to yield the pure 4-methylcoumarin derivative.

Caption: Experimental workflow for coumarin synthesis.

Data Summary

The synthesis of coumarin derivatives using diethyl acetylmalonate and related compounds yields a variety of structures with confirmed identities through spectroscopic analysis.

Table 1: Synthesis and Physicochemical Properties of Coumarin Derivatives

Compound	Starting Materials	Catalyst/Solvent	Yield (%)	M.P. (°C)	Reference
3-Acetylcoumarin	Salicylaldehyde, Ethyl acetoacetate	Piperidine/Ethanol	85	119-121	[8]
Ethyl coumarin-3-carboxylate	2-hydroxybenzaldehyde, Diethyl malonate	Piperidine/Ethanol	~75	92	[2][9]
7-Amino-4-methylcoumarin	m-Aminophenol, Ethyl acetoacetate	InCl₃ (3 mol%)	92	229-231	[11]
7-Methoxy-4-methylcoumarin	m-Methoxyphenol, Ethyl acetoacetate	InCl₃ (3 mol%)	80	170-172	[11]
1-N-(acetyl)-azacoumarin-3-carboxylic acid	2-oxo-1H-quinoline-3-carboxylic acid, Acetic anhydride	-	58	170	[2]

Table 2: Spectroscopic Data for Representative Coumarin Derivatives

Compound	IR (KBr, cm⁻¹)	¹H-NMR (DMSO-d₆, δ ppm)	¹³C-NMR (DMSO-d₆, δ ppm)	Reference
3-Acetylcoumarin	1793, 1738 (C=O), 1607 (C=C)	8.50 (s, 1H), 7.67-7.31 (m, 4H, Ar-H), 2.72 (s, 3H, CH₃)	195.7, 159.4, 155.4, 147.6, 134.5, 130.4, 125.1, 124.6, 118.3, 116.8, 30.7	[8]
1-N-(acetyl)-azacoumarin-3-carboxylic acid	3428-3015 (br-OH), 1720, 1695 (C=O), 1608 (C=C)	8.69 (s, 1H, H-4), 8.11 (br. s, 1H, OH), 7.28-8.07 (m, 4H, Ar-H), 2.38 (s, 3H, CH₃)	190.59, 169.79, 157.67, 150.42, 136.21, 133.12, 131.44, 129.2, 127.13, 126.20, 124.12, 21.27	[2]

Applications in Drug Development

Coumarin derivatives synthesized from these methods have shown significant potential in drug development, particularly as anticancer and antimicrobial agents.[2][12] Their biological activity is often evaluated through in vitro assays against various cell lines and pathogens.

Biological Activity

Several synthesized quinolinone derivatives, which are aza-analogs of coumarins, have been tested for their cytotoxic activity against the MCF-7 breast cancer cell line.[2] The results indicate that specific substitutions on the coumarin scaffold are crucial for potent anticancer effects.[3] For instance, certain fluoro-substituted benzamide derivatives of coumarin have demonstrated high potency against HeLa and HepG2 cancer cell lines.[13]

Table 3: In Vitro Anticancer Activity of Synthesized Azacoumarin Derivatives

Compound	Target Cell Line	IC₅₀ (µM)	Positive Control	Control IC₅₀ (µM)	Reference
Compound 6	MCF-7	2.56 ± 0.13	Doxorubicin	2.82 ± 0.07	[2]
Compound 5	MCF-7	10.13 ± 0.83	Doxorubicin	2.82 ± 0.07	[2]
14b (4-fluoro benzamide derivative)	HeLa	0.75	Doxorubicin	1.33	[13]
14e (2,5-difluoro benzamide derivative)	HeLa	0.39	Doxorubicin	1.33	[13]
14b (4-fluoro benzamide derivative)	HepG2	4.85	Doxorubicin	1.33	[13]
14e (2,5-difluoro benzamide derivative)	HepG2	2.62	Doxorubicin	1.33	[13]
Note: Compound structures are detailed in the source publication.[2]

The mechanism of action for some of these compounds involves cell cycle arrest at the G2/M phase and induction of apoptosis.[2] This suggests that these coumarin derivatives may interact with key regulators of the cell cycle, making them promising candidates for further preclinical development.

References

• 1. jazanu.edu.sa [jazanu.edu.sa]
• 2. mdpi.com [mdpi.com]
• 3. Biological Activity and Therapeutic Potential of Coumarin Derivatives: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recent Advances in the Synthesis of Coumarin Derivatives from Different Starting Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. Pechmann condensation - Wikipedia [en.wikipedia.org]
• 7. m.youtube.com [m.youtube.com]
• 8. jetir.org [jetir.org]
• 9. scribd.com [scribd.com]
• 10. Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Biological Activity of Coumarin Derivatives as Anti-Leishmanial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for the Biginelli Reaction Utilizing Diethyl Acetylmalonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Biginelli reaction is a powerful one-pot, three-component cyclocondensation reaction used for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones (DHPMs).[1] This class of heterocyclic compounds is of significant interest in medicinal chemistry due to their wide range of biological activities, including antiviral, antitumor, antibacterial, and anti-inflammatory properties. The classical Biginelli reaction involves the condensation of an aldehyde, a β-keto ester, and urea under acidic conditions.[1] This application note provides a detailed protocol for the Biginelli reaction using diethyl acetylmalonate as the β-keto ester component, a variation that introduces an acetyl group at the 5-position of the resulting dihydropyrimidinone ring, offering a key site for further functionalization.

While specific literature on the use of diethyl acetylmalonate in the Biginelli reaction is limited, protocols utilizing the structurally similar acetylacetone have been successfully employed, yielding 5-acetyl-3,4-dihydropyrimidin-2(1H)-ones.[2] The following protocols are based on these analogous reactions and established methodologies for the Biginelli condensation, providing a robust starting point for researchers. Both a conventional heating method and a solvent-free approach are detailed below.

Reaction Scheme

The overall reaction scheme for the Biginelli reaction with an aromatic aldehyde, diethyl acetylmalonate, and urea is depicted below:

Caption: General scheme of the Biginelli reaction with diethyl acetylmalonate.

Experimental Protocols

Two primary protocols are presented: a conventional method using a Lewis acid catalyst in a solvent and a solvent-free method, which aligns with green chemistry principles.

Protocol 1: Lewis Acid-Catalyzed Synthesis in Solution

This protocol utilizes a Lewis acid, such as zinc chloride (ZnCl₂), to catalyze the reaction in an organic solvent.

Materials:

• Aromatic aldehyde (e.g., benzaldehyde, 1.0 mmol)

• Diethyl acetylmalonate (1.0 mmol)

• Urea (1.5 mmol)

• Zinc chloride (ZnCl₂, 20 mol%)

• Ethanol (10 mL)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Thin-layer chromatography (TLC) apparatus

• Silica gel for column chromatography

• Ethyl acetate and hexane for elution

Procedure:

• To a 50 mL round-bottom flask, add the aromatic aldehyde (1.0 mmol), diethyl acetylmalonate (1.0 mmol), urea (1.5 mmol), and zinc chloride (0.2 mmol).

• Add ethanol (10 mL) to the flask and place a magnetic stir bar inside.

• Attach a reflux condenser and heat the mixture to reflux (approximately 80°C) with constant stirring.

• Monitor the progress of the reaction by TLC (typically using a 1:2 mixture of ethyl acetate and hexane as the eluent). The reaction is generally complete within 2-4 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into crushed ice with stirring.

• The solid product will precipitate out. Collect the solid by vacuum filtration and wash with cold water.

• Purify the crude product by recrystallization from ethanol or by column chromatography on silica gel using an ethyl acetate/hexane gradient to afford the pure dihydropyrimidinone.

Protocol 2: Solvent-Free Synthesis

This environmentally friendly protocol avoids the use of organic solvents, often leading to shorter reaction times and simpler work-up procedures.[3]

Materials:

• Aromatic aldehyde (e.g., 4-chlorobenzaldehyde, 1.0 mmol)

• Diethyl acetylmalonate (1.0 mmol)

• Urea (1.5 mmol)

• A suitable catalyst (e.g., a Brønsted acidic ionic liquid [Btto][p-TSA] at 0.15 mmol or another solid acid catalyst)[4]

• A small vial or flask

• Magnetic stirrer and hotplate or an oil bath

• Thin-layer chromatography (TLC) apparatus

Procedure:

• In a small vial or flask, combine the aromatic aldehyde (1.0 mmol), diethyl acetylmalonate (1.0 mmol), urea (1.5 mmol), and the catalyst.

• Heat the mixture at 80-100°C with magnetic stirring.[2]

• Monitor the reaction by TLC. Under solvent-free conditions, reactions are often complete within 30-60 minutes.

• After completion, cool the reaction mixture to room temperature, which should result in the solidification of the product.

• Add a small amount of cold water to the solid and break it up with a spatula.

• Collect the solid product by vacuum filtration and wash thoroughly with cold water to remove any unreacted urea and catalyst.

• The product can be further purified by recrystallization from ethanol.

Data Presentation

The following table summarizes expected yields and reaction times for the Biginelli reaction with various substituted aromatic aldehydes, based on data from analogous reactions with acetylacetone. Actual results with diethyl acetylmalonate may vary.

Entry	Aldehyde (R group)	Catalyst	Condition	Time (h)	Yield (%)
1	Phenyl	ZnCl₂	Reflux in Ethanol	3	~85-90
2	4-Chlorophenyl	ZnCl₂	Reflux in Ethanol	2.5	~90-95
3	4-Methoxyphenyl	ZnCl₂	Reflux in Ethanol	4	~80-85
4	4-Nitrophenyl	ZnCl₂	Reflux in Ethanol	2	~92-96
5	Phenyl	Ionic Liquid	Solvent-free, 90°C	0.5	~88-92
6	4-Chlorophenyl	Ionic Liquid	Solvent-free, 90°C	0.5	~93-97

Workflow and Mechanism

The Biginelli reaction proceeds through a series of steps that can be catalyzed by either Brønsted or Lewis acids. The generally accepted mechanism involves the formation of an N-acyliminium ion intermediate.

References

• 1. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. A highly efficient solvent-free synthesis of dihydropyrimidinones catalyzed by zinc chloride | Semantic Scholar [semanticscholar.org]
• 4. An Efficient Synthesis of 3,4-Dihydropyrimidin-2(1H)-Ones and Thiones Catalyzed by a Novel Brønsted Acidic Ionic Liquid under Solvent-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Hantzsch Pyridine Synthesis with Diethyl Acetylmalonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Hantzsch pyridine synthesis, a cornerstone of heterocyclic chemistry, is a multi-component reaction that provides efficient access to 1,4-dihydropyridines (DHPs) and pyridines.[1][2] These scaffolds are of significant interest in medicinal chemistry, with prominent examples including calcium channel blockers like nifedipine used in the management of hypertension.[3] This application note details the utilization of diethyl acetylmalonate as the β-dicarbonyl component in the Hantzsch synthesis. The use of diethyl acetylmalonate introduces acetyl groups at the 2- and 6-positions of the resulting pyridine ring, offering a pathway to novel analogues with potential applications in drug discovery and development.

Reaction Principle

The Hantzsch synthesis is a one-pot condensation reaction involving an aldehyde, two equivalents of a β-dicarbonyl compound, and a nitrogen source, typically ammonia or ammonium acetate.[4] The initial product is a 1,4-dihydropyridine, which can subsequently be aromatized to the corresponding pyridine derivative. When diethyl acetylmalonate is employed, the reaction proceeds as follows:

Scheme 1: Hantzsch Pyridine Synthesis using Diethyl Acetylmalonate

Caption: General scheme of the Hantzsch synthesis with diethyl acetylmalonate.

Applications in Drug Development

The resulting 4-aryl-3,5-di(ethoxycarbonyl)-2,6-diacetyl-1,4-dihydropyridines and their corresponding pyridines are valuable scaffolds in drug discovery. The presence of multiple functional groups (esters and ketones) allows for a variety of post-synthesis modifications to explore structure-activity relationships (SAR). These compounds have been investigated for their potential as:

• Calcium Channel Modulators: Building upon the legacy of classical Hantzsch esters, these novel analogues can be screened for their activity on L-type calcium channels.[4]

• Anticancer Agents: Certain 1,4-dihydropyridine derivatives have shown promise in reversing multidrug resistance in cancer cells.[5]

• Other Therapeutic Areas: The versatile pyridine core is a common motif in a wide range of biologically active molecules, and derivatives from this synthesis can be explored for various therapeutic targets.

Experimental Protocols

Protocol 1: Conventional Synthesis of Diethyl 4-Aryl-2,6-diacetyl-1,4-dihydropyridine-3,5-dicarboxylates

This protocol describes a general procedure for the synthesis of 1,4-dihydropyridines using diethyl acetylmalonate.

Materials:

• Aromatic aldehyde (1.0 mmol)

• Diethyl acetylmalonate (2.0 mmol)

• Ammonium acetate (1.5 mmol)

• Ethanol (10 mL)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve the aromatic aldehyde (1.0 mmol), diethyl acetylmalonate (2.0 mmol), and ammonium acetate (1.5 mmol) in ethanol (10 mL).

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Pour the mixture into ice-cold water (50 mL) with stirring.

• Collect the precipitated solid by vacuum filtration.

• Wash the solid with cold water and a small amount of cold ethanol.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to afford the pure diethyl 4-aryl-2,6-diacetyl-1,4-dihydropyridine-3,5-dicarboxylate.

Protocol 2: Aromatization to Diethyl 4-Aryl-2,6-diacetylpyridine-3,5-dicarboxylates

The synthesized 1,4-dihydropyridine can be oxidized to the corresponding pyridine.

Materials:

• Diethyl 4-aryl-2,6-diacetyl-1,4-dihydropyridine-3,5-dicarboxylate (1.0 mmol)

• Ceric Ammonium Nitrate (CAN) or Nitric Acid

• Acetonitrile or Acetic Acid

Procedure using Ceric Ammonium Nitrate (CAN):

• Dissolve the 1,4-dihydropyridine (1.0 mmol) in acetonitrile (10 mL).

• Add a solution of CAN (2.2 mmol) in acetonitrile (5 mL) dropwise to the DHP solution at room temperature.

• Stir the reaction mixture for the time indicated by TLC monitoring (typically 1-3 hours).

• After completion, pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation

The following table summarizes typical reaction parameters and expected data for the synthesis of a representative compound, diethyl 4-phenyl-2,6-diacetyl-1,4-dihydropyridine-3,5-dicarboxylate.

Parameter	Value	Reference
Reactants
Benzaldehyde	1.0 mmol	General Protocol
Diethyl Acetylmalonate	2.0 mmol	General Protocol
Ammonium Acetate	1.5 mmol	General Protocol
Reaction Conditions
Solvent	Ethanol	[2]
Temperature	Reflux	[2]
Reaction Time	4-6 hours	[2]
Product
Expected Product	Diethyl 4-phenyl-2,6-diacetyl-1,4-dihydropyridine-3,5-dicarboxylate
Expected Yield	70-85%	Estimated
Spectroscopic Data (Expected)
¹H NMR (CDCl₃, 400 MHz)	δ 7.2-7.4 (m, 5H, Ar-H), 5.8 (s, 1H, NH), 5.1 (s, 1H, C4-H), 4.1-4.3 (q, 4H, OCH₂CH₃), 2.4 (s, 6H, COCH₃), 1.2-1.4 (t, 6H, OCH₂CH₃)	Based on similar structures
¹³C NMR (CDCl₃, 100 MHz)	δ 198 (C=O, acetyl), 168 (C=O, ester), 148 (C2, C6), 145 (Ar-C), 128 (Ar-CH), 127 (Ar-CH), 126 (Ar-CH), 104 (C3, C5), 61 (OCH₂), 40 (C4), 30 (COCH₃), 14 (OCH₂CH₃)	Based on similar structures

Visualizations

Hantzsch Reaction Mechanism

The mechanism of the Hantzsch synthesis with diethyl acetylmalonate involves several key steps: Knoevenagel condensation, enamine formation, Michael addition, cyclization, and dehydration.

Caption: Key steps in the Hantzsch pyridine synthesis mechanism.

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of the target compounds.

Caption: General experimental workflow for the Hantzsch synthesis.

References

• 1. revroum.lew.ro [revroum.lew.ro]
• 2. jocpr.com [jocpr.com]
• 3. acgpubs.org [acgpubs.org]
• 4. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 5. 3,5-diacetyl-1,4-dihydropyridines: synthesis and MDR reversal in tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Synthesis of Barbiturates and Thiobarbiturates from Diethyl Acetylmalonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Barbiturates are a class of central nervous system depressant drugs derived from barbituric acid.[1] Their pharmacological effects, which include sedation, hypnosis, and anticonvulsant activity, are largely determined by the nature of the substituents at the C-5 position of the pyrimidine ring.[1][2][3] Thiobarbiturates are analogues where the oxygen atom at the C-2 position is replaced by a sulfur atom, which can alter the compound's lipophilicity and pharmacokinetic properties.

The cornerstone of barbiturate and thiobarbiturate synthesis is the condensation reaction between a substituted diethyl malonate and either urea or thiourea, respectively.[1][4][5] This reaction is typically facilitated by a strong base, such as sodium ethoxide.[5][6][7] These application notes provide detailed protocols for the synthesis of barbiturates and thiobarbiturates using diethyl acetylmalonate as the starting C-5 substituted precursor.

General Synthesis Pathway

The synthesis involves a twofold nucleophilic acyl substitution. A strong base deprotonates urea or thiourea, enhancing its nucleophilicity. The resulting anion then attacks the electrophilic carbonyl carbons of diethyl acetylmalonate in a stepwise condensation, leading to cyclization and the elimination of two ethanol molecules to form the final heterocyclic ring.[1][4]

Data Presentation

The following tables summarize typical quantitative data for the synthesis of barbiturates and thiobarbiturates. The data is adapted from established procedures for substituted diethyl malonates.

Table 1: Synthesis of 5-Acetylbarbituric Acid Derivatives [6][8][9]

Step	Reactants	Product	Catalyst/Solvent	Reaction Time (hours)	Temperature (°C)	Yield (%)
1	Diethyl Acetylmalonate, Urea	5-Acetylbarbituric Acid Sodium Salt	Sodium Ethoxide/Ethanol	7	110 (Reflux)	72-78
2	5-Acetylbarbituric Acid Sodium Salt, HCl	5-Acetylbarbituric Acid	Water	N/A (Acidification)	0-5 (Ice Bath)	High

Table 2: Synthesis of 5-Acetyl-2-thiobarbituric Acid Derivatives [5][10]

Step	Reactants	Product	Catalyst/Solvent	Reaction Time (hours)	Temperature (°C)	Yield (%)
1	Diethyl Acetylmalonate, Thiourea	5-Acetyl-2-thiobarbituric Acid Sodium Salt	Sodium Ethoxide/Ethanol	12-72	Reflux	70-92
2	5-Acetyl-2-thiobarbituric Acid Sodium Salt, HCl	5-Acetyl-2-thiobarbituric Acid	Water	N/A (Acidification)	15-25 (Room Temp)	High

Experimental Protocols

Protocol 1: Synthesis of 5-Acetylbarbituric Acid

This protocol is adapted from the general synthesis of barbituric acid.[6][8][9]

Materials:

• Diethyl acetylmalonate

• Urea (dry)

• Sodium metal

• Absolute Ethanol

• Concentrated Hydrochloric Acid (HCl)

• Deionized Water

• Round-bottom flask (2 L)

• Reflux condenser with calcium chloride guard tube

• Heating mantle or oil bath

• Büchner funnel and filter paper

Procedure:

• Preparation of Sodium Ethoxide: In a 2 L round-bottom flask fitted with a reflux condenser, carefully dissolve 11.5 g (0.5 gram-atom) of finely cut sodium in 250 mL of absolute ethanol. The reaction is exothermic; cool the flask if necessary.

• Addition of Reactants: To the resulting sodium ethoxide solution, add 101.1 g (0.5 mole) of diethyl acetylmalonate. Separately, dissolve 30 g (0.5 mole) of dry urea in 250 mL of hot (approx. 70°C) absolute ethanol. Add this hot urea solution to the flask.[6]

• Condensation Reaction: Shake the mixture well and heat it to reflux for 7 hours using an oil bath set to 110°C. A white solid, the sodium salt of the barbiturate, should precipitate.[6][8]

• Work-up and Isolation: After the reaction is complete, add 500 mL of hot (50°C) water to the mixture to dissolve the sodium salt.[6]

• Precipitation: Carefully acidify the solution with concentrated HCl with stirring until it is acidic to litmus paper (approximately 45 mL). This protonates the salt, precipitating the 5-acetylbarbituric acid.[1][6]

• Crystallization and Drying: Cool the clear solution in an ice bath overnight to allow the product to crystallize.[6] Collect the white product by vacuum filtration using a Büchner funnel, wash with 50 mL of cold water, and dry in an oven at 100-110°C for 4 hours.[6][8]

Protocol 2: Synthesis of 5-Acetyl-2-thiobarbituric Acid

This protocol is based on general procedures for thiobarbiturate synthesis.[5][10]

Materials:

• Diethyl acetylmalonate

• Thiourea

• Sodium metal

• Absolute Ethanol

• Concentrated Hydrochloric Acid (HCl)

• Deionized Water

• Round-bottom flask

• Reflux condenser with calcium chloride guard tube

• Stir plate and magnetic stir bar

• Heating mantle or oil bath

Procedure:

• Preparation of Sodium Ethoxide: Prepare a solution of sodium ethoxide by dissolving the appropriate amount of sodium metal (2-4 molar equivalents) in absolute ethanol under an inert atmosphere and constant stirring.

• Addition of Reactants: Allow the sodium ethoxide solution to cool. Add thiourea (1-1.5 molar equivalents) and stir until dissolved. Then, add diethyl acetylmalonate (1 molar equivalent) dropwise to the solution.[10]

• Condensation Reaction: Heat the mixture to reflux and maintain for 12-72 hours. The reaction progress can be monitored using Thin Layer Chromatography (TLC).[5]

• Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature.[10]

• Precipitation: Slowly add concentrated HCl to adjust the pH of the solution to 1-2, which will precipitate the product.[10]

• Purification: Collect the solid product by vacuum filtration. Wash the solid with a small amount of cold ethanol, followed by cold water, and then again with cold ethanol to remove impurities. Dry the final product in a vacuum oven.[10]

Visualizations

Caption: General workflow for the synthesis of 5-acetyl substituted barbiturates.

Caption: Simplified mechanism of barbiturate ring formation.

Caption: Mechanism of action of barbiturates on the GABA-A receptor.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A Review on Barbituric Acid and Its Derivatives: Synthesis, Reactions, and Bio-Applications [mdpi.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Design and synthesis of novel thiobarbituric acid derivatives targeting both wild-type and BRAF-mutated melanoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. How are barbituric acids synthesized from diethyl malonate? | Filo [askfilo.com]
• 8. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 9. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 10. CN104892528A - A preparing method of 2-thiobarbituric acid derivatives - Google Patents [patents.google.com]

Application Notes and Protocols: Synthesis of Acetoacetic Acid via Hydrolysis and Decarboxylation of Diethyl Acetylmalonate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of acetoacetic acid (acetylacetic acid) through the hydrolysis and subsequent decarboxylation of diethyl acetylmalonate. This procedure is a modification of the well-established malonic ester synthesis, a cornerstone in the synthesis of carboxylic acids and ketones.[1][2][3] The protocols outlined below are intended for use by trained professionals in a laboratory setting.

Introduction

The conversion of β-dicarbonyl compounds to ketones and carboxylic acids is a fundamental transformation in organic synthesis. The hydrolysis and decarboxylation of substituted malonic esters provide a versatile route to a variety of these compounds.[3] In this specific application, diethyl acetylmalonate is hydrolyzed to the corresponding dicarboxylic acid, which, being a β-keto acid, readily undergoes decarboxylation upon heating to yield acetoacetic acid.[4][5] Acetoacetic acid and its esters are valuable intermediates in the pharmaceutical and chemical industries, serving as precursors for the synthesis of a wide range of biologically active molecules and other fine chemicals.

Reaction Principle

The overall transformation involves two key steps:

• Hydrolysis: The two ester groups of diethyl acetylmalonate are hydrolyzed to carboxylic acid groups. This can be achieved under either acidic or basic conditions.[2]

• Decarboxylation: The resulting acetylmalonic acid, a β-keto acid, is unstable and readily loses a molecule of carbon dioxide upon heating to form acetoacetic acid.[4][5]

The reaction pathway is illustrated in the diagram below.

Figure 1: Reaction pathway for the synthesis of acetoacetic acid.

Experimental Protocols

Two primary methods for the hydrolysis and decarboxylation of diethyl acetylmalonate are presented below: acid-catalyzed and base-catalyzed hydrolysis. The choice of method may depend on the desired scale, available reagents, and compatibility with other functional groups in more complex syntheses.

Protocol 1: Acid-Catalyzed Hydrolysis and Decarboxylation

This protocol utilizes a mixture of a strong acid and acetic acid to effect both hydrolysis and decarboxylation in a single pot.[6]

Materials:

• Diethyl acetylmalonate

• Glacial acetic acid (AcOH)

• Concentrated sulfuric acid (H₂SO₄) or Hydrobromic acid (HBr, 48% aqueous solution)

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Sodium sulfate (Na₂SO₄) or Magnesium sulfate (MgSO₄), anhydrous

• Ethyl acetate (for extraction)

• Deionized water

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine diethyl acetylmalonate (1 equivalent) and a 1:1 (v/v) mixture of glacial acetic acid and water.

• Acid Addition: Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents) or a stoichiometric amount of 48% aqueous hydrobromic acid (approximately 6 equivalents).[6]

• Heating and Reflux: Heat the reaction mixture to reflux (typically 110-120°C) with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete within 4-8 hours.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Carefully pour the mixture into a beaker containing ice water.

  • Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic extracts and wash with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid. Caution: Carbon dioxide evolution will occur.

  • Wash the organic layer with brine (saturated NaCl solution).

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification:

  • Filter to remove the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to yield crude acetoacetic acid.

  • Further purification can be achieved by vacuum distillation if necessary, although acetoacetic acid is prone to further decomposition upon heating.[5]

Protocol 2: Base-Catalyzed Saponification followed by Acidification and Decarboxylation

This two-step protocol involves the initial saponification of the ester using a base, followed by acidification and decarboxylation.

Materials:

• Diethyl acetylmalonate

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Ethanol or Methanol

• Hydrochloric acid (HCl), concentrated

• Sodium chloride (NaCl)

• Ethyl acetate (for extraction)

• Sodium sulfate (Na₂SO₄) or Magnesium sulfate (MgSO₄), anhydrous

• Deionized water

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

• pH paper or pH meter

Procedure:

• Saponification:

  • In a round-bottom flask, dissolve diethyl acetylmalonate (1 equivalent) in ethanol or methanol.

  • Add an aqueous solution of sodium hydroxide or potassium hydroxide (2.2 equivalents).

  • Heat the mixture to reflux with stirring until the hydrolysis is complete (typically 2-4 hours), as monitored by TLC.

• Acidification and Decarboxylation:

  • Cool the reaction mixture in an ice bath.

  • Slowly and carefully add concentrated hydrochloric acid until the solution is strongly acidic (pH 1-2). Caution: The reaction is exothermic.

  • Gently heat the acidified mixture to induce decarboxylation. Vigorous evolution of carbon dioxide will be observed. Continue heating until gas evolution ceases (typically at 50-70°C).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Saturate the aqueous layer with sodium chloride to reduce the solubility of the product.

  • Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification:

  • Filter to remove the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain crude acetoacetic acid.

  • As with the acid-catalyzed method, further purification by vacuum distillation should be performed with caution due to the thermal instability of the product.

Quantitative Data

The following table summarizes typical reaction parameters and expected yields for the synthesis of acetoacetic acid from diethyl acetylmalonate. Please note that yields can vary depending on the specific reaction scale and purification methods.

Parameter	Acid-Catalyzed Hydrolysis	Base-Catalyzed Saponification
Hydrolysis Reagent	H₂SO₄ (catalytic) or HBr (stoichiometric) in AcOH/H₂O	NaOH or KOH (2.2 eq) in EtOH/H₂O
Reaction Temperature	110-120°C (Reflux)	Saponification: Reflux; Decarboxylation: 50-70°C
Reaction Time	4-8 hours	Saponification: 2-4 hours; Decarboxylation: 1-2 hours
Typical Yield	60-75%	65-80%

Logical Workflow

The general workflow for this synthesis is depicted below.

Figure 2: General experimental workflow.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Concentrated acids and bases are corrosive and should be handled with extreme care.

• The decarboxylation step can lead to vigorous gas evolution and potential foaming. Ensure the reaction vessel is of an appropriate size and that heating is controlled.

• Acetoacetic acid is unstable and can decompose, particularly at elevated temperatures.[5] Store in a cool, dark place.

Disclaimer: These protocols are intended as a guide and may require optimization for specific laboratory conditions and scales. Researchers should conduct a thorough risk assessment before beginning any new experimental procedure.

References

• 1. The Malonic Ester Synthesis and the Acetoacetic Ester Synthesis - Chad's Prep® [chadsprep.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. uobabylon.edu.iq [uobabylon.edu.iq]
• 4. scsco.org.in [scsco.org.in]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. d-nb.info [d-nb.info]

Application Notes and Protocols: Diethyl Acetylmalonate Enolate Formation and Alkylation Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the enolate formation and subsequent alkylation of diethyl acetylmalonate, a key reaction in organic synthesis for the formation of carbon-carbon bonds. The protocols and data presented herein are intended to guide researchers in the successful execution and characterization of these reactions.

Introduction

Diethyl acetylmalonate is a versatile β-keto ester that serves as a valuable precursor in the synthesis of a wide range of organic compounds, including pharmaceuticals and other biologically active molecules. Its α-proton is readily abstracted by a suitable base to form a stabilized enolate, which can then act as a nucleophile in reactions with various electrophiles, most notably alkyl halides. This two-step process of enolate formation followed by alkylation allows for the introduction of diverse alkyl groups at the α-position, leading to the formation of more complex molecular architectures.

The presence of the acetyl group in diethyl acetylmalonate influences the acidity of the α-proton and the reactivity of the resulting enolate compared to diethyl malonate. Understanding the optimal conditions for enolate formation and alkylation is crucial for achieving high yields and purity of the desired α-alkylated β-keto esters.

Data Presentation

The following tables summarize key quantitative data for the starting material, diethyl acetylmalonate, and a representative mono-alkylated product, diethyl 2-acetyl-2-ethylmalonate.

Table 1: Physicochemical and Spectroscopic Data of Diethyl Acetylmalonate

Property	Value
Molecular Formula	C₉H₁₄O₅
Molecular Weight	202.21 g/mol [1]
Appearance	Colorless liquid
Boiling Point	119-121 °C at 17 mmHg
Density	1.083 g/mL at 25 °C
¹H NMR (CDCl₃, ppm)	δ 4.23 (q, 4H), 3.98 (s, 1H), 2.25 (s, 3H), 1.28 (t, 6H)
¹³C NMR (CDCl₃, ppm)	δ 201.2, 167.9, 62.0, 58.9, 29.8, 13.9
IR (neat, cm⁻¹)	2984, 1745, 1720, 1360, 1240, 1150, 1025
Mass Spectrum (EI, m/z)	202 (M+), 157, 130, 115, 88, 43

Table 2: Spectroscopic Data of Diethyl 2-acetyl-2-ethylmalonate

Property	Value
Molecular Formula	C₁₁H₁₈O₅
Molecular Weight	230.26 g/mol
¹H NMR (CDCl₃, ppm)	δ 4.20 (q, 4H), 2.20 (s, 3H), 2.05 (q, 2H), 1.25 (t, 6H), 0.85 (t, 3H)
¹³C NMR (CDCl₃, ppm)	δ 202.5, 169.5, 65.0, 61.5, 30.0, 25.0, 14.0, 8.5
IR (neat, cm⁻¹)	2980, 1735, 1715, 1460, 1365, 1230, 1180, 1020
Mass Spectrum (EI, m/z)	230 (M+), 185, 157, 143, 115, 43

Experimental Protocols

The following protocols provide detailed methodologies for the enolate formation and subsequent alkylation of diethyl acetylmalonate. The alkylation with ethyl iodide is provided as a representative example.

Protocol 1: Enolate Formation of Diethyl Acetylmalonate using Sodium Ethoxide

Materials:

• Diethyl acetylmalonate

• Anhydrous ethanol

• Sodium metal

• Three-neck round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Under an inert atmosphere, carefully add small pieces of sodium metal (1.0 equivalent) to anhydrous ethanol in a three-neck round-bottom flask equipped with a reflux condenser and a magnetic stirrer. The amount of ethanol should be sufficient to dissolve the resulting sodium ethoxide.

• Allow the reaction to proceed until all the sodium has dissolved, forming a clear solution of sodium ethoxide. This reaction is exothermic and may require cooling to maintain a controlled temperature.

• Once the sodium ethoxide solution has cooled to room temperature, add diethyl acetylmalonate (1.0 equivalent) dropwise from a dropping funnel with continuous stirring.

• After the addition is complete, stir the reaction mixture at room temperature for 30-60 minutes to ensure complete formation of the enolate. The formation of a precipitate, the sodium enolate, may be observed.

Protocol 2: Alkylation of Diethyl Acetylmalonate Enolate with Ethyl Iodide

Materials:

• Diethyl acetylmalonate enolate solution (from Protocol 1)

• Ethyl iodide (1.0-1.2 equivalents)

• Anhydrous solvent (e.g., ethanol, THF, or DMF)

• Reflux condenser

• Heating mantle

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To the freshly prepared diethyl acetylmalonate enolate solution, add ethyl iodide (1.0-1.2 equivalents) dropwise at room temperature under an inert atmosphere with vigorous stirring.

• After the addition is complete, heat the reaction mixture to reflux. The reaction progress can be monitored by thin-layer chromatography (TLC). The reaction time will vary depending on the specific alkyl halide and solvent used, but typically ranges from 2 to 16 hours.[2]

• Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• To the residue, add water and extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent from the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation or column chromatography on silica gel to yield pure diethyl 2-acetyl-2-ethylmalonate.

Mandatory Visualizations

The following diagrams illustrate the key chemical transformation and the general workflow of the experimental procedure.

Caption: Deprotonation of diethyl acetylmalonate to form the sodium enolate.

Caption: A schematic of the experimental workflow for the alkylation of diethyl acetylmalonate.

Discussion

The alkylation of diethyl acetylmalonate is a robust method for the synthesis of α-substituted β-keto esters. The choice of base is critical for efficient enolate formation. While sodium ethoxide in ethanol is commonly used, other bases such as sodium hydride (NaH) in an aprotic solvent like tetrahydrofuran (THF) or dimethylformamide (DMF) can also be employed.[3] The use of NaH has the advantage of producing hydrogen gas as the only byproduct, which can be easily removed from the reaction mixture.

The choice of alkylating agent is generally limited to primary and secondary alkyl halides to avoid competing elimination reactions, which are more prevalent with tertiary halides.[4] The reaction is typically performed under reflux to ensure a reasonable reaction rate.

Careful monitoring of the reaction by TLC is recommended to determine the point of completion and to avoid the formation of side products. The work-up and purification steps are crucial for obtaining the alkylated product in high purity. Vacuum distillation is often suitable for liquid products, while column chromatography is a versatile method for the purification of both liquid and solid products.

The successful synthesis and purification of the target compound should be confirmed by spectroscopic methods such as NMR, IR, and mass spectrometry. The disappearance of the α-proton signal in the ¹H NMR spectrum of the product is a clear indication that the alkylation has occurred at the desired position.

By following these protocols and considering the key reaction parameters, researchers can effectively utilize the enolate chemistry of diethyl acetylmalonate for the synthesis of a diverse range of valuable organic molecules.

References

• 1. dev.spectrabase.com [dev.spectrabase.com]
• 2. mzCloud – Diethyl malonate [mzcloud.org]
• 3. askthenerd.com [askthenerd.com]
• 4. 22.7 Alkylation of Enolate Ions – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]

The Pivotal Role of Diethyl Acetylmalonate in Crafting Pharmaceutical Intermediates: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Diethyl acetylmalonate and its parent compound, diethyl malonate, are cornerstone reagents in the synthesis of a wide array of pharmaceutical intermediates. Their unique structural features, particularly the activated methylene group flanked by two ester functionalities, render them highly versatile building blocks for constructing complex molecular architectures. This document provides detailed application notes, experimental protocols, and mechanistic insights into the use of diethyl acetylmalonate and related malonic esters in the synthesis of clinically significant pharmaceuticals.

Application Notes

Diethyl acetylmalonate serves as a critical starting material and intermediate in the synthesis of various classes of therapeutic agents. The reactivity of the α-proton allows for facile alkylation and acylation reactions, which are fundamental steps in building the carbon skeleton of many drugs.

Key Therapeutic Areas and Synthesized Compounds:

• Central Nervous System (CNS) Depressants: The synthesis of barbiturates, a class of drugs used for their sedative, hypnotic, and anticonvulsant properties, heavily relies on malonic ester chemistry. A prime example is Phenobarbital , a long-acting barbiturate used in the treatment of epilepsy.[1][2][3]

• Gastrointestinal Agents: Diethyl malonate derivatives are instrumental in the synthesis of gastroprotective drugs. Rebamipide , used for mucosal protection and the healing of gastritis and gastric ulcers, is synthesized from a diethyl aminomalonate precursor.[4][5]

• Amino Acids and Peptidomimetics: The acetamido group in diethyl acetamidomalonate makes it an excellent precursor for the synthesis of various amino acids, which are fundamental components of many pharmaceuticals.[6]

The general synthetic utility of diethyl malonate and its derivatives stems from the malonic ester synthesis, which allows for the formation of substituted acetic acids. The acetyl group in diethyl acetylmalonate provides a handle for further chemical transformations, expanding its synthetic potential.

Quantitative Data Summary

The following tables summarize quantitative data for key synthetic steps involving diethyl malonate derivatives in the preparation of pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

Product	Starting Materials	Key Reagents	Reaction Conditions	Yield (%)	Purity (%)	Reference
Barbituric Acid	Diethyl malonate, Urea	Sodium Ethoxide	Reflux in absolute ethanol, 7 hours, 110°C	95.3	Not Specified	[7][8]
Phenobarbital	Diethyl ethylphenylmalonate, Urea	Sodium Methoxide	Not Specified	17.45	Not Specified	[2]
Rebamipide	Diethyl 2-[(4-chlorobenzoyl) amino]malonate, 4-(bromomethyl)-1,2-dihydro-2-quinolinone	Basic compound	Room temperature to reflux	>87	99.2	[5][9]
Diethyl acetamidomalonate	Diethyl malonate, Sodium nitrite, Acetic anhydride, Zinc powder	Phase transfer catalyst	40-50°C, 1-6.5 hours	>80	High	[6]

Experimental Protocols

Protocol 1: Synthesis of Barbituric Acid from Diethyl Malonate and Urea

This protocol describes the condensation of diethyl malonate with urea to form the parent barbiturate ring structure.[7][10]

Materials:

• Sodium metal (11.5 g, 0.5 gram-atom)

• Absolute ethanol (500 mL)

• Diethyl malonate (80 g, 0.5 mol)

• Dry urea (30 g, 0.5 mol)

• Concentrated Hydrochloric Acid (approx. 45 mL)

• Distilled water

Apparatus:

• 2 L round-bottom flask

• Reflux condenser with a calcium chloride guard tube

• Oil bath

• Büchner funnel and filter flask

Procedure:

• Preparation of Sodium Ethoxide: In a 2 L round-bottom flask equipped with a reflux condenser, dissolve 11.5 g of finely cut sodium metal in 250 mL of absolute ethanol. The reaction is vigorous and should be handled with care.

• Addition of Reactants: Once all the sodium has reacted to form sodium ethoxide, add 80 g of diethyl malonate to the solution.[10] Separately, dissolve 30 g of dry urea in 250 mL of hot (approx. 70°C) absolute ethanol. Add the hot urea solution to the flask containing the sodium ethoxide and diethyl malonate.

• Reaction: Shake the mixture well and heat it to reflux for 7 hours in an oil bath maintained at 110°C.[10] A white solid, the sodium salt of barbituric acid, will precipitate.

• Work-up and Isolation: After the reflux period, add 500 mL of hot (50°C) water to the reaction mixture to dissolve the precipitate.

• Acidification: While stirring, carefully add concentrated hydrochloric acid until the solution is acidic to litmus paper. This will precipitate the barbituric acid.

• Purification: Filter the hot solution to remove any impurities. Allow the filtrate to cool in an ice bath overnight to complete crystallization.

• Drying: Collect the white crystalline product on a Büchner funnel, wash with a small amount of cold water, and dry in an oven at 100-110°C. The expected yield is approximately 50-61 g.[8][10]

Protocol 2: Synthesis of Diethyl Acetamidomalonate

This protocol outlines a method for the preparation of diethyl acetamidomalonate, a key intermediate for amino acid synthesis and drugs like Rebamipide.[6]

Materials:

• Diethyl malonate

• Sodium nitrite

• Acetic acid

• Phase transfer catalyst (e.g., Tetrabutylammonium bromide)

• Organic solvent (e.g., Dichloromethane)

• Zinc powder

• Acetic anhydride

• Water

Procedure:

• Oximation: In a suitable reaction vessel, prepare oximinodiethyl malonate by reacting diethyl malonate with sodium nitrite and acetic acid in water as the solvent, in the presence of a phase transfer catalyst.

• Extraction: Extract the formed oximinodiethyl malonate using an organic solvent such as dichloromethane.

• Solvent Removal: Distill off the organic solvent to isolate the oximinodiethyl malonate.

• Reduction and Acylation: Add acetic acid to the isolated intermediate. At a temperature of 40-50°C, add zinc powder to perform the reduction, followed by the addition of acetic anhydride for acylation. Maintain the reaction at this temperature for 1-6.5 hours.

• Isolation and Crystallization: Remove the acetic acid under reduced pressure. Crystallize the resulting product from water to obtain diethyl acetamidomalonate.

Signaling Pathways and Mechanisms of Action

Phenobarbital's Mechanism of Action

Phenobarbital exerts its anticonvulsant effects primarily by modulating the activity of the GABA-A receptor in the central nervous system.[1][3][11]

Caption: Mechanism of action of Phenobarbital.

Rebamipide's Gastroprotective Mechanism

Rebamipide employs a multi-faceted approach to protect the gastric mucosa.[4][12][13]

Caption: Multifaceted mechanism of Rebamipide.

Experimental Workflow: Synthesis of Barbiturates

The synthesis of 5,5-disubstituted barbiturates from diethyl malonate is a classic example of the utility of this intermediate.

Caption: General workflow for barbiturate synthesis.

References

• 1. What is the mechanism of Phenobarbital? [synapse.patsnap.com]
• 2. Natural and Life Sciences Communications, Chiang Mai University [cmuj.cmu.ac.th:443]
• 3. Phenobarbital: Chemical Structure, Uses, and Side Effects [medicoverhospitals.in]
• 4. Rebamipide: overview of its mechanisms of action and efficacy in mucosal protection and ulcer healing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Process for synthesizing rebamipide - Eureka | Patsnap [eureka.patsnap.com]
• 6. CN103922959A - Method for preparing intermediate diethyl acetamidomalonate through organic synthesis - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]
• 8. Practical Experiment 8: To synthesize and characterized barbaturic acid | PPTX [slideshare.net]
• 9. KR20030050412A - A process for preparing rebamipide - Google Patents [patents.google.com]
• 10. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 11. Phenobarbital - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. What is the mechanism of Rebamipide? [synapse.patsnap.com]

Technical Notes & Optimization

Technical Support Center: Diethyl Acetylacetylmalonate Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the yield and purity of diethyl acetylmalonate synthesis.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of diethyl acetylmalonate, providing potential causes and recommended solutions.

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Steps
Ineffective Enolate Formation	The base used may be too weak or not sufficiently anhydrous. Ensure the use of a strong base like sodium ethoxide (NaOEt) or the MgCl₂/triethylamine system. All reagents and solvents, particularly the alcohol used to prepare sodium ethoxide, must be strictly anhydrous, as water will consume the base and inhibit enolate formation.[1]
Poor Quality of Reagents	The purity of diethyl malonate can affect the yield.[1] It is advisable to distill diethyl malonate under reduced pressure before use if its purity is questionable. Ensure the acetylating agent (e.g., acetyl chloride) has not hydrolyzed.
Reaction Temperature Too Low	While the initial enolate formation is often done at 0°C to control exothermicity, the subsequent acylation may require a higher temperature to proceed at a reasonable rate. Monitor the reaction progress by TLC or GC and consider gentle heating if the reaction is sluggish.
Inefficient Quenching and Workup	Premature quenching or improper workup can lead to product loss. Ensure the reaction has gone to completion before quenching. During extraction, ensure the correct layers are separated and that the aqueous layer is thoroughly extracted to recover all the product.

Issue 2: Presence of Significant Side Products

Potential Cause	Troubleshooting Steps
O-Acylation	The enolate of diethyl malonate is an ambident nucleophile and can undergo acylation at the oxygen atom, leading to the formation of an enol acetate. The use of magnesium chloride (MgCl₂) can favor C-acylation by chelating with the β-dicarbonyl system.[2]
Di-acylation	If an excess of the acetylating agent or base is used, the mono-acetylated product, which still possesses an acidic proton, can undergo a second acylation. To minimize this, use a strict 1:1 molar ratio of diethyl malonate to the acetylating agent.[3]
Self-Condensation of Diethyl Malonate	Under strongly basic conditions, diethyl malonate can undergo self-condensation (Claisen condensation). This can be minimized by adding the acetylating agent shortly after the enolate is formed.
Hydrolysis of Esters	The presence of water during the reaction or workup, especially under basic or acidic conditions, can lead to the hydrolysis of the ester groups to carboxylic acids.[4] Ensure anhydrous reaction conditions and perform the workup under neutral or mildly acidic conditions if possible.

Issue 3: Difficulty in Product Purification

Potential Cause	Troubleshooting Steps
Similar Polarity of Product and Byproducts	The desired diethyl acetylmalonate may have a similar polarity to unreacted starting material or side products, making separation by column chromatography challenging.[4] Careful selection of the solvent system for chromatography is crucial. A combination of non-polar (e.g., hexane) and moderately polar (e.g., ethyl acetate) solvents is typically used.
Thermal Decomposition during Distillation	Diethyl acetylmalonate may be susceptible to decomposition at high temperatures. Purification by vacuum distillation is recommended to lower the boiling point and minimize thermal degradation.
Incomplete Removal of Acidic Impurities	Residual acetic acid or hydrochloric acid from the workup can co-distill with the product. A wash with a dilute sodium bicarbonate solution during the workup can help neutralize and remove acidic impurities. Be cautious to avoid hydrolysis of the ester.

Frequently Asked Questions (FAQs)

Q1: What is the optimal base for the acetylation of diethyl malonate?

A1: A common and effective base is sodium ethoxide (NaOEt) in anhydrous ethanol. It is crucial that the ethoxide corresponds to the ester to prevent transesterification.[5] An alternative and highly efficient method involves the use of magnesium chloride (MgCl₂) in the presence of a tertiary amine base like triethylamine (Et₃N).[6] This system has been shown to give excellent yields of the C-acylated product.[7]

Q2: How can I monitor the progress of the reaction?

A2: The reaction progress can be effectively monitored using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). By taking small aliquots from the reaction mixture at regular intervals, you can observe the disappearance of the starting material (diethyl malonate) and the appearance of the product spot/peak.

Q3: What are the typical reaction conditions for the acetylation of diethyl malonate?

A3: Typically, the reaction is initiated by forming the enolate of diethyl malonate with a base like sodium ethoxide at a low temperature (e.g., 0°C). The acetylating agent (e.g., acetyl chloride) is then added, and the reaction is often allowed to proceed at room temperature or with gentle heating.[6]

Q4: My final product is a dark-colored oil. What is the cause and how can I purify it?

A4: Dark coloration can be due to impurities and side reactions. Purification can be achieved by vacuum distillation. If distillation is not sufficient, column chromatography on silica gel can be employed.[8]

Q5: Can I use acetic anhydride instead of acetyl chloride as the acetylating agent?

A5: Yes, acetic anhydride can be used as an acetylating agent. The reaction conditions may need to be adjusted, and it is often used in the presence of a catalyst or a base.

Data Presentation

Table 1: Comparison of Reaction Conditions for Acylation of Diethyl Malonate

Acylating Agent	Base System	Solvent	Temperature (°C)	Yield (%)	Reference
Acetyl Chloride	MgCl₂ / Et₃N	Acetonitrile	0 to RT	85	[6]
Propionyl Chloride	MgCl₂ / Et₃N	Acetonitrile	0 to RT	92	[6]
Isobutyryl Chloride	MgCl₂ / Et₃N	Acetonitrile	0 to RT	90	[6]
Pivaloyl Chloride	MgCl₂ / Et₃N	Acetonitrile	0 to RT	86	[6]

Experimental Protocols

Protocol 1: Acetylation of Diethyl Malonate using MgCl₂ and Triethylamine

This protocol is adapted from the general procedure for the acylation of diethyl malonate.[6][7]

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous magnesium chloride (1.1 equivalents) and anhydrous acetonitrile.

• Addition of Reagents: To the stirred suspension, add diethyl malonate (1 equivalent) followed by triethylamine (2.2 equivalents).

• Cooling: Cool the reaction mixture to 0°C in an ice bath.

• Addition of Acetyl Chloride: Add acetyl chloride (1 equivalent) dropwise via the dropping funnel, maintaining the temperature at 0°C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours, or until TLC/GC analysis indicates the consumption of the starting material.

• Workup: Quench the reaction by adding dilute hydrochloric acid. Extract the aqueous layer with diethyl ether or ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by vacuum distillation.

Visualizations

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Diethyl malonate - Wikipedia [en.wikipedia.org]
• 6. scribd.com [scribd.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. library2.smu.ca [library2.smu.ca]

Preventing O-acylation side product in diethyl malonate acylation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the acylation of diethyl malonate, specifically focusing on the prevention of the O-acylation side product.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing a significant amount of O-acylated side product in my diethyl malonate acylation reaction. What is causing this?

A1: The formation of an O-acylated product, an enol ester, is a common side reaction in the acylation of active methylene compounds like diethyl malonate. This occurs due to the ambident nature of the malonate enolate, which has nucleophilic character on both the α-carbon (C-acylation) and the enolate oxygen (O-acylation). The ratio of C- to O-acylation is influenced by several factors, including the base, solvent, and the nature of the acylating agent. Using a strong base that fully deprotonates the diethyl malonate can lead to a "harder" enolate, which preferentially attacks the "hard" carbonyl carbon of the acylating agent, but O-acylation can still compete.

Q2: How can I selectively promote C-acylation over O-acylation?

A2: A highly effective method to favor C-acylation is to use magnesium chloride (MgCl₂) in conjunction with a tertiary amine base, such as triethylamine (Et₃N) or pyridine.[1][2][3] The magnesium ion acts as a Lewis acid, chelating with the two carbonyl oxygens of diethyl malonate. This chelation increases the acidity of the α-protons, facilitating their removal by a relatively weak base like triethylamine.[3] The resulting magnesium enolate is a "softer" nucleophile, which preferentially attacks the "soft" electrophilic carbon of the acyl chloride, leading to the desired C-acylated product.[4]

Q3: What is the recommended base for this reaction?

A3: When using the magnesium chloride method, tertiary amines like triethylamine or pyridine are the recommended bases.[1][2] It is crucial to use a base that does not react with the acyl chloride.[2] Stronger bases like sodium ethoxide can be used but may require stricter anhydrous conditions and can still lead to side reactions if not handled carefully.[4][5]

Q4: I tried the reaction without magnesium chloride and got a low yield of the C-acylated product. Why?

A4: In the absence of magnesium chloride, the equilibrium between diethyl malonate and its enolate formed with a weak base like triethylamine is not favorable.[1] This low concentration of enolate results in a slow and inefficient acylation. Furthermore, the unchelated enolate has a higher tendency to undergo O-acylation.[2] Experiments have shown that without MgCl₂, the reaction of diethyl malonate with acetyl chloride in the presence of triethylamine yields primarily the O-acylated enol acetate.[2]

Q5: Can other metal chlorides be used instead of magnesium chloride?

A5: Studies have shown that a variety of other metal chlorides, such as ZnCl₂, CuCl₂, FeCl₃, LiCl, TiCl₄, and AlCl₃, are ineffective in promoting the C-acylation of diethyl malonate under these conditions.[1][2] In many cases, using these other metal chlorides resulted in the recovery of the starting material and the formation of dark, complex reaction mixtures.[1]

Data Presentation: C-Acylation vs. O-Acylation

The following table summarizes the yield of C-acylated diethyl malonate with and without the use of magnesium chloride.

Acyl Chloride	Base	Additive	Solvent	C-Acylation Yield (%)	O-Acylation Product
Acetyl chloride	Triethylamine	None	Acetonitrile	Low/None	Enol acetate is the major product[2]
Acetyl chloride	Triethylamine	MgCl₂	Acetonitrile	85[1]	Not reported as major product
Acetyl chloride	Pyridine	MgCl₂	Acetonitrile	61[1]	Not reported as major product
Propionyl chloride	Triethylamine	MgCl₂	Acetonitrile	81	Not reported as major product
Benzoyl chloride	Triethylamine	MgCl₂	Acetonitrile	86	Not reported as major product

Experimental Protocols

Key Experiment: Magnesium Chloride-Mediated C-Acylation of Diethyl Malonate [1][6]

This protocol describes a general procedure for the selective C-acylation of diethyl malonate using an acyl chloride in the presence of magnesium chloride and triethylamine.

Materials:

• Diethyl malonate

• Anhydrous magnesium chloride (MgCl₂)

• Triethylamine (Et₃N), distilled from calcium hydride

• Acyl chloride (e.g., acetyl chloride, benzoyl chloride)

• Anhydrous acetonitrile (CH₃CN)

• Argon or Nitrogen gas for inert atmosphere

• Standard glassware for anhydrous reactions (flame-dried)

• Magnetic stirrer

• Ice bath

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and an argon/nitrogen inlet, add anhydrous magnesium chloride (1.0 equivalent).

• Addition of Reagents: To the flask, add anhydrous acetonitrile, followed by diethyl malonate (1.0 equivalent) and triethylamine (2.0 equivalents) via syringe.

• Enolate Formation: Stir the resulting mixture at room temperature for 15 minutes.

• Acylation: Cool the reaction mixture to 0 °C using an ice bath. Add the acyl chloride (1.0 equivalent) dropwise from the dropping funnel over a period of 10-15 minutes.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction by slowly adding 1 M hydrochloric acid (HCl). Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous magnesium sulfate (MgSO₄). Filter and concentrate the solvent under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography.

Visualizations

Reaction Pathway Diagram

Caption: Competing pathways in diethyl malonate acylation.

Troubleshooting Workflow

Caption: Troubleshooting workflow for O-acylation side product.

References

• 1. scribd.com [scribd.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Purification of Crude Diethyl Acetylmalonate by Vacuum Distillation

This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice, frequently asked questions (FAQs), and detailed protocols for the purification of crude diethyl acetylmalonate via vacuum distillation.

Troubleshooting Guide

Encountering issues during vacuum distillation is common. This section addresses specific problems you may face while purifying diethyl acetylmalonate.

Problem	Possible Causes	Solutions
Difficulty Achieving or Maintaining Target Vacuum	Leaks in the apparatus (joints, tubing, etc.).	Inspect all glassware for cracks and ensure joints are properly sealed with vacuum grease. Check all tubing connections for a secure fit.
Inefficient vacuum pump performance.	Check the vacuum pump oil level and quality; change if it appears cloudy or discolored. Ensure the pump is adequately sized for your system.
Virtual leaks from residual solvents or moisture.	Ensure all glassware is thoroughly dried before assembly. Briefly apply vacuum before heating to remove any volatile residues.
Bumping or Unstable Boiling	Uneven heating of the distillation flask.	Use a heating mantle with a magnetic stirrer to ensure even heat distribution and smooth boiling.
Lack of boiling chips or stir bar.	Always add a magnetic stir bar or fresh boiling chips to the flask before applying vacuum. Caution: Never add boiling chips to a hot liquid under vacuum.
Vacuum applied too rapidly.	Gradually decrease the pressure in the system to allow for controlled boiling of any low-boiling point impurities.
Product is Darkening or Decomposing	Distillation temperature is too high.	This indicates thermal degradation. Improve the vacuum to lower the boiling point of diethyl acetylmalonate. As a β-keto ester, it can be susceptible to decomposition at elevated temperatures.
Presence of acidic or basic impurities.	Neutralize the crude product with a mild basic wash (e.g., saturated sodium bicarbonate solution) followed by a water wash before distillation to remove any acidic or basic catalysts from the synthesis step.
Low Product Yield	Incomplete distillation.	Ensure the distillation is allowed to proceed to completion. Monitor the temperature at the still head; a drop in temperature after the main fraction has been collected indicates the distillation of that component is finished.
Hold-up in the distillation column.	For smaller scale distillations, use a short-path distillation apparatus to minimize product loss on the surfaces of the glassware.
Product decomposition.	Lower the distillation temperature by achieving a better vacuum.
Cloudy Distillate	Water contamination.	Ensure all glassware is scrupulously dry. Check for leaks that could be introducing atmospheric moisture.
Co-distillation with a high-boiling impurity.	If the impurity has a similar boiling point, consider using a fractionating column for better separation or an alternative purification method like column chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the expected boiling point of diethyl acetylmalonate under vacuum?

A1: The boiling point of diethyl acetylmalonate is dependent on the pressure. A key literature value is 119-120 °C at 17 mmHg. Use a pressure-temperature nomograph to estimate the boiling point at your specific vacuum level.

Q2: What are the most common impurities in crude diethyl acetylmalonate?

A2: Common impurities often include unreacted starting materials such as diethyl malonate and the acetylating agent (e.g., acetic anhydride or acetyl chloride). Byproducts from the synthesis, such as ethyl acetate, may also be present.[1]

Q3: My product is a β-keto ester. Is it prone to decomposition during distillation?

A3: Yes, β-keto esters can be thermally sensitive and may undergo decarboxylation at high temperatures, especially if acidic or basic impurities are present.[2] It is crucial to use a good vacuum to keep the distillation temperature as low as possible.

Q4: Is it necessary to use a cold trap during the vacuum distillation of diethyl acetylmalonate?

A4: Absolutely. A cold trap, typically cooled with dry ice/acetone or liquid nitrogen, is essential to protect your vacuum pump from volatile organic compounds and corrosive vapors. This will prolong the life of your pump and help maintain a stable vacuum.

Q5: Can I use boiling chips instead of a magnetic stirrer?

A5: While boiling chips can be used, a magnetic stirrer is generally preferred for vacuum distillation to ensure smooth and even boiling. If you do use boiling chips, they must be added to the cool liquid before applying the vacuum.

Data Presentation

The following table summarizes the key physical properties of diethyl acetylmalonate for easy reference during your experiment.

Property	Value
Molecular Formula	C₉H₁₄O₅
Molar Mass	202.20 g/mol
Appearance	Colorless oil
Boiling Point	119-120 °C at 17 mmHg
Density	1.083 g/cm³

Experimental Protocol: Vacuum Distillation of Crude Diethyl Acetylmalonate

This protocol outlines a standard procedure for the purification of crude diethyl acetylmalonate.

1. Preparation of the Crude Product:

• Before distillation, it is advisable to perform an aqueous workup to remove water-soluble impurities and any remaining catalysts from the synthesis.

• Dissolve the crude diethyl acetylmalonate in a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any acidic impurities.

• Separate the organic layer and then wash with brine (saturated NaCl solution).

• Dry the organic layer over an anhydrous drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate).

• Filter to remove the drying agent and concentrate the solution under reduced pressure using a rotary evaporator to obtain the crude oil.

2. Assembly of the Vacuum Distillation Apparatus:

• Ensure all glassware is clean and completely dry.

• Assemble a vacuum distillation apparatus using a short-path distillation head for better efficiency on a lab scale.

• Use a round-bottom flask of an appropriate size; it should not be more than two-thirds full.

• Place a magnetic stir bar in the distillation flask.

• Lightly grease all ground-glass joints with a suitable vacuum grease to ensure an airtight seal.

• Place a thermometer in the distillation head with the bulb positioned just below the side arm leading to the condenser to accurately measure the vapor temperature of the distilling liquid.

• Connect the vacuum adapter to a cold trap, and then connect the cold trap to the vacuum pump using thick-walled vacuum tubing.

3. Distillation Procedure:

• Transfer the crude diethyl acetylmalonate into the distillation flask.

• Begin stirring the liquid with the magnetic stirrer.

• Turn on the vacuum pump to slowly evacuate the system. A gradual reduction in pressure will help to remove any highly volatile impurities without causing excessive bumping.

• Once the desired vacuum is achieved and stable, begin to gently heat the distillation flask using a heating mantle.

• Collect any low-boiling forerun in a separate receiving flask. This may include residual solvents or byproducts.

• As the temperature approaches the expected boiling point of diethyl acetylmalonate at the measured pressure, change to a clean receiving flask to collect the main product fraction.

• Maintain a steady distillation rate by carefully controlling the heat input. The temperature at the distillation head should remain constant during the collection of the pure fraction.

• Once the main fraction has been collected, the temperature at the distillation head will typically drop. At this point, stop the heating.

4. Shutdown Procedure:

• Allow the apparatus to cool to room temperature.

• Slowly and carefully vent the system to return to atmospheric pressure. Caution: Releasing the vacuum too quickly can cause a rush of air that may disturb the collected distillate and the residue in the distillation flask.

• Turn off the vacuum pump.

• Disassemble the apparatus and characterize the purified diethyl acetylmalonate using appropriate analytical techniques (e.g., NMR, GC-MS, IR).

Visualizations

Below are diagrams illustrating the experimental workflow and a troubleshooting decision tree for the vacuum distillation of diethyl acetylmalonate.

Caption: Experimental workflow for the purification of diethyl acetylmalonate.

Caption: Troubleshooting decision tree for vacuum distillation.

References

• 1. Diethyl Malonate | C7H12O4 | CID 7761 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Recent advances in the transesterification of β-keto esters - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03513D [pubs.rsc.org]

Common impurities in diethyl acetylmalonate synthesis and their removal

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of diethyl acetylmalonate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of diethyl acetylmalonate?

A1: The most common impurities depend on the synthetic route, but typically include unreacted starting materials, byproducts, and side-products. When using a common method such as the acylation of diethyl malonate with acetyl chloride in the presence of a base (e.g., triethylamine) and magnesium chloride, the primary impurities are:

• Unreacted Diethyl Malonate: Incomplete reaction can leave starting material in the crude product.

• Triethylamine Hydrochloride: The salt formed from the reaction of the base with HCl generated during the acylation.

• Acetic Acid: Formed from the reaction of acetyl chloride with any trace amounts of water.

• O-acylation Product (Diethyl 2-(acetyloxy)propenedioate): A common side-product in the acylation of β-dicarbonyl compounds, though its formation is minimized by using magnesium chloride.

• Diacylated Products: While less common if stoichiometry is carefully controlled, a second acetylation can occur.

Q2: My crude product is contaminated with unreacted diethyl malonate. How can I remove it?

A2: There are two primary methods for removing unreacted diethyl malonate:

• Alkaline Wash: Diethyl malonate has weakly acidic protons on its central methylene group (pKa ≈ 13). Washing the crude product (dissolved in an organic solvent like ethyl acetate) with a mild aqueous base, such as 5-10% sodium carbonate solution, will deprotonate the unreacted diethyl malonate, forming its water-soluble sodium salt. This salt partitions into the aqueous layer and is removed. The desired diethyl acetylmalonate, being less acidic, largely remains in the organic layer.

• Fractional Vacuum Distillation: This is a highly effective method due to the significant difference in boiling points between diethyl malonate and diethyl acetylmalonate. This method is preferred for achieving high purity, especially on a larger scale.

Q3: How do I remove the triethylamine hydrochloride salt that formed during the reaction?

A3: Triethylamine hydrochloride is a salt that is highly soluble in water and insoluble in most organic solvents used for extraction. It can be easily removed by washing the crude reaction mixture (dissolved in an organic solvent) with water or a brine solution. Typically, this is done during the aqueous workup before any basic washes.

Q4: I suspect O-acylation has occurred. How can I separate the C-acylated (desired) and O-acylated (impurity) products?

A4: The C-acylated (diethyl acetylmalonate) and O-acylated (enol acetate) products are isomers and may have very similar polarities, making chromatographic separation challenging. The most effective method for separation is typically fractional vacuum distillation . Although their boiling points might be close, careful distillation with an efficient fractionating column can often resolve the two isomers. The use of MgCl₂ in the reaction is specifically intended to chelate with the diethyl malonate and favor C-acylation, thus minimizing the formation of the O-acylated impurity.[1]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low Yield of Diethyl Acetylmalonate	1. Incomplete reaction. 2. Presence of moisture in reagents or glassware. 3. Inefficient base.	1. Ensure sufficient reaction time and appropriate temperature. 2. Use anhydrous solvents and flame-dried glassware. Acetyl chloride is highly sensitive to water. 3. Use a high-purity tertiary amine base like triethylamine.
Product is a Dark Color	Formation of colored byproducts, possibly due to side reactions at elevated temperatures.	Maintain the recommended reaction temperature. The reaction of acetyl chloride with the enolate can be exothermic.
Emulsion Formation During Workup	Presence of insoluble magnesium salts or other byproducts.	Add more solvent (both organic and aqueous) to dilute the mixture. A gentle centrifugation may also help to break the emulsion.
Poor Separation During Distillation	1. Inefficient vacuum. 2. Boiling points of product and impurities are too close. 3. Bumping or unstable boiling.	1. Check the distillation setup for leaks and ensure the vacuum pump is functioning correctly. 2. Use a longer fractionating column or one with a higher theoretical plate count. 3. Use a magnetic stir bar or boiling chips and ensure even heating with a heating mantle.

Quantitative Data Summary

The following table summarizes key physical properties of the desired product and a major potential impurity, which are critical for planning purification by distillation.

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/cm³)
Diethyl Acetylmalonate	C₉H₁₄O₅	202.20	119-120 (at reduced pressure)[2]	1.083
Diethyl Malonate	C₇H₁₂O₄	160.17	199 (at 760 mmHg)[1]	1.055

Experimental Protocols

Protocol 1: Synthesis of Diethyl Acetylmalonate via MgCl₂-Mediated Acylation

This protocol is adapted from established methods for the C-acylation of active methylene compounds.[1]

Materials:

• Anhydrous Magnesium Chloride (MgCl₂)

• Diethyl Malonate

• Triethylamine (Et₃N), distilled

• Acetyl Chloride, distilled

• Anhydrous Acetonitrile (solvent)

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• Set up a flame-dried three-necked flask equipped with a magnetic stirrer, a dropping funnel, and an argon/nitrogen inlet.

• To the flask, add anhydrous MgCl₂ (1.1 equivalents) and diethyl malonate (1.0 equivalent).

• Add anhydrous acetonitrile via syringe to create a stirrable slurry.

• Add triethylamine (2.2 equivalents) to the mixture and stir for 15 minutes at room temperature.

• Cool the flask to 0 °C in an ice bath.

• Slowly add acetyl chloride (1.05 equivalents) dropwise from the dropping funnel over 30 minutes, ensuring the internal temperature does not rise significantly.

• After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature and stir for an additional 12 hours.

• Monitor the reaction progress by TLC or GC analysis.

Protocol 2: Workup and Purification

Procedure:

• Cool the reaction mixture in an ice bath and quench by slowly adding 1 M HCl solution until the mixture is acidic (pH ~2-3).

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of acetonitrile).

• Combine the organic layers and wash sequentially with:

  • Water (to remove triethylamine hydrochloride).

  • Saturated sodium bicarbonate solution (to remove any acetic acid and unreacted diethyl malonate). Caution: CO₂ evolution may occur. Vent the funnel frequently.

  • Brine (saturated NaCl solution) to break any emulsions and remove residual water.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

• Set up a fractional vacuum distillation apparatus.

• Distill the crude oil under reduced pressure, collecting the fraction corresponding to diethyl acetylmalonate (lit. b.p. 119-120 °C, pressure dependent).[2]

Visualizations

Caption: Experimental workflow for diethyl acetylmalonate synthesis.

Caption: Troubleshooting logic for common impurity removal.

References

• 1. Diethyl Malonate | C7H12O4 | CID 7761 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chembk.com [chembk.com]

Managing reaction exotherms in the acylation of diethyl malonate

Technical Support Center: Acylation of Diethyl Malonate

This technical support center provides troubleshooting guidance and frequently asked questions for managing reaction exotherms during the acylation of diethyl malonate. The information is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guide: Managing Reaction Exotherms

Q1: My acylation reaction is becoming excessively hot. What are the immediate steps to control the exotherm?

A1: An uncontrolled increase in temperature during the acylation of diethyl malonate can indicate a potential runaway reaction. Immediate actions are critical to ensure safety.

Immediate Steps:

• Cease Reagent Addition: Immediately stop the addition of the acylating agent (e.g., acid chloride).

• Enhance Cooling: Ensure the reaction vessel is securely immersed in an ice-water bath or other suitable cooling medium. If using a cryocooler, lower the setpoint.

• Increase Stirring: Increase the stirring rate to improve heat transfer to the cooling bath and prevent localized hot spots.

• Monitor Temperature: Continuously monitor the internal reaction temperature with a calibrated thermometer.

• Prepare for Quenching: Have a suitable quenching agent (e.g., a cold, dilute acid solution like 1 M HCl) readily available. If the temperature continues to rise uncontrollably, carefully and slowly add the quenching agent to the reaction mixture.

Q2: What are the common causes of a strong exotherm in this reaction?

A2: Several factors can contribute to a more vigorous than expected exotherm.

Potential Causes:

• Rate of Addition: Adding the acylating agent too quickly is a primary cause.

• Inadequate Cooling: Insufficient cooling capacity of the bath or poor heat transfer can lead to heat accumulation.

• Concentration of Reagents: Using overly concentrated solutions can increase the reaction rate and heat output.

• Choice of Base: Stronger bases can lead to a faster, more exothermic initial deprotonation and subsequent acylation.

• Scale of the Reaction: Larger scale reactions have a lower surface-area-to-volume ratio, making heat dissipation less efficient.

Q3: How can I prevent a dangerous exotherm from occurring in the first place?

A3: Proactive measures are key to maintaining control over the reaction.

Preventative Measures:

• Controlled Addition: Add the acylating agent dropwise or via a syringe pump over a prolonged period.[1][2]

• Maintain Low Temperature: Begin the reaction at a low temperature (e.g., 0 °C) and maintain it throughout the addition of the acylating agent.[1]

• Adequate Cooling: Use a cooling bath with sufficient capacity for the scale of the reaction. An ice-water bath is common for lab-scale preparations.

• Dilution: Use an appropriate amount of solvent to dilute the reactants, which helps to absorb the heat generated.

• Proper Scaling: When scaling up, perform a thorough safety analysis and consider a pilot run at a smaller scale to understand the thermal profile.

Frequently Asked Questions (FAQs)

Q1: What is the role of magnesium chloride in the acylation of diethyl malonate, and how does it affect the reaction exotherm?

A1: Magnesium chloride acts as a Lewis acid, coordinating to the carbonyl groups of diethyl malonate. This coordination increases the acidity of the α-hydrogen, allowing for the use of milder bases like triethylamine for deprotonation.[3][4][5] This can lead to a more controlled reaction compared to using strong bases like sodium ethoxide, potentially resulting in a less vigorous exotherm.

Q2: At what temperature should I conduct the acylation of diethyl malonate?

A2: A common procedure involves cooling the reaction mixture to 0 °C in an ice bath before and during the addition of the acylating agent.[1][5] After the addition is complete, the reaction may be allowed to stir at 0 °C for a period before being allowed to warm to room temperature.[1]

Q3: What are the signs of a potential runaway reaction?

A3: Key indicators of a runaway reaction include:

• A rapid, uncontrolled increase in temperature.

• A sudden change in pressure within a closed system.

• Vigorous, unexpected gas evolution.

• A noticeable change in the color or viscosity of the reaction mixture.

• Boiling of the solvent, especially if the reaction temperature is below the solvent's boiling point under normal conditions.

Q4: Can the choice of acylating agent affect the exotherm?

A4: Yes, the reactivity of the acylating agent plays a significant role. Acid chlorides are generally more reactive and will produce a more significant exotherm than less reactive acylating agents like acid anhydrides. The rate of addition should be adjusted accordingly.

Q5: What are appropriate quenching procedures for an acylation reaction that has become too exothermic?

A5: The primary goal of quenching is to neutralize the reactive species. A common method is the slow and careful addition of a cold, dilute acid solution, such as 1 M HCl.[1] This will protonate the enolate and any remaining base, effectively stopping the reaction. The quench should be performed with vigorous stirring and continued cooling to manage any heat generated during neutralization.

Experimental Protocols

Protocol 1: Magnesium Chloride-Mediated Acylation of Diethyl Malonate

This protocol is adapted from procedures utilizing MgCl₂ and a tertiary amine base.[3][5]

• Setup: Equip a three-necked flask with a magnetic stirrer, a dropping funnel, a thermometer, and a nitrogen inlet.

• Reagent Charging: Under a nitrogen atmosphere, add anhydrous magnesium chloride (1 equivalent) and dry acetonitrile to the flask.

• Addition of Malonate and Base: Add diethyl malonate (1 equivalent) followed by triethylamine (2 equivalents) to the suspension.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Acylating Agent Addition: Add the acid chloride (1 equivalent) dropwise via the dropping funnel over 30-60 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 12 hours.[5]

• Work-up: Quench the reaction by slowly adding dilute HCl. Extract the product with a suitable organic solvent (e.g., diethyl ether), wash the organic layer with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.[1]

Protocol 2: Acylation using Sodium Ethoxide

This protocol is based on the general principle of using a strong alkoxide base.[6]

• Enolate Formation: In a flask equipped with a stirrer and under a nitrogen atmosphere, dissolve sodium ethoxide (1 equivalent) in anhydrous ethanol.

• Malonate Addition: Add diethyl malonate (1 equivalent) dropwise to the ethoxide solution at room temperature. Stir for 1 hour to ensure complete enolate formation.

• Cooling: Cool the reaction mixture to 0 °C in an ice-water bath.

• Acylation: Slowly add the acylating agent (1 equivalent) dropwise, maintaining the temperature below 5-10 °C.

• Reaction: After the addition is complete, stir the reaction at room temperature until TLC analysis indicates the consumption of the starting material.

• Work-up: Carefully pour the reaction mixture into a beaker containing ice and dilute acid. Extract the product with an organic solvent, wash, dry, and concentrate as described in Protocol 1.

Quantitative Data Summary

Table 1: Reagent Stoichiometry for MgCl₂-Mediated Acylation

Reagent	Molar Equivalents	Role
Diethyl Malonate	1.0	Starting Material
Acid Chloride	1.0	Acylating Agent
Magnesium Chloride	1.0	Lewis Acid Catalyst
Triethylamine	2.0	Base

Table 2: Typical Temperature Parameters for Controlled Acylation

Stage	Temperature (°C)	Purpose
Initial Cooling	0	Prepare for exothermic addition
Acylating Agent Addition	0 - 5	Control reaction rate and exotherm
Post-addition Stirring	0	Ensure initial reaction completion
Reaction to Completion	Room Temperature	Drive the reaction to completion

Visualizations

Caption: Workflow for MgCl₂-mediated acylation of diethyl malonate.

Caption: Decision-making diagram for managing a reaction exotherm.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scribd.com [scribd.com]
• 6. chem.libretexts.org [chem.libretexts.org]

Improving the selectivity of C-acylation over di-acylation of malonic esters

Welcome to the technical support center for the selective C-acylation of malonic esters. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help researchers, scientists, and drug development professionals optimize their reactions and overcome common challenges.

Frequently Asked Questions (FAQs)

Q1: My reaction is producing a significant amount of di-acylated product. How can I improve the selectivity for mono-acylation?

A1: The formation of di-acylated products is a common issue.[1][2] The mono-acylated product still possesses an acidic proton that can be removed by a base, leading to a second acylation event.[1] To favor mono-acylation, consider the following strategies:

• Stoichiometry Control: Use a slight excess of the malonic ester relative to the acylating agent and the base.[1][3] A 1.1:1 ratio of malonic ester to acylating agent is a good starting point.[3] This increases the probability that the base will deprotonate an unreacted malonic ester molecule rather than the mono-acylated product.[1]

• Base Equivalents: Use only one equivalent of the base.[3][4] This ensures there isn't an excess of base available to deprotonate the mono-acylated intermediate.

• Slow Addition: Add the acylating agent slowly to the reaction mixture, especially if it is highly reactive. This maintains a low concentration of the acylating agent throughout the reaction, minimizing the chance of a second acylation.[3]

• Magnesium-Mediated Acylation: The use of magnesium salts, such as magnesium chloride (MgCl₂), with a mild base like triethylamine (Et₃N) can significantly improve selectivity.[5] The magnesium ion chelates to the malonic ester, increasing the acidity of the α-protons and allowing for deprotonation with a weaker base, which is less likely to promote di-acylation.[5]

Q2: I am observing O-acylation as a side product. What conditions favor C-acylation over O-acylation?

A2: The enolate of a malonic ester is an ambident nucleophile, meaning it can react at either the carbon (C-acylation) or the oxygen (O-acylation). Several factors influence this selectivity:

• Reaction Control: C-acylation is generally the thermodynamically favored pathway, leading to a more stable product. In contrast, O-acylation is often kinetically favored, meaning it can form faster under certain conditions.

• Counterion and Solvent: The nature of the counterion and the solvent plays a crucial role. In general, conditions that favor a "harder" enolate (more ionic character) tend to lead to O-acylation, while conditions that favor a "softer" enolate (more covalent character) promote C-acylation.

• Lewis Acids: The use of a Lewis acid like MgCl₂ promotes C-acylation by chelating with the ester carbonyls, making the alpha-carbon a softer and more favorable nucleophilic center.[5]

Q3: What is the best choice of base for selective C-acylation?

A3: The choice of base is critical for controlling selectivity. While a strong base is necessary to deprotonate the malonic ester, very strong bases can increase the rate of side reactions.[1]

• Sodium Ethoxide (NaOEt) in Ethanol: This is a commonly used base for generating the malonate enolate.[1] It is important to use the alkoxide that matches the ester groups of the malonate to prevent transesterification.[6]

• Sodium Hydride (NaH): A strong, non-nucleophilic base that can be used to completely deprotonate the malonic ester before the addition of the acylating agent.[3]

• Magnesium Ethoxide (Mg(OEt)₂): This base can generate the magnesium enolate, which often shows improved selectivity for C-acylation.[5]

• Triethylamine (Et₃N) with MgCl₂: This combination offers a milder approach where the Lewis acid (MgCl₂) enhances the acidity of the malonic ester, allowing for the use of a weaker base. This method is highly effective in promoting selective C-acylation and avoiding side reactions associated with stronger bases.[5]

Q4: How does temperature affect the selectivity of the reaction?

A4: Temperature control is a key parameter. Enolate formation is typically performed at a lower temperature (e.g., 0 °C) to ensure controlled deprotonation.[3] The subsequent acylation step may require warming, but excessively high temperatures or prolonged reaction times can increase the likelihood of di-acylation and other side reactions.[1][3] A common strategy is to form the enolate at a lower temperature and then slowly add this solution to a heated solution of the acylating agent.[1][4][7]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low yield of mono-acylated product	Incomplete enolate formation.	Ensure the use of an anhydrous solvent and a sufficiently strong base. Allow adequate time for the enolate to form before adding the acylating agent.
Low reactivity of the acylating agent.	Consider using a more reactive acylating agent (e.g., acyl chloride instead of an anhydride).
Side reactions (e.g., Claisen condensation).	Ensure complete deprotonation of the malonic ester before adding the acylating agent.[4][7]
High percentage of di-acylated product	Excess base or acylating agent.	Use stoichiometric amounts of base (1.0 equivalent) and a slight excess of the malonic ester (e.g., 1.1 equivalents).[3]
Reaction temperature is too high.	Maintain a lower reaction temperature during the acylation step.
Rapid addition of the acylating agent.	Add the acylating agent dropwise to the reaction mixture.[3]
Formation of O-acylated byproduct	Reaction conditions favor kinetic control.	Employ conditions that favor thermodynamic control, such as the use of a Lewis acid (e.g., MgCl₂).[5]
Use of a highly ionic enolate.	Choose a solvent and counterion that promote a "softer" enolate.
No reaction or incomplete reaction	Insufficiently strong base.	Use a stronger base or a method to increase the acidity of the malonic ester (e.g., MgCl₂).[5]
Deactivated acylating agent.	Use a fresh or purified acylating agent.
Low reaction temperature.	Gradually increase the reaction temperature while monitoring for product formation and side reactions.

Experimental Protocols

Protocol: Selective Mono-C-Acylation using MgCl₂ and Triethylamine

This protocol is a general guideline for the selective mono-C-acylation of diethyl malonate.

Materials:

• Diethyl malonate

• Acyl chloride

• Anhydrous Magnesium Chloride (MgCl₂)

• Triethylamine (Et₃N), freshly distilled

• Anhydrous solvent (e.g., Dichloromethane or Tetrahydrofuran)

• 1M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous MgCl₂ (1.1 equivalents).

• Add the anhydrous solvent, followed by diethyl malonate (1.0 equivalent).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add triethylamine (2.2 equivalents) dropwise to the stirred suspension.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1-2 hours.

• Cool the reaction mixture back to 0 °C.

• Add the acyl chloride (1.05 equivalents) dropwise over 30 minutes.

• Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for 4-16 hours, monitoring the progress by TLC or GC-MS.

• Upon completion, quench the reaction by slowly adding 1M HCl.

• Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by flash column chromatography.

Visual Guides

Caption: Reaction pathway for C-acylation of malonic esters.

Caption: Troubleshooting workflow for improving mono-acylation selectivity.

References

• 1. benchchem.com [benchchem.com]
• 2. Malonic ester synthesis - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. echemi.com [echemi.com]
• 5. benchchem.com [benchchem.com]
• 6. youtube.com [youtube.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Troubleshooting Low Yields in Diethyl Acetylmalonate Mediated Cyclization Reactions

This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the cyclization of diethyl acetylmalonate for the synthesis of heterocyclic compounds.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My cyclization reaction with diethyl acetylmalonate is resulting in a very low yield. What are the most common causes?

Low yields in these reactions can often be attributed to several key factors:

• Inappropriate Base Selection and Stoichiometry: The choice and amount of base are critical. A base that is too weak may not sufficiently deprotonate the active methylene group of the diethyl acetylmalonate, leading to an incomplete reaction. Conversely, a base that is too strong or used in excess can promote side reactions. For many cyclizations, such as those with urea or guanidine, a strong base like sodium ethoxide is required to drive the reaction to completion.[1] It is crucial to use at least a stoichiometric amount of the base.

• Presence of Moisture: Diethyl acetylmalonate and the strong bases typically used in these reactions (e.g., sodium ethoxide) are sensitive to moisture. Water can hydrolyze the ester groups of the starting material or neutralize the base, thus inhibiting the reaction.[2] It is essential to use anhydrous solvents and properly dried glassware.

• Suboptimal Reaction Temperature: The reaction temperature significantly impacts the rate and yield of the cyclization. If the temperature is too low, the reaction may be too slow to go to completion within a reasonable timeframe. If it is too high, it can lead to the decomposition of reactants or products and promote side reactions.[3] Optimal temperatures often require empirical determination and can range from room temperature to reflux.[3][4]

• Purity of Reactants: The purity of diethyl acetylmalonate, the dinucleophile (e.g., urea, guanidine), and the solvent is crucial. Impurities can interfere with the reaction or introduce side reactions that consume the starting materials.

Q2: I am observing the formation of significant byproducts. What are the likely side reactions?

Several side reactions can compete with the desired cyclization, leading to a lower yield of the target heterocycle. These include:

• Hydrolysis: Under basic or acidic conditions, the ester groups of diethyl acetylmalonate can be hydrolyzed to carboxylic acids.[2][5] If the reaction is worked up with aqueous acid, prolonged exposure can lead to the hydrolysis of any remaining ester functionalities on the product.

• Deacetylation: The acetyl group of diethyl acetylmalonate may be susceptible to hydrolysis under strong basic conditions, leading to the formation of diethyl malonate, which can then undergo its own competing cyclization reactions.

• Decarboxylation: If the cyclization is followed by an acidic workup and heating, decarboxylation (loss of a carboxyl group) can occur, particularly if one of the ester groups is hydrolyzed to a carboxylic acid.

• Intermolecular Condensation: At high concentrations, an intermolecular reaction between two molecules of diethyl acetylmalonate or between the malonate and the cyclized product can occur, leading to oligomeric or polymeric byproducts.

Q3: How do I choose the optimal base and solvent for my cyclization reaction?

The choice of base and solvent is interdependent and critical for success.

• Base Selection: For the cyclization of malonic esters with reagents like urea or guanidine, sodium ethoxide in ethanol is a classic and effective choice.[6] The ethoxide anion is a strong enough base to deprotonate the active methylene group, and using an alkoxide that matches the ester's alcohol component (ethanol for diethyl ester) prevents transesterification.[5]

• Solvent Selection: The solvent should be inert to the reaction conditions and capable of dissolving the reactants. Anhydrous ethanol is commonly used with sodium ethoxide.[6] Other polar aprotic solvents like DMF or DMSO can also be employed, particularly if solubility is an issue, but they must be rigorously dried. The polarity of the solvent can influence the reaction rate and, in some cases, the regioselectivity of the cyclization.[1]

Q4: Can the acetyl group of diethyl acetylmalonate participate in the reaction?

While the primary reactive site is the active methylene group between the two ester functionalities, the acetyl group's carbonyl could potentially be involved in side reactions. Under certain conditions, it might undergo condensation or be a site for nucleophilic attack. However, in most classical cyclizations with urea or guanidine, the reaction is expected to proceed through the malonate moiety. If unexpected byproducts are observed, the involvement of the acetyl group should be considered.

Data Presentation

The yield of cyclization reactions is highly dependent on the specific substrates and reaction conditions. The following table provides an example of how different conditions can affect the yield in a related synthesis of 2,5-diamino-4,6-dihydroxy-pyrimidine from diethyl malonate and guanidinium hydrochloride.

Entry	Diethyl Malonate (mol)	Guanidinium HCl (mol)	Base (mol)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	0.1	0.2	Sodium Ethoxide (0.4)	Ethanol	60	5	53[4]
2	0.4	0.1	Sodium Methoxide (0.4)	Methanol	Reflux	8	78[4]
3	0.1	0.1	Sodium Ethoxide (0.4)	Ethanol	Reflux	8	38[4]

Note: This data is for diethyl malonate, and optimization would be necessary for diethyl acetylmalonate.

Experimental Protocols

Protocol: Synthesis of Barbituric Acid from Diethyl Malonate and Urea

This protocol is a well-established example of a cyclization reaction involving a malonic ester and is analogous to the reactions of diethyl acetylmalonate.[6]

Materials:

• Sodium metal (11.5 g, 0.5 gram-atom)

• Absolute Ethanol (500 mL)

• Diethyl Malonate (80 g, 0.5 mol)

• Urea, dry (30 g, 0.5 mol)

• Concentrated Hydrochloric Acid

• Distilled Water

Apparatus:

• 2 L round-bottom flask

• Reflux condenser with a calcium chloride guard tube

• Oil bath

• Büchner funnel and filter flask

Procedure:

• Preparation of Sodium Ethoxide: In the round-bottom flask equipped with a reflux condenser, dissolve the finely cut sodium metal in 250 mL of absolute ethanol. This reaction is exothermic and may require cooling.

• Addition of Reactants: Once all the sodium has reacted to form sodium ethoxide, add the diethyl malonate to the solution.[6] In a separate beaker, dissolve the dry urea in 250 mL of hot (approx. 70°C) absolute ethanol. Add the urea solution to the reaction flask.

• Cyclization Reaction: Shake the mixture well and heat it to reflux at 110°C using an oil bath for 7 hours. A white solid should precipitate during the reaction.[6]

• Work-up and Isolation: After the reflux is complete, add 500 mL of hot (50°C) water to dissolve the solid.

• Acidification: Carefully acidify the solution with concentrated hydrochloric acid with stirring until the solution is acidic.

• Purification: Filter the resulting solution while hot to remove any insoluble impurities. Allow the filtrate to cool in an ice bath overnight to crystallize the barbituric acid.

• Drying: Collect the white crystalline product on a Büchner funnel, wash with a small amount of cold water, and dry in an oven at 105-110°C. The expected yield is 46-50 g (72-78%).[6]

Visualizations

References

• 1. Solved Barbiturates are prepared by treating a derivative of | Chegg.com [chegg.com]
• 2. On the hydrolysis of diethyl 2-(perfluorophenyl)malonate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Malonates in Cyclocondensation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Diethyl malonate - Wikipedia [en.wikipedia.org]
• 6. Organic Syntheses Procedure [orgsyn.org]

Column chromatography conditions for purifying diethyl acetylmalonate

Technical Support Center: Purification of Diethyl Acetylmalonate

This guide provides detailed troubleshooting and frequently asked questions (FAQs) for the purification of diethyl acetylmalonate using column chromatography. It is intended for researchers, scientists, and professionals in drug development who may encounter challenges during the purification process.

Frequently Asked Questions (FAQs)

Q1: What is the standard stationary phase for purifying diethyl acetylmalonate?

A1: The most common and effective stationary phase for the purification of diethyl acetylmalonate and similar moderately polar compounds is silica gel (typically 230-400 mesh).[1] Its slightly acidic nature is well-suited for separating malonic ester derivatives from less polar byproducts and starting materials. For specific separations, other media like alumina (basic or neutral) could be tested, particularly if the compound is sensitive to acidic conditions.[2]

Q2: How do I select the optimal mobile phase (eluent) for my separation?

A2: The best mobile phase is determined empirically using Thin-Layer Chromatography (TLC) before running the column.[3] A common starting point is a mixture of a non-polar solvent like hexanes (or petroleum ether) and a polar solvent like ethyl acetate.[2][3] The goal is to find a solvent ratio where the desired product, diethyl acetylmalonate, has an Rf value of approximately 0.25-0.35.[3] This provides the best balance for good separation and a reasonable elution time.

Q3: My product and an impurity are co-eluting (not separating). What steps can I take to improve the separation?

A3: Co-elution is a common problem when impurities are structurally similar to the product.[4] To resolve this, you can:

• Optimize the Mobile Phase: Switch to a shallower solvent gradient (slower, more gradual increase in polarity) or use an isocratic (constant solvent ratio) elution if the Rf values are very close.[4]

• Change Solvent System: If optimizing the ratio of your current system (e.g., ethyl acetate/hexanes) fails, try a different solvent pair.[4] Systems like diethyl ether/hexanes or dichloromethane/hexanes offer different selectivity and may resolve the compounds.[2]

• Add a Third Solvent: For aromatic compounds, adding a small amount (5-10%) of toluene to the mobile phase can sometimes improve separation.[5]

Q4: How can I prevent my compound from streaking or "tailing" on the column?

A4: Tailing on a silica gel column often suggests that the compound is interacting too strongly with the stationary phase, which can happen with highly polar, acidic, or basic molecules. While diethyl acetylmalonate is relatively neutral, crude reaction mixtures may contain acidic or basic residues. To mitigate this, you can wash the crude product with a mild aqueous base (like sodium bicarbonate solution) and/or water before chromatography.[4]

Q5: How much silica gel should I use relative to my crude sample?

A5: The ratio of silica gel to the crude product depends on the difficulty of the separation. A general guideline is a weight ratio of 30:1 to 100:1 (silica:crude material). For easy separations (large ΔRf on TLC), a lower ratio (e.g., 30:1) is sufficient. For difficult separations with close-running spots, a higher ratio (e.g., 100:1 or more) will provide better resolution.

Troubleshooting Guide

This section addresses specific problems that may arise during the column chromatography of diethyl acetylmalonate.

Problem	Possible Cause(s)	Recommended Solution(s)
Poor or No Separation	The mobile phase polarity is not optimized, leading to co-elution of the product and impurities.[4]	Perform a thorough TLC analysis to find a solvent system where the desired compound has an Rf of 0.25-0.35 and is well-resolved from impurities.[3] Consider using a shallower gradient or a different solvent system (e.g., ether/hexane).[2][4]
Product Elutes Too Quickly	The mobile phase is too polar.	Decrease the proportion of the polar solvent (e.g., ethyl acetate) in your eluent system.
Product Does Not Elute	The mobile phase is not polar enough to move the compound down the column.	Gradually and systematically increase the polarity of the eluent by increasing the percentage of the polar solvent.[6]
Cracked or Channeled Column	The column was packed improperly, leading to air bubbles or channels that disrupt the solvent flow and ruin the separation.[6]	Repack the column carefully. The "slurry packing" method, where silica is mixed with the initial eluent before being poured into the column, is highly effective at preventing channels.[3][6]
Low Product Recovery	The product may be irreversibly adsorbed onto the silica gel, or fractions were mixed incorrectly.	Ensure all fractions are carefully analyzed by TLC before combining. If the compound is highly polar, it might be necessary to flush the column with a very polar solvent (e.g., 10% methanol in dichloromethane) at the end to recover any retained material.[2]

Experimental Protocol: Column Chromatography Purification

This protocol provides a detailed methodology for the purification of diethyl acetylmalonate.

1. Preparation and TLC Analysis:

• Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spot the solution onto a TLC plate.

• Develop the TLC plate using various ratios of hexanes and ethyl acetate (e.g., 9:1, 4:1, 2:1).

• Identify a solvent system that provides an Rf value of ~0.25-0.35 for diethyl acetylmalonate and maximizes separation from impurities.[3]

2. Column Packing:

• Secure a glass chromatography column vertically to a clamp stand.[6]

• Place a small plug of cotton or glass wool at the bottom of the column, followed by a thin layer of sand.[6]

• Prepare a slurry of silica gel in the initial, least polar eluent determined from your TLC analysis.[3]

• Pour the slurry into the column, tapping the side gently to ensure even packing and dislodge any air bubbles.[6]

• Add a protective layer of sand on top of the silica bed.

• Drain the excess solvent until the solvent level is just at the top of the sand layer. Do not let the column run dry.[6]

3. Sample Loading:

• Dissolve the crude diethyl acetylmalonate in the minimum amount of the eluent or a volatile, non-polar solvent.[3]

• Carefully apply the sample solution to the top of the silica bed using a pipette.

• Drain the solvent until the sample has fully entered the silica gel.

• Gently add a small amount of fresh eluent to wash the sides of the column and load any remaining sample onto the silica.

4. Elution and Fraction Collection:

• Carefully fill the column with the mobile phase.

• Begin eluting the column, collecting the solvent in fractions (e.g., in test tubes).[7]

• If using a gradient, start with the least polar solvent mixture and gradually increase the polarity as the separation progresses.

5. Monitoring and Analysis:

• Monitor the collected fractions using TLC to identify which ones contain the purified diethyl acetylmalonate.

• Combine the pure fractions containing the desired product.

6. Product Isolation:

• Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified diethyl acetylmalonate.

Visual Workflow: Troubleshooting Poor Separation

The following diagram outlines the logical steps to troubleshoot a common issue: poor separation of the target compound from an impurity.

References

• 1. rsc.org [rsc.org]
• 2. chem.rochester.edu [chem.rochester.edu]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. reddit.com [reddit.com]
• 6. web.uvic.ca [web.uvic.ca]
• 7. youtube.com [youtube.com]

Role of Lewis acids in improving diethyl acetylmalonate synthesis

Welcome to the technical support center for the synthesis of diethyl acetylmalonate. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance and troubleshooting advice for this important chemical transformation.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in the synthesis of diethyl acetylmalonate from diethyl malonate?

A1: The main challenge in the acylation of diethyl malonate is the relatively low acidity of the methylene protons. This necessitates the use of a base to form the enolate, which then acts as the nucleophile. However, the acylation product, diethyl acetylmalonate, is more acidic than the starting material. This can lead to the newly formed product neutralizing the enolate of the starting material, thereby halting the reaction and reducing the yield.

Q2: How do Lewis acids, such as magnesium chloride, improve the synthesis of diethyl acetylmalonate?

A2: Lewis acids, particularly magnesium chloride (MgCl₂), play a crucial role in enhancing the efficiency of the C-acylation of diethyl malonate.[1][2] The magnesium ion is believed to chelate with the two carbonyl oxygens of diethyl malonate. This chelation increases the acidity of the methylene protons, allowing for easier deprotonation by a mild base like triethylamine.[3] This approach avoids the use of strong bases that can have side reactions with the acylating agent.

Q3: Can other Lewis acids be used instead of magnesium chloride?

A3: While other Lewis acids might be considered, studies have shown that various other metal chlorides are ineffective for this specific transformation under similar conditions.[2] Therefore, magnesium chloride is the recommended Lewis acid for this procedure.

Q4: What is the difference between C-acylation and O-acylation in this reaction, and how is C-acylation favored?

A4: C-acylation is the desired reaction where the acetyl group is added to the central carbon of the diethyl malonate. O-acylation is a potential side reaction where the acetyl group adds to one of the carbonyl oxygens, forming an enol acetate. The use of magnesium salts is known to favor C-acylation, likely due to the formation of a magnesium chelate with the β-dicarbonyl system.[3]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or no product yield	1. Ineffective deprotonation of diethyl malonate. 2. Reaction of the base with the acetyl chloride. 3. Use of an ineffective Lewis acid.	1. Ensure the presence of both magnesium chloride and a suitable tertiary amine base (e.g., triethylamine).[1][2] 2. Use a mild tertiary amine base as recommended, which is less likely to react with the acid chloride. 3. Use magnesium chloride, as other metal chlorides have been found to be ineffective.[2]
Formation of O-acylated byproduct	The reaction conditions are favoring O-acylation over the desired C-acylation.	The use of magnesium chloride should favor C-acylation.[3] Ensure all reagents are added as per the protocol.
Reaction does not go to completion	Insufficient base to both deprotonate the starting material and neutralize the HCl byproduct.	The procedure calls for two equivalents of the tertiary amine base. One equivalent deprotonates the diethyl malonate, and the second neutralizes the hydrogen chloride formed during the reaction.[2]
Darkening of the reaction mixture	Potential decomposition of reagents or products.	Ensure the reaction is carried out under the recommended temperature conditions and that the acetyl chloride is added at a controlled rate.[2]

Data Presentation

The following table summarizes the effect of magnesium chloride on the yield of C-acylation of diethyl malonate with various acid chlorides, as reported in the literature.

Acid Chloride	Base (2 equiv.)	Lewis Acid	Yield (%)
Acetyl Chloride	Triethylamine	MgCl₂	85
Propionyl Chloride	Triethylamine	MgCl₂	87
Isobutyryl Chloride	Triethylamine	MgCl₂	88
Pivaloyl Chloride	Triethylamine	MgCl₂	80
Benzoyl Chloride	Triethylamine	MgCl₂	90
Acetyl Chloride	Triethylamine	None	Low/No C-acylation

Data sourced from Rathke, M. W., & Cowan, P. J. (1985). Procedures for the Acylation of Diethyl Malonate and Ethyl Acetoacetate with Acid Chlorides Using Tertiary Amine Bases and Magnesium Chloride. The Journal of Organic Chemistry, 50(14), 2622–2624.[2]

Experimental Protocols

Key Experiment: Lewis Acid-Catalyzed Synthesis of Diethyl Acetylmalonate

This protocol is based on the procedure described by Rathke and Cowan for the C-acylation of diethyl malonate.[1][2]

Materials:

• Diethyl malonate

• Magnesium chloride (anhydrous)

• Triethylamine

• Acetyl chloride

• Acetonitrile (anhydrous)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous magnesium chloride (1.1 equivalents) and anhydrous acetonitrile.

• Addition of Reagents: To the stirred suspension, add diethyl malonate (1.0 equivalent) followed by triethylamine (2.0 equivalents).

• Addition of Acetyl Chloride: Cool the mixture in an ice bath. Add acetyl chloride (1.0 equivalent) dropwise from the dropping funnel over a period of 15-20 minutes, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: Quench the reaction by adding 1 M hydrochloric acid. Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate.

• Purification: Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Final Purification: Purify the crude diethyl acetylmalonate by vacuum distillation.

Visualizations

Reaction Mechanism

Caption: Role of MgCl₂ in the C-acylation of diethyl malonate.

Experimental Workflow

Caption: Step-by-step experimental workflow for synthesis.

Troubleshooting Logic

Caption: A logical flow for troubleshooting low yield issues.

References

• 1. scribd.com [scribd.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]

Effect of base choice on the C- vs O-acylation of diethyl malonate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the C- vs. O-acylation of diethyl malonate. The information is tailored for researchers, scientists, and drug development professionals to address specific issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing whether C- or O-acylation occurs on diethyl malonate?

A1: The regioselectivity of diethyl malonate acylation, leading to either a C-acylated (β-keto ester) or an O-acylated (enol ester) product, is primarily influenced by the choice of base and the presence of metal salts. Other contributing factors include the solvent, reaction temperature, and the nature of the acylating agent.

Q2: Which type of base typically favors C-acylation?

A2: C-acylation is generally favored by the use of milder tertiary amine bases, such as triethylamine (Et₃N) or pyridine, in the presence of a Lewis acid like magnesium chloride (MgCl₂).[1][2][3] The magnesium ion is believed to chelate with the diethyl malonate, forming a magnesium enolate that directs the acylation to the carbon atom.[3][4][5]

Q3: Under what conditions is O-acylation the predominant outcome?

A3: O-acylation is often observed in the absence of chelating metal salts like MgCl₂.[2] Using tertiary amine bases alone with an acyl chloride can lead to the formation of the enol acetate product.[1]

Q4: What is the role of magnesium chloride in promoting C-acylation?

A4: Magnesium chloride acts as a Lewis acid, coordinating with the carbonyl groups of diethyl malonate. This coordination increases the acidity of the α-protons, facilitating their removal by a relatively weak base like triethylamine.[3] The resulting magnesium enolate is thought to exist in a chelated form, which sterically hinders the oxygen atoms and promotes the nucleophilic attack from the central carbon atom, leading to C-acylation.[4][5]

Troubleshooting Guides

Problem 1: Low yield of the desired C-acylated product.

Possible Cause	Troubleshooting Step
Inefficient Enolate Formation	Ensure anhydrous conditions, as water can quench the enolate. Use a fresh, dry aprotic solvent like acetonitrile or dichloromethane. Confirm the purity and stoichiometry of the base (e.g., 2 equivalents of triethylamine).[2]
Competitive O-acylation	Confirm the presence and purity of magnesium chloride. Anhydrous MgCl₂ is crucial for effective chelation and directing C-acylation.[1][2]
Decomposition of Acylating Agent	Add the acylating agent (e.g., acyl chloride) slowly at a low temperature (e.g., 0 °C) to control the exothermic reaction and prevent degradation.
Side Reactions	The acylated product is more acidic than diethyl malonate and can be deprotonated. Using two equivalents of a tertiary amine base helps to neutralize the generated HCl and drive the reaction to completion.[2]

Problem 2: The major product is the O-acylated enol ester.

Possible Cause	Troubleshooting Step
Absence or Inactive Lewis Acid	Verify that anhydrous magnesium chloride was added to the reaction mixture. The absence of MgCl₂ is a known condition for favoring O-acylation.[2]
Choice of Base	While tertiary amines in the presence of MgCl₂ favor C-acylation, stronger, non-chelating bases might favor O-acylation under certain conditions. Re-evaluate the base system being used.
Reaction Conditions	O-acylation can be kinetically favored in some systems. Ensure the reaction conditions (temperature, addition order) align with protocols established for C-acylation.

Data Presentation

Table 1: Effect of Base and Additives on the Acylation of Diethyl Malonate with Acetyl Chloride

Entry	Base (equiv.)	Additive (equiv.)	Solvent	Product	Yield (%)	Reference
1	Triethylamine (2)	MgCl₂ (1)	Acetonitrile	C-acylated	Excellent	[2]
2	Pyridine (2)	MgCl₂ (1)	Methylene Chloride	C-acylated	High	[1]
3	Triethylamine (2)	None	Acetonitrile	O-acylated (enol acetate)	Major Product	[2]
4	Pyridine	None	Methylene Chloride	No acylation observed	0	[1]

Experimental Protocols

Protocol for Selective C-Acylation of Diethyl Malonate

This protocol is adapted from procedures utilizing magnesium chloride and a tertiary amine base.[1][2]

Materials:

• Anhydrous magnesium chloride (MgCl₂)

• Diethyl malonate

• Triethylamine (Et₃N) or Pyridine

• Acyl chloride (e.g., acetyl chloride, benzoyl chloride)

• Anhydrous acetonitrile or dichloromethane

• Argon or Nitrogen gas for inert atmosphere

• Standard glassware for organic synthesis

Procedure:

• To a dry, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and an inert gas inlet, add anhydrous magnesium chloride (1 equivalent).

• Add anhydrous acetonitrile (or dichloromethane) to the flask.

• To this suspension, add diethyl malonate (1 equivalent) and triethylamine (2 equivalents).

• Stir the mixture at room temperature for 15-30 minutes under an inert atmosphere.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add the acyl chloride (1 equivalent) dropwise via the dropping funnel.

• After the addition is complete, stir the reaction mixture at 0 °C for 1 hour, and then allow it to warm to room temperature and stir for an additional 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, quench the reaction by carefully adding 1 M HCl.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography.

Protocol for O-Acylation of Diethyl Malonate

This protocol is based on conditions that are known to favor the formation of the enol ester.[2]

Materials:

• Diethyl malonate

• Pyridine

• Acyl chloride (e.g., acetyl chloride)

• Anhydrous dichloromethane

• Argon or Nitrogen gas for inert atmosphere

• Standard glassware for organic synthesis

Procedure:

• To a dry, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and an inert gas inlet, add diethyl malonate (1 equivalent) and anhydrous dichloromethane.

• Add pyridine (2 equivalents) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add the acyl chloride (1.1 equivalents) dropwise via the dropping funnel.

• Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 4-6 hours.

• Monitor the reaction progress by TLC or GC.

• Upon completion, wash the reaction mixture with 1 M HCl to remove excess pyridine.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude O-acylated product by vacuum distillation or column chromatography.

Mandatory Visualization

Caption: Competing pathways for C- vs. O-acylation of diethyl malonate.

References

• 1. scribd.com [scribd.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Analytical methods for determining the purity of diethyl acetylmalonate

A comprehensive guide to the analytical methods for determining the purity of diethyl acetylmalonate is essential for researchers, scientists, and professionals in drug development to ensure the quality and consistency of this key chemical intermediate. The purity of diethyl acetylmalonate can significantly impact reaction yields, impurity profiles, and the overall quality of the final active pharmaceutical ingredient. This guide provides a comparative overview of various analytical techniques, complete with experimental protocols and data presentation, to assist in selecting the most appropriate method for a given application.

Comparison of Analytical Methods

Several analytical methods can be employed to determine the purity of diethyl acetylmalonate. The choice of method depends on the specific requirements of the analysis, such as the need for quantitative or qualitative results, the expected impurities, and the available instrumentation. The primary techniques include Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Titration.

Analytical Method	Principle	Typical Purity Range (%)	Limit of Detection (LOD)	Key Advantages	Key Disadvantages
Gas Chromatography (GC-FID)	Separation of volatile compounds based on their partitioning between a stationary phase and a mobile gas phase, with detection by a Flame Ionization Detector.[1]	98.0 - 99.9	ng level	High resolution and sensitivity for volatile impurities.[2]	Requires derivatization for non-volatile impurities; high temperatures can cause degradation of thermally labile compounds.
High-Performance Liquid Chromatography (HPLC-UV)	Separation of compounds based on their partitioning between a stationary phase and a liquid mobile phase, with detection by a UV detector.[3]	98.0 - 99.9	µg/mL to ng/mL range	Versatile for a wide range of compounds, including non-volatile and thermally labile impurities.	Can be more time-consuming in method development; solvent consumption can be high.
Nuclear Magnetic Resonance (¹H NMR) Spectroscopy	Measures the magnetic properties of atomic nuclei to provide structural information and quantitative analysis based on signal integration.[4]	> 95 (quantitative NMR)	~0.1% for detectable impurities	Provides structural confirmation of the main component and impurities; minimal sample preparation.[4]	Lower sensitivity compared to chromatographic methods; requires expensive instrumentation and skilled operators.
Potentiometric Titration	Measures the volume of a titrant required to react completely with the analyte, with the endpoint determined by a significant change in electrode potential.[5]	98.0 - 102.0 (Assay)	% level	Simple, inexpensive, and provides high accuracy and precision for assay of the main component.[6]	Not suitable for identifying and quantifying individual impurities; less sensitive than chromatographic methods.

Experimental Protocols and Workflows

Detailed methodologies for each of the key analytical techniques are provided below, along with visual workflows to aid in understanding the experimental process.

Gas Chromatography with Flame Ionization Detection (GC-FID)

This method is highly effective for quantifying volatile organic impurities in diethyl acetylmalonate.

Experimental Protocol:

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) and a split/splitless injector.[2]

• Column: A non-polar capillary column, such as a DB-1 or HP-1 (100% dimethylpolysiloxane), with dimensions of 30 m x 0.25 mm ID and a film thickness of 0.25 µm, is recommended.[2]

• Carrier Gas: High-purity helium or nitrogen.[2]

• Sample Preparation:

  • Accurately weigh approximately 100 mg of diethyl acetylmalonate into a 10 mL volumetric flask.

  • Dissolve and dilute to volume with a suitable solvent like acetone or ethyl acetate.

• Chromatographic Conditions: [1]

  • Injector Temperature: 250°C

  • Detector Temperature: 300°C

  • Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes, then ramp at 10°C/minute to 250°C and hold for 5 minutes.

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

• Data Analysis: The purity is determined by calculating the area percentage of the diethyl acetylmalonate peak relative to the total area of all peaks in the chromatogram.

GC-FID Experimental Workflow

High-Performance Liquid Chromatography (HPLC-UV)

HPLC is a versatile technique for separating and quantifying a wide range of impurities, including those that are non-volatile or thermally sensitive.

Experimental Protocol:

• Instrumentation: An HPLC system with a UV detector, pump, and autosampler.[3]

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of water (A) and acetonitrile (B).

• Sample Preparation:

  • Prepare a stock solution by accurately weighing about 50 mg of diethyl acetylmalonate into a 50 mL volumetric flask and diluting with the mobile phase.

  • Prepare working standards by further dilution.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30°C

  • UV Detection Wavelength: 210 nm

  • Gradient Program: Start with 30% B, increase to 90% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

• Data Analysis: Purity is assessed by comparing the peak area of the main component to a reference standard of known concentration (external standard method) or by area percentage (if all impurities are accounted for).

HPLC-UV Experimental Workflow

Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR is a powerful tool for structural elucidation and can be adapted for quantitative analysis (qNMR) to determine purity without the need for a specific reference standard for each impurity.

Experimental Protocol:

• Instrumentation: An NMR spectrometer (e.g., 300 MHz or higher).[7]

• Sample Preparation:

  • Accurately weigh 5-10 mg of diethyl acetylmalonate into an NMR tube.[4]

  • Add approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃).[4]

  • For quantitative analysis, accurately weigh and add a known amount of an internal standard (e.g., maleic acid).

• NMR Parameters:

  • Pulse Program: Standard 1D proton experiment.

  • Number of Scans: 16-64 (to ensure good signal-to-noise).

  • Relaxation Delay (d1): 5 times the longest T1 relaxation time of the signals of interest (e.g., 30 seconds) to ensure full relaxation for accurate integration.

• Data Analysis:

  • Process the spectrum (Fourier transform, phase correction, baseline correction).

  • Integrate the signals corresponding to diethyl acetylmalonate and any visible impurities.

  • Purity is calculated by comparing the integral of the analyte's characteristic protons to the sum of all integrals, or more accurately, relative to the integral of the internal standard.

¹H NMR Experimental Workflow

Potentiometric Titration

This classical analytical method provides a highly accurate assay of the diethyl acetylmalonate content.

Experimental Protocol:

• Instrumentation: An automatic titrator or a pH meter with a buret and a magnetic stirrer.

• Reagents:

  • Standardized 0.1 M sodium hydroxide (NaOH) or potassium methoxide solution.[5][6]

  • Solvent: A mixture of ethanol and water, or for non-aqueous titration, a solvent like dimethylformamide.[5][6]

• Sample Preparation:

  • Accurately weigh a suitable amount of diethyl acetylmalonate and dissolve it in the chosen solvent.[5]

• Titration Procedure:

  • Immerse the calibrated pH electrode in the sample solution.

  • Titrate with the standardized base, adding the titrant in small increments, especially near the equivalence point.[5]

  • Record the pH (or potential) after each addition of titrant.

• Data Analysis:

  • Plot the pH versus the volume of titrant added to generate a titration curve.

  • The equivalence point is determined from the inflection point of the curve (or by using the first or second derivative).

  • The purity (assay) is calculated based on the volume of titrant consumed.

Potentiometric Titration Workflow

References

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. benchchem.com [benchchem.com]
• 3. rsc.org [rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. datapdf.com [datapdf.com]
• 7. Human Metabolome Database: 1H NMR Spectrum (1D, 300 MHz, CDCl3, experimental) (HMDB0029573) [hmdb.ca]

A Researcher's Guide to GC-MS Analysis of Diethyl Acetylmalonate and its Byproducts

For researchers, scientists, and drug development professionals working with diethyl acetylmalonate, a comprehensive understanding of its purity and potential byproducts is crucial for ensuring the quality and reliability of experimental outcomes. Gas Chromatography-Mass Spectrometry (GC-MS) stands as a powerful analytical technique for the separation, identification, and quantification of diethyl acetylmalonate and its process-related impurities. This guide provides a comparative overview of GC-MS analysis, detailing experimental protocols and expected fragmentation patterns to aid in method development and data interpretation.

Understanding the Synthesis and Potential Byproducts

Diethyl acetylmalonate, also known as diethyl 2-acetylpropanedioate, is commonly synthesized via the acylation of diethyl malonate. A prevalent method involves the use of an acetylating agent such as acetyl chloride in the presence of a base, like triethylamine, and a Lewis acid catalyst, for instance, magnesium chloride. This synthetic route, while efficient, can lead to the presence of several process-related impurities.

The primary byproducts and impurities to consider during GC-MS analysis include:

• Diethyl Malonate (Unreacted Starting Material): Incomplete acylation will result in the presence of the starting material.

• Triethylamine and its Salts: The base used in the reaction may be present in residual amounts.

• Acetic Anhydride/Acetic Acid: Formed from the acetylating agent.

• Mono-acetylated byproduct: In some cases, side reactions could lead to other acetylated species.

Comparative GC-MS Performance

The selection of an appropriate GC-MS method is critical for achieving accurate and reproducible results. Below is a comparison of key performance parameters for a typical GC-MS method suitable for the analysis of diethyl acetylmalonate.

Parameter	Recommended Method	Alternative Method
Column	Non-polar (e.g., 5% Phenyl Methylpolysiloxane)	Mid-polar (e.g., 50% Phenyl Methylpolysiloxane)
Injection Mode	Split	Splitless
Carrier Gas	Helium	Hydrogen
Oven Program	Temperature gradient for optimal separation	Isothermal for rapid screening
Detection	Electron Ionization (EI) Mass Spectrometry	Chemical Ionization (CI) Mass Spectrometry
Quantification	Selected Ion Monitoring (SIM)	Full Scan with extracted ion chromatograms
Expected Outcome	High resolution of closely eluting peaks, sensitive detection of trace impurities.	Softer ionization, potentially preserving the molecular ion.

Experimental Protocol: GC-MS Analysis of Diethyl Acetylmalonate

This protocol provides a starting point for the development of a robust GC-MS method for the analysis of diethyl acetylmalonate and its byproducts.

1. Instrumentation:

• Gas chromatograph equipped with a mass selective detector (GC-MS).

• Autosampler for precise and reproducible injections.

2. Chromatographic Conditions:

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% Phenyl Methylpolysiloxane capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL.

• Injection Mode: Split (split ratio of 50:1). A splitless injection may be used for trace analysis.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold: 5 minutes at 250 °C.

3. Mass Spectrometer Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Scan Range: m/z 40-300.

• Solvent Delay: 3 minutes.

4. Sample Preparation:

• Accurately weigh approximately 10 mg of the diethyl acetylmalonate sample.

• Dissolve the sample in 10 mL of a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Vortex the solution until the sample is fully dissolved.

• If necessary, filter the solution through a 0.45 µm syringe filter before injection.

5. Data Analysis:

• Identify diethyl acetylmalonate and its byproducts by comparing their retention times and mass spectra with reference standards or library data.

• Quantify the components by integrating the peak areas of their characteristic ions.

Mass Spectral Fragmentation Analysis

Understanding the fragmentation patterns of diethyl acetylmalonate and its potential byproducts is key to their identification.

Diethyl Acetylmalonate (MW: 202.2 g/mol ): The mass spectrum of diethyl acetylmalonate is characterized by several key fragments. The molecular ion peak at m/z 202 may be observed, though it can be of low intensity. Common fragmentation pathways include:

• Loss of an ethoxy group (-OCH2CH3): [M - 45]+, resulting in a fragment at m/z 157.

• Loss of the acetyl group (-COCH3): [M - 43]+, leading to a fragment at m/z 159.

• Cleavage of the C-C bond between the carbonyls: This can lead to various smaller fragments.

Diethyl Malonate (MW: 160.17 g/mol ): The unreacted starting material will show a characteristic fragmentation pattern with a molecular ion at m/z 160 and significant fragments at m/z 115 (loss of -OC2H5) and m/z 88.

Visualizing the Analytical Workflow

The following diagrams illustrate the synthesis and analysis workflow.

Caption: Synthesis workflow for diethyl acetylmalonate.

Caption: Experimental workflow for GC-MS analysis.

This guide provides a foundational understanding and practical starting point for the GC-MS analysis of diethyl acetylmalonate. For rigorous quantitative analysis, method validation according to relevant guidelines is essential. This includes assessing parameters such as linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ). By employing a systematic approach to method development and data analysis, researchers can confidently assess the purity of diethyl acetylmalonate and ensure the integrity of their scientific endeavors.

A Comparative Guide to Diethyl Acetylmalonate and Ethyl Acetoacetate in Heterocyclic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of heterocyclic compounds, the choice of starting materials is a critical determinant of reaction efficiency, yield, and the diversity of accessible molecular scaffolds. Among the plethora of dicarbonyl compounds utilized as versatile building blocks, diethyl acetylmalonate and ethyl acetoacetate have emerged as prominent reagents. This guide provides an objective, data-driven comparison of their performance in the synthesis of key heterocyclic systems, supported by detailed experimental protocols and visual representations of reaction pathways.

At a Glance: Key Physicochemical and Reactivity Differences

Both diethyl acetylmalonate and ethyl acetoacetate are β-dicarbonyl compounds, characterized by an acidic methylene group flanked by two carbonyl functionalities. However, the nature of these carbonyl groups imparts distinct reactivity profiles.

Property	Diethyl Acetylmalonate	Ethyl Acetoacetate
Structure	CH₃CO-CH(CO₂Et)₂	CH₃CO-CH₂-CO₂Et
Acidity (pKa of α-H)	~11	~11
Key Reactive Sites	Highly acidic α-proton, three electrophilic carbonyl carbons	Acidic α-protons, two electrophilic carbonyl carbons (ketone and ester)
Reactivity Profile	Prone to reactions at the central carbon and cyclization involving the acetyl and one or both ester groups. The additional ester group offers more reaction pathways but can also lead to side reactions.	Well-established reactivity in condensation reactions involving the active methylene group and the ketone or ester carbonyl.

Performance in Heterocyclic Synthesis: A Head-to-Head Comparison

This section details the application of diethyl acetylmalonate and ethyl acetoacetate in the synthesis of prominent heterocyclic rings, presenting quantitative data for comparison.

Pyrimidine and Dihydropyrimidine Synthesis (Biginelli Reaction)

The Biginelli reaction is a cornerstone of multicomponent reactions for the synthesis of dihydropyrimidinones, which are prevalent in many biologically active compounds. Ethyl acetoacetate is the classical β-dicarbonyl component in this reaction.

Ethyl Acetoacetate:

Aldehyde	Urea/Thiourea	Catalyst	Solvent	Time (h)	Yield (%)	Reference
Benzaldehyde	Urea	HCl	Ethanol	Reflux	Low (often <50%)	[1]
Substituted Benzaldehydes	Thiourea	NH₄H₂PO₄	Ethanol	2	Good	[1]
Benzaldehyde	Urea	Catalyst-free	Ball-milling	0.5	>98%	[2]

Diethyl Acetylmalonate:

Direct comparative data for the Biginelli reaction using diethyl acetylmalonate is less common in the literature. However, its structural similarity suggests it can participate in similar cyclocondensation reactions with urea or thiourea, though the presence of the additional ester group may influence the reaction outcome and yield.

Pyridine Synthesis (Hantzsch Dihydropyridine Synthesis)

The Hantzsch synthesis is a classic method for preparing dihydropyridines, which are important scaffolds in medicinal chemistry, notably as calcium channel blockers.[3][4] Ethyl acetoacetate is the archetypal β-ketoester used in this reaction.

Ethyl Acetoacetate:

Aldehyde	Ammonia Source	Catalyst	Solvent	Time	Yield (%)	Reference
Formaldehyde	Ammonium Acetate	Acetic Acid	Ethanol	Reflux	Low (classical method)	[4][5]
Benzaldehyde	Ammonium Acetate	PTSA	Aqueous (SDS)	Ultrasonic	96%	[5]
Various Aldehydes	Ammonium Acetate	Catalyst-free	Water	Sealed vessel	86-96%	[6]

Diethyl Acetylmalonate:

While theoretically possible, the use of diethyl acetylmalonate in the Hantzsch pyridine synthesis is not as widely reported as ethyl acetoacetate. The reaction would be expected to proceed, but the yields and reaction conditions would require optimization.

Quinolone Synthesis (Gould-Jacobs Reaction)

The Gould-Jacobs reaction is a versatile method for the synthesis of 4-hydroxyquinolines, which are precursors to a wide range of antimalarial and antibacterial agents. This reaction typically utilizes a malonic ester derivative.

Diethyl Acetylmalonate (and related malonates):

The Gould-Jacobs reaction proceeds through the condensation of an aniline with an alkoxymethylenemalonic ester, followed by thermal cyclization.[7] Diethyl ethoxymethylenemalonate, a derivative of diethyl malonate, is a common starting material.

Aniline Derivative	Malonate Derivative	Conditions	Yield (%)	Reference
Aniline	Diethyl ethoxymethylenemalonate	Heat	Variable	[7][8]
Substituted Anilines	Diethyl malonate	High Temperature	Moderate	[4]

Ethyl Acetoacetate:

Ethyl acetoacetate can also be used to synthesize quinolones, but through different reaction pathways, such as the Conrad-Limpach-Knorr synthesis, which involves the reaction of an aniline with ethyl acetoacetate followed by cyclization.

Pyrazole and Pyrazolone Synthesis

Pyrazoles and pyrazolones are important five-membered heterocyclic compounds with a broad spectrum of biological activities. Both reagents are extensively used in their synthesis.

Ethyl Acetoacetate (Knorr Pyrazole Synthesis):

The reaction of ethyl acetoacetate with hydrazines is a classical and efficient method for the synthesis of pyrazolones.

Hydrazine Derivative	Solvent	Conditions	Yield (%)	Reference
Phenylhydrazine	Ethanol	Reflux	93-100%
Methylhydrazine	Ethanol/Methanol	0-78 °C, 1-16 h	66-100%

Diethyl Acetylmalonate:

The reaction of diethyl malonate with hydrazine can also lead to pyrazolone derivatives, specifically 3,5-pyrazolidinediones.

Coumarin Synthesis (Pechmann Condensation & Knoevenagel Condensation)

Coumarins are a large class of benzopyrone-containing natural products with diverse biological activities. Both reagents can be employed in their synthesis.

Ethyl Acetoacetate (Pechmann Condensation):

The Pechmann condensation involves the reaction of a phenol with a β-ketoester in the presence of an acid catalyst.

Phenol	Catalyst	Conditions	Yield (%)	Reference
Resorcinol	H₂SO₄	Conventional/Microwave	Good to excellent

Diethyl Malonate (Knoevenagel Condensation):

The Knoevenagel condensation of a salicylaldehyde with diethyl malonate, followed by cyclization, is a common route to coumarin-3-carboxylates.

Salicylaldehyde Derivative	Catalyst	Solvent	Time	Yield (%)	Reference
Salicylaldehyde	Piperidine/Acetic Acid	Ethanol	7 h	High	[9]
Salicylaldehyde	Piperidine	Ethanol	12 h	83%	[10]
Salicylaldehyde	Immobilized Gelatine	DMSO	Room Temp	85-89%	[11]

Experimental Protocols

General Procedure for the Biginelli Reaction with Ethyl Acetoacetate

A mixture of the aldehyde (10 mmol), ethyl acetoacetate (10 mmol), and urea or thiourea (15 mmol) in ethanol (20 mL) is taken in a round-bottom flask. A catalytic amount of a Brønsted or Lewis acid (e.g., HCl, NH₄H₂PO₄) is added.[1] The mixture is then refluxed for the appropriate time (typically 2-4 hours). After completion of the reaction (monitored by TLC), the reaction mixture is cooled to room temperature. The precipitated solid is filtered, washed with cold ethanol, and dried to afford the dihydropyrimidinone. For catalyst-free conditions, an equimolar mixture of the reactants can be subjected to ball milling at a specific frequency for a short duration.[2]

General Procedure for the Hantzsch Pyridine Synthesis with Ethyl Acetoacetate

To a stirred solution of an aldehyde (10 mmol) and ethyl acetoacetate (20 mmol) in ethanol (30 mL), ammonium acetate (15 mmol) is added. The reaction mixture is heated to reflux for 3-4 hours. The progress of the reaction is monitored by TLC. After completion, the reaction mixture is cooled to room temperature, and the solvent is evaporated under reduced pressure. The residue is then purified by column chromatography to obtain the dihydropyridine product. Subsequent oxidation to the corresponding pyridine can be achieved using an oxidizing agent like nitric acid or manganese dioxide.[4][5]

General Procedure for the Gould-Jacobs Reaction with Diethyl Ethoxymethylenemalonate

A mixture of an aniline (10 mmol) and diethyl ethoxymethylenemalonate (11 mmol) is heated at 100-120 °C for 1-2 hours. The ethanol formed during the reaction is distilled off. The resulting intermediate, anilinomethylenemalonate, is then added to a high-boiling solvent like diphenyl ether and heated to around 250 °C for 15-30 minutes to effect cyclization. Upon cooling, the product crystallizes out and can be collected by filtration, washed with a suitable solvent, and recrystallized to afford the 4-hydroxyquinoline derivative.[7][8]

Visualizing the Reaction Pathways

The following diagrams, generated using the DOT language, illustrate the generalized experimental workflows for the synthesis of key heterocycles using diethyl acetylmalonate and ethyl acetoacetate.

Biginelli Reaction Workflow

Caption: Generalized workflow for the Biginelli reaction.

Hantzsch Pyridine Synthesis Workflow

Caption: Generalized workflow for the Hantzsch pyridine synthesis.

Gould-Jacobs Reaction Workflow

Caption: Generalized workflow for the Gould-Jacobs reaction.

Conclusion

Both diethyl acetylmalonate and ethyl acetoacetate are indispensable reagents in the synthesis of a wide variety of heterocyclic compounds. Ethyl acetoacetate is particularly well-suited for the synthesis of β-functionalized heterocycles, such as dihydropyrimidines, dihydropyridines, and pyrazolones, through well-established named reactions. Its active methylene group provides a versatile handle for further functionalization.

Diethyl acetylmalonate, with its additional ester functionality, offers the potential for constructing more complex heterocyclic systems. While direct comparative data is not always available, its utility in reactions like the Gould-Jacobs synthesis of quinolones highlights its importance.

The choice between these two reagents will ultimately depend on the specific heterocyclic target and the desired substitution pattern. For the synthesis of heterocycles requiring a β-ketoester fragment, ethyl acetoacetate is often the more direct and efficient choice. Conversely, for the introduction of geminal dicarboxylate functionalities or for building more complex scaffolds, diethyl acetylmalonate presents unique synthetic opportunities. Researchers are encouraged to consider the reactivity profiles and established protocols for each reagent to make the most informed decision for their synthetic endeavors.

References

• 1. acp.copernicus.org [acp.copernicus.org]
• 2. researchgate.net [researchgate.net]
• 3. grokipedia.com [grokipedia.com]
• 4. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 5. scribd.com [scribd.com]
• 6. Malonates in Cyclocondensation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jetir.org [jetir.org]
• 8. Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and Characterization of Some New Coumarin Derivatives as Probable Breast Anticancer MCF-7 Drugs [mdpi.com]
• 10. Diethyl Malonate-Based Turn-On Chemical Probe for Detecting Hydrazine and Its Bio-Imaging and Environmental Applications With Large Stokes Shift - PMC [pmc.ncbi.nlm.nih.gov]
• 11. s3-ap-southeast-1.amazonaws.com [s3-ap-southeast-1.amazonaws.com]

A Comparative Analysis of Diethyl Acetylmalonate and Dimethyl Acetylmalonate Reactivity

For researchers and professionals in drug development and organic synthesis, the choice between structurally similar reagents can significantly influence reaction outcomes, yields, and kinetics. This guide provides an objective comparison of the reactivity of diethyl acetylmalonate and dimethyl acetylmalonate, two common derivatives of malonic acid. While direct comparative kinetic data for these specific acetylated compounds is not extensively available in the literature, their reactivity can be reliably inferred from well-established principles of organic chemistry and data from analogous malonic esters.

The primary factors governing the reactivity of these compounds are steric hindrance and electronic effects originating from the different alkyl ester groups.

Theoretical Comparison of Reactivity

The core difference between diethyl acetylmalonate and dimethyl acetylmalonate lies in the steric bulk of the ethyl versus the methyl groups.[1]

• Steric Effects: The ethyl group is larger than the methyl group. This increased steric hindrance in diethyl acetylmalonate can impede the approach of a nucleophile to the electrophilic centers of the molecule, namely the carbonyl carbons of the ester and acetyl groups, and the alpha-carbon. Consequently, dimethyl acetylmalonate is expected to be more reactive in reactions where nucleophilic attack is the rate-determining step.[2]

• Electronic Effects: Alkyl groups are weakly electron-donating. The ethyl group exerts a slightly stronger positive inductive effect (+I) than the methyl group. This effect can marginally decrease the electrophilicity of the carbonyl carbons in the diethyl ester compared to the dimethyl ester, potentially leading to a slower reaction rate with nucleophiles.[3]

Based on these principles, dimethyl acetylmalonate is predicted to be the more reactive of the two compounds towards nucleophilic attack due to reduced steric hindrance and slightly higher electrophilicity of its carbonyl centers.[3] This increased reactivity can translate to faster reaction times and potentially higher yields, especially in sterically demanding transformations.

Common Synthetic Applications and Reactivity Considerations

Diethyl and dimethyl acetylmalonate are versatile building blocks, particularly in carbon-carbon bond-forming reactions such as alkylations, acylations, and condensations.

Alkylation Reactions: In the presence of a suitable base, the active methylene proton of the acetylmalonate is abstracted to form a nucleophilic enolate. This enolate can then react with an alkyl halide in an SN2 reaction.[4] The bulkier ethyl groups of diethyl acetylmalonate are expected to slow down this reaction compared to dimethyl acetylmalonate. To favor mono-alkylation, a strict 1:1 stoichiometry of the malonate to the alkylating agent is recommended.[5]

Knoevenagel Condensation: This reaction involves the condensation of the active methylene compound with an aldehyde or ketone, catalyzed by a weak base, to form an α,β-unsaturated product.[6] The initial step is the formation of the enolate, followed by nucleophilic attack on the carbonyl carbon of the aldehyde or ketone. The lower steric hindrance of dimethyl acetylmalonate would likely favor a faster reaction rate in this condensation.

Data Presentation

As direct quantitative comparative data is limited, the following table summarizes the inferred relative reactivity based on chemical principles.

Parameter	Diethyl Acetylmalonate	Dimethyl Acetylmalonate	Rationale
Relative Rate of Alkylation	Slower	Faster	Less steric hindrance from methyl groups allows for faster nucleophilic attack by the enolate.
Relative Rate of Acylation	Slower	Faster	Reduced steric bulk around the carbonyl groups in the dimethyl ester facilitates nucleophilic attack.
Relative Rate of Knoevenagel Condensation	Slower	Faster	The smaller size of the methyl groups leads to a less hindered enolate, allowing for a more rapid reaction with aldehydes and ketones.[7]
Relative Acidity of α-Hydrogen (pKa)	Slightly Higher (Less Acidic)	Slightly Lower (More Acidic)	The stronger electron-donating effect of the ethyl groups can slightly destabilize the conjugate base, making it marginally less acidic.

Experimental Protocols

The following are representative protocols for common reactions involving acetylmalonates. These can be adapted for either the diethyl or dimethyl ester, with the expectation that reactions with the diethyl ester may require longer reaction times or more forcing conditions.

Protocol 1: Mono-alkylation of an Acetylmalonate Ester

This protocol describes the mono-alkylation of an acetylmalonate ester using an alkyl halide and sodium ethoxide as the base.

Materials:

• Diethyl or Dimethyl Acetylmalonate (1 equivalent)

• Anhydrous Ethanol

• Sodium metal (1 equivalent)

• Primary Alkyl Halide (1 equivalent)

• Diethyl ether

• Saturated aqueous ammonium chloride solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Base Formation: In a flame-dried round-bottom flask under an inert atmosphere, carefully add sodium metal in small portions to anhydrous ethanol at room temperature. Stir until all the sodium has reacted to form sodium ethoxide.

• Enolate Formation: To the sodium ethoxide solution, add the acetylmalonate ester (diethyl or dimethyl) dropwise at 0°C. Allow the mixture to stir for 30-60 minutes at room temperature to ensure complete enolate formation.

• Alkylation: Cool the solution to 0°C and add the primary alkyl halide dropwise. After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the starting material is consumed, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure. Partition the residue between diethyl ether and water.

• Extraction and Drying: Separate the layers and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with saturated aqueous ammonium chloride solution and then brine. Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Knoevenagel Condensation with an Aromatic Aldehyde

This protocol outlines the Knoevenagel condensation of an acetylmalonate ester with an aromatic aldehyde using piperidine as a catalyst.

Materials:

• Diethyl or Dimethyl Acetylmalonate (1 equivalent)

• Aromatic Aldehyde (e.g., Benzaldehyde) (1 equivalent)

• Piperidine (catalytic amount)

• Toluene

• Dean-Stark apparatus

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a condenser, dissolve the acetylmalonate ester (diethyl or dimethyl) and the aromatic aldehyde in toluene.

• Catalysis: Add a catalytic amount of piperidine to the solution.

• Reaction: Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as the reaction proceeds. Continue heating until no more water is collected.

• Work-up: Cool the reaction mixture to room temperature and wash with saturated aqueous sodium bicarbonate solution and then brine.

• Drying and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by recrystallization or column chromatography.

Mandatory Visualization

Caption: Factors influencing the relative reactivity of acetylmalonates.

Caption: A typical workflow for the alkylation of an acetylmalonate.

References

• 1. scribd.com [scribd.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. Knoevenagel Condensation | Thermo Fisher Scientific - US [thermofisher.com]
• 7. benchchem.com [benchchem.com]

Diethyl Acetylmalonate vs. Ethyl Acetoacetate: A Comparative Guide for Synthetic Chemists

In the realm of organic synthesis, particularly in the construction of carbon-carbon bonds and the formation of complex molecular architectures, active methylene compounds are indispensable tools. Among these, diethyl acetylmalonate and ethyl acetoacetate have long been workhorses for researchers in academia and industry. While both are β-dicarbonyl compounds capable of forming stabilized enolates, their subtle structural differences lead to distinct advantages in specific synthetic applications. This guide provides an objective, data-driven comparison of their performance in key reactions, aiding researchers, scientists, and drug development professionals in selecting the optimal reagent for their synthetic endeavors.

Core Structural and Reactivity Differences

The primary distinction between diethyl acetylmalonate and ethyl acetoacetate lies in the nature of the second carbonyl-containing group. Diethyl acetylmalonate possesses two ester functionalities, whereas ethyl acetoacetate has one ester and one ketone group. This seemingly minor difference has profound implications for the reactivity of the α-carbon and the ultimate synthetic outcome.

Acidity of α-Protons: The protons on the central methylene group of both compounds are acidic due to the electron-withdrawing nature of the two flanking carbonyl groups, which stabilize the resulting carbanion through resonance. However, ethyl acetoacetate is slightly more acidic (pKa ≈ 11 in water) than diethyl malonate (pKa ≈ 13 in water). This is because the ketone carbonyl in ethyl acetoacetate is a stronger electron-withdrawing group than the ester carbonyl, leading to greater stabilization of the conjugate base.[1][2] This difference in acidity can influence the choice of base and reaction conditions for enolate formation.

Performance in Key Synthetic Transformations

The utility of these two reagents is best illustrated by comparing their performance in common synthetic reactions.

Alkylation Reactions: Malonic vs. Acetoacetic Ester Synthesis

The most classic application of these reagents is in alkylation reactions, followed by hydrolysis and decarboxylation. The choice between them dictates the final product class.

Feature	Diethyl Acetylmalonate (Malonic Ester Synthesis)	Ethyl Acetoacetate (Acetoacetic Ester Synthesis)
Product	Substituted Carboxylic Acids	Methyl Ketones
Key Transformation	Alkylation, Hydrolysis, Decarboxylation	Alkylation, Hydrolysis, Decarboxylation
Typical Base	Sodium ethoxide	Sodium ethoxide
Side Reactions	Dialkylation	Dialkylation, O-alkylation

Advantage of Diethyl Acetylmalonate: The malonic ester synthesis is a superior method for the synthesis of mono- and di-substituted carboxylic acids.[3] The two ester groups can be hydrolyzed to carboxylic acids, and upon heating, one decarboxylates, reliably yielding a carboxylic acid. This pathway avoids the over-oxidation or other side reactions that can occur when trying to synthesize carboxylic acids through other means.

Advantage of Ethyl Acetoacetate: The acetoacetic ester synthesis provides a straightforward and high-yielding route to methyl ketones. The presence of the ketone functionality directs the decarboxylation to produce a ketone, a transformation that is often more efficient than alternative methods for ketone synthesis.

Experimental Protocol: Alkylation of Diethyl Malonate

Reaction: Diethyl n-butylmalonate Synthesis

Procedure:

• In a flask equipped with a reflux condenser and a dropping funnel, dissolve sodium (1 gram-atom) in absolute ethanol (500 ml).

• Add diethyl malonate (1 mole) to the sodium ethoxide solution.

• Heat the mixture to reflux and add n-butyl bromide (1.05 moles) dropwise over 2-3 hours.

• Continue refluxing until the reaction mixture is neutral to moist litmus paper (approximately 8-10 hours).

• Distill off the ethanol under reduced pressure.

• Add water to the residue to dissolve the sodium bromide, and separate the organic layer.

• Extract the aqueous layer with ether.

• Combine the organic layers, dry over anhydrous sodium sulfate, and distill under reduced pressure to obtain diethyl n-butylmalonate.

Experimental Protocol: Alkylation of Ethyl Acetoacetate

Reaction: Ethyl n-butylacetoacetate Synthesis

Procedure:

• Prepare a solution of sodium ethoxide by dissolving sodium (1 gram-atom) in absolute ethanol (500 ml).

• Add ethyl acetoacetate (1 mole) to the solution.

• Heat the solution to reflux and add n-butyl bromide (1.1 moles) over a period of 1-2 hours.

• Continue to reflux the mixture until it is neutral to moist litmus paper (typically 4-6 hours).

• Remove the ethanol by distillation.

• Add water to the residue and separate the ester layer.

• Dry the crude ester over anhydrous calcium chloride and purify by vacuum distillation.

Knoevenagel Condensation

The Knoevenagel condensation involves the reaction of an active methylene compound with an aldehyde or ketone. Both diethyl acetylmalonate and ethyl acetoacetate are effective nucleophiles in this reaction.

A comparative study on the Knoevenagel condensation of benzaldehyde with various active methylene compounds in a microreactor provides insight into their relative reactivity.[4] While direct yield comparison under identical batch conditions is not provided, the study notes that higher conversions were observed in the order: ethyl cyanoacetate > ethyl acetoacetate > diethyl malonate. This suggests that for this specific reaction, ethyl acetoacetate is more reactive than diethyl acetylmalonate.

Reagent	Substrate	Product	Conversion (%)	Selectivity (%)
Ethyl Acetoacetate	Benzaldehyde	2-acetyl-3-phenylacrylic acid ethyl ester	~60	~55
Diethyl Malonate	Benzaldehyde	Diethyl benzylidenemalonate	Lower than EAA	Not specified

Data extracted from a microreactor study and may not be directly comparable to batch synthesis yields.[4]

Advantage of Ethyl Acetoacetate: In Knoevenagel condensations, the higher acidity and potentially greater nucleophilicity of the ethyl acetoacetate enolate can lead to higher reaction rates and conversions compared to diethyl acetylmalonate under similar conditions.[4]

Experimental Protocol: Knoevenagel Condensation of Benzaldehyde with Diethyl Malonate

Reaction: Diethyl benzylidenemalonate Synthesis

Procedure:

• To a mixture of benzaldehyde (0.1 mol) and diethyl malonate (0.1 mol), add piperidine (0.01 mol) as a catalyst.

• Heat the mixture at 100°C for 4 hours, removing the water formed using a Dean-Stark apparatus.

• After cooling, dissolve the mixture in a suitable organic solvent (e.g., diethyl ether).

• Wash the organic solution with dilute hydrochloric acid, followed by water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or recrystallization. A yield of 89-91% can be expected.[5]

Michael Addition

In Michael additions, stabilized enolates add to α,β-unsaturated carbonyl compounds. Both reagents are excellent Michael donors.

In the synthesis of chalcone-diethyl malonate adducts, yields ranging from 72-94% have been reported.[6] For the Michael addition of ethyl acetoacetate to chalcones, followed by Robinson annulation, the initial Michael adduct can be isolated in good yield.[7][8]

Reagent	Acceptor	Product Type	Reported Yield (%)
Diethyl Malonate	Chalcones	Michael Adduct	72-94[6]
Ethyl Acetoacetate	Chalcones	Michael Adduct	Good (not quantified separately in all cited literature)[7][8][9][10][11]

Advantage of Diethyl Acetylmalonate: The resulting Michael adduct from diethyl acetylmalonate can be further manipulated to generate a carboxylic acid, offering a different synthetic handle compared to the ketone produced from the ethyl acetoacetate adduct. This can be advantageous in the synthesis of certain complex natural products and pharmaceuticals.

Experimental Protocol: Michael Addition of Ethyl Acetoacetate to Chalcone

Reaction: Robinson Annulation Precursor Synthesis

Procedure:

• Dissolve chalcone (1 mmol) and ethyl acetoacetate (1.2 mmol) in ethanol (10 mL).

• Add a catalytic amount of a base, such as sodium ethoxide or a few drops of concentrated sodium hydroxide solution.

• Stir the reaction mixture at room temperature for several hours or until the reaction is complete (monitored by TLC).

• Acidify the reaction mixture with dilute hydrochloric acid.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude Michael adduct, which can be purified by chromatography or recrystallization.[12]

Synthesis of Heterocycles

Both reagents are pivotal in the synthesis of a wide array of heterocyclic compounds, including pyrimidines, pyrazolones, and coumarins.

• Pyrazolones: Ethyl acetoacetate is a common precursor for the synthesis of 3-methyl-5-pyrazolone derivatives, which are important pharmaceutical scaffolds. The reaction with hydrazines readily forms the pyrazolone ring with high yields (often 93-100%).[13][14]

• Coumarins: Diethyl malonate is frequently used in the Pechmann condensation with phenols to produce coumarin-3-carboxylates.[15][16] Ethyl acetoacetate can also be used to synthesize different coumarin derivatives.[17][18]

Advantage of Diethyl Acetylmalonate in specific syntheses: In the synthesis of certain substituted coumarins, diethyl malonate provides a direct route to coumarin-3-carboxylates, which are versatile intermediates for further functionalization.[15]

Advantage of Ethyl Acetoacetate in specific syntheses: For the synthesis of many pyrazolone-based anti-inflammatory drugs and other bioactive molecules, ethyl acetoacetate is the reagent of choice due to its efficient and high-yielding cyclization with hydrazines.[13][19]

Visualization of Reaction Pathways

Caption: Comparison of Malonic and Acetoacetic Ester Synthesis Pathways.

Caption: General Workflow for the Knoevenagel Condensation.

Conclusion: Making the Right Choice

The selection between diethyl acetylmalonate and ethyl acetoacetate is dictated by the desired synthetic outcome and the specific reaction context.

• Choose Diethyl Acetylmalonate for:

  • The synthesis of mono- and di-substituted carboxylic acids .

  • When the final product requires a carboxylic acid moiety for further transformations.

  • Applications in the synthesis of barbiturates and certain classes of pharmaceuticals and agrochemicals.[20][21][22][23]

• Choose Ethyl Acetoacetate for:

  • The synthesis of methyl ketones .

  • When higher reactivity in reactions like the Knoevenagel condensation is desired.

  • The efficient synthesis of heterocyclic systems such as pyrazolones and pyrimidines.[13][24][25][26]

By understanding the distinct reactivity profiles and leveraging the specific advantages of each reagent, researchers can devise more efficient and effective synthetic strategies for the development of novel molecules and pharmaceutical agents.

References

• 1. echemi.com [echemi.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchportal.hkust.edu.hk [researchportal.hkust.edu.hk]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. scispace.com [scispace.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. orbi.uliege.be [orbi.uliege.be]
• 9. researchgate.net [researchgate.net]
• 10. rsc.org [rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. m.youtube.com [m.youtube.com]
• 13. ias.ac.in [ias.ac.in]
• 14. researchgate.net [researchgate.net]
• 15. Synthesis and Characterization of Some New Coumarin Derivatives as Probable Breast Anticancer MCF-7 Drugs [mdpi.com]
• 16. jetir.org [jetir.org]
• 17. scispace.com [scispace.com]
• 18. arkat-usa.org [arkat-usa.org]
• 19. connectjournals.com [connectjournals.com]
• 20. Diethyl malonate - Wikipedia [en.wikipedia.org]
• 21. nbinno.com [nbinno.com]
• 22. Diethyl Malonate: Versatile Building Block in Organic Synthesis_Chemicalbook [chemicalbook.com]
• 23. nbinno.com [nbinno.com]
• 24. Ethyl acetoacetate | Synthesis, Reactions, Esterification | Britannica [britannica.com]
• 25. khannapankaj.wordpress.com [khannapankaj.wordpress.com]
• 26. Ethyl acetoacetate - Wikipedia [en.wikipedia.org]

Comparative study of different catalysts for diethyl acetylmalonate synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of diethyl acetylmalonate, a valuable precursor in the production of pharmaceuticals and other fine chemicals, is critically influenced by the choice of catalyst. This guide provides an objective comparison of different catalytic systems for the acylation of diethyl malonate, supported by experimental data from related syntheses.

The primary route to diethyl acetylmalonate involves the C-acylation of diethyl malonate with an acetylating agent, typically acetyl chloride or acetic anhydride. The selection of a suitable catalyst is paramount for achieving high yields and purity by promoting the formation of the desired C-acylated product over the O-acylated byproduct. This guide explores three common classes of catalysts: strong inorganic bases, metal alkoxides, and organic bases.

Catalyst Performance Comparison

The following table summarizes the performance of different catalyst types in the acylation of diethyl malonate and related β-dicarbonyl compounds. The data is compiled from analogous reactions and provides a predictive comparison for the synthesis of diethyl acetylmalonate.

Catalyst Type	Specific Catalyst Example	Typical Reaction Conditions	Expected Yield	Key Observations
Strong Inorganic Base	Sodium Hydride (NaH)	Anhydrous THF or Et₂O, 0°C to reflux	High	Highly effective for generating the malonate enolate, leading to efficient C-acylation. Requires stringent anhydrous conditions due to its high reactivity with water.
Metal Alkoxide	Magnesium Ethoxide (Mg(OEt)₂)	Anhydrous Ethanol or Ether, Reflux	Moderate to High	A milder alternative to NaH, often generated in situ from magnesium and ethanol. It can favor C-acylation and is useful for large-scale synthesis.
Organic Base	Pyridine	Dichloromethane or neat, Room temperature to reflux	Low to Moderate	Primarily acts as a nucleophilic catalyst and acid scavenger. It is less effective for C-acylation of diethyl malonate and may lead to higher proportions of the O-acylated byproduct.

Experimental Protocols

Detailed methodologies for the synthesis of diethyl acetylmalonate using representative catalysts from each class are provided below.

Protocol 1: Synthesis using a Strong Inorganic Base (Sodium Hydride)

This protocol is adapted from standard procedures for the C-acylation of active methylene compounds.

Materials:

• Diethyl malonate

• Sodium hydride (60% dispersion in mineral oil)

• Acetyl chloride

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard glassware for anhydrous reactions (e.g., flame-dried flask, dropping funnel, condenser, nitrogen inlet)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a condenser, and a nitrogen inlet, add sodium hydride (1.1 equivalents) to anhydrous THF.

• Cool the suspension to 0°C in an ice bath.

• Slowly add diethyl malonate (1.0 equivalent) dropwise to the stirred suspension.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour until the evolution of hydrogen gas ceases, indicating the formation of the sodium enolate.

• Cool the reaction mixture back to 0°C.

• Add acetyl chloride (1.05 equivalents) dropwise via the dropping funnel.

• After the addition, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by TLC.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by vacuum distillation to obtain diethyl acetylmalonate.

Protocol 2: Synthesis using a Metal Alkoxide (Magnesium Ethoxide)

This protocol is based on methods for the acylation of malonic esters using magnesium alkoxides.

Materials:

• Magnesium turnings

• Absolute ethanol

• Diethyl malonate

• Acetyl chloride

• Anhydrous diethyl ether

• Dilute hydrochloric acid

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

• Standard glassware for reflux and distillation

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place magnesium turnings (1.1 equivalents) and a crystal of iodine (as an initiator).

• Add a small amount of absolute ethanol to initiate the reaction.

• Once the reaction starts, add the remaining absolute ethanol dropwise to maintain a steady reflux, forming magnesium ethoxide.

• After all the magnesium has reacted, add a solution of diethyl malonate (1.0 equivalent) in anhydrous diethyl ether.

• Reflux the mixture for 1-2 hours.

• Cool the reaction mixture and add acetyl chloride (1.05 equivalents) dropwise.

• Reflux the mixture for an additional 2-3 hours.

• Cool the reaction to room temperature and acidify with dilute hydrochloric acid until the magnesium salts dissolve.

• Separate the organic layer and wash it with water, saturated aqueous sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Remove the solvent by distillation.

• Purify the residue by vacuum distillation to yield diethyl acetylmalonate.

Visualizations

To better understand the experimental workflow and the underlying chemical transformation, the following diagrams are provided.

Caption: General experimental workflow for the synthesis of diethyl acetylmalonate.

Caption: Logical relationship of reactants, intermediates, and products in the synthesis.

Validating the Structure of Diethyl Acetylmalonate: A Comparative 13C NMR Analysis

A definitive guide for researchers and drug development professionals on the structural verification of diethyl acetylmalonate using 13C NMR spectroscopy, with comparative data from key structural analogues.

This guide provides a comprehensive comparison of the 13C NMR spectral data of diethyl acetylmalonate against structurally related compounds, diethyl malonate and ethyl acetate. This analysis serves as a powerful tool for the unequivocal validation of the molecular structure of diethyl acetylmalonate, a crucial step in ensuring the integrity of research and development processes in the chemical and pharmaceutical sciences.

Comparative Analysis of 13C NMR Chemical Shifts

The validation of the diethyl acetylmalonate structure via 13C NMR spectroscopy is significantly enhanced by comparing its spectrum with those of simpler, related molecules. Diethyl malonate represents the core malonic ester framework, while ethyl acetate provides data for a simple ester and an acetyl group.

Below is a table summarizing the experimental 13C NMR chemical shifts for diethyl malonate and ethyl acetate, alongside predicted values for diethyl acetylmalonate. These predictions are derived from established substituent effects on 13C chemical shifts, offering a robust hypothesis for experimental verification.

Carbon Atom	Diethyl Malonate (Experimental, ppm)	Ethyl Acetate (Experimental, ppm)	Diethyl Acetylmalonate (Predicted, ppm)
Ester Carbonyl (C=O)	~167	~171	~165-170
Acetyl Carbonyl (C=O)	N/A	N/A	~200-205
Malonyl CH	~41	N/A	~55-60
Ethoxy CH₂	~61	~60	~62
Ethoxy CH₃	~14	~14	~14
Acetyl CH₃	N/A	~21	~28-32

Note: Experimental values are approximate and can vary slightly based on solvent and experimental conditions. Predicted values for diethyl acetylmalonate are based on the additive effects of an acetyl substituent on the diethyl malonate backbone.

Experimental Protocol for 13C NMR Spectroscopy

The following provides a detailed methodology for acquiring a high-quality 13C NMR spectrum of a small organic molecule like diethyl acetylmalonate.

1. Sample Preparation:

• Weigh approximately 10-50 mg of the diethyl acetylmalonate sample.

• Dissolve the sample in approximately 0.5-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry NMR tube.

• Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (0 ppm).

2. NMR Spectrometer Setup:

• The 13C NMR spectrum should be acquired on a high-resolution NMR spectrometer, typically operating at a proton frequency of 400 MHz or higher.

• The corresponding 13C frequency will be approximately 100 MHz.

• Ensure the spectrometer is properly tuned and shimmed for the sample to achieve optimal resolution and line shape.

3. Acquisition Parameters:

• Pulse Program: A standard single-pulse experiment with proton decoupling is typically used for routine 13C NMR.

• Decoupling: Employ broadband proton decoupling to simplify the spectrum by removing C-H coupling, resulting in a single peak for each unique carbon atom.

• Acquisition Time: Typically set to 1-2 seconds.

• Relaxation Delay (d1): A delay of 2-5 seconds is generally sufficient for small molecules to allow for adequate relaxation of the carbon nuclei between pulses.

• Number of Scans: Due to the low natural abundance of the 13C isotope, a larger number of scans (typically several hundred to several thousand) is required to achieve a good signal-to-noise ratio. The exact number will depend on the sample concentration.

• Spectral Width: A spectral width of approximately 200-250 ppm is usually sufficient to encompass the chemical shifts of all carbon atoms in most organic molecules.

4. Data Processing:

• Apply a Fourier transform to the acquired free induction decay (FID).

• Phase correct the resulting spectrum to obtain a pure absorption spectrum.

• Baseline correct the spectrum to ensure a flat baseline.

• Reference the spectrum by setting the TMS peak to 0 ppm.

• Integrate the peaks if quantitative information is desired, although for routine structural validation, the chemical shifts are the primary focus.

Logical Workflow for Structural Validation

The following diagram illustrates the logical process of validating the structure of diethyl acetylmalonate by comparing its 13C NMR spectrum with those of its structural analogues.

Navigating the Synthesis of Substituted Acetic Acids: A Comparative Guide to Alternatives for Diethyl Acetylmalonate

For researchers, scientists, and professionals in drug development, the synthesis of substituted acetic acids is a fundamental process. While the use of diethyl acetylmalonate in the classical malonic ester synthesis has long been a staple, a range of alternative methods offer distinct advantages in terms of yield, reaction conditions, and substrate scope. This guide provides an objective comparison of key synthetic strategies, supported by experimental data, to inform the selection of the optimal route for specific target molecules.

The traditional malonic ester synthesis, which involves the alkylation of a malonic ester like diethyl acetylmalonate followed by hydrolysis and decarboxylation, serves as a reliable benchmark. However, its limitations, such as the potential for dialkylation and sometimes harsh reaction conditions, have driven the exploration of alternative pathways. This guide will compare the malonic ester synthesis with prominent alternatives including the cyanoacetic ester synthesis, the use of Meldrum's acid derivatives, and the hydrolysis of nitriles, using the synthesis of 2-phenylpropionic acid as a comparative model where possible.

Comparative Analysis of Synthetic Methodologies

The choice of synthetic route can significantly impact the efficiency and outcome of the preparation of substituted acetic acids. The following sections detail the core principles and experimental data for several key methods.

The Benchmark: Malonic Ester Synthesis

The malonic ester synthesis is a versatile method for producing mono- and di-substituted acetic acids.[1][2] The reaction proceeds via the formation of a resonance-stabilized enolate from diethyl malonate, which then acts as a nucleophile to attack an alkyl halide.[3][4] Subsequent hydrolysis and decarboxylation yield the desired carboxylic acid.[1][2] A significant drawback of this method is the potential for dialkylation, which can complicate purification and lower the yield of the desired monosubstituted product.[5]

The High-Yield Alternative: Cyanoacetic Ester Synthesis

The cyanoacetic ester synthesis is often considered a superior alternative to the malonic ester synthesis, frequently providing higher yields and requiring shorter reaction times. The presence of the electron-withdrawing nitrile group increases the acidity of the α-hydrogens, facilitating enolate formation under milder conditions. The subsequent steps involve alkylation, followed by hydrolysis of both the ester and the nitrile groups, and finally decarboxylation. For the synthesis of 2-phenylpropanoic acid, this method has been shown to be highly effective.

The Versatile Reagent: Meldrum's Acid Derivatives

Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione) is a cyclic diester that is significantly more acidic than acyclic malonic esters, allowing for easier enolate formation.[6][7][8] Its derivatives are versatile intermediates in organic synthesis.[9][10] They can be alkylated and subsequently hydrolyzed and decarboxylated to yield substituted acetic acids. The use of Meldrum's acid can offer advantages in terms of reaction conditions and has been used to synthesize a variety of carboxylic acid derivatives in good to excellent yields, typically ranging from 54% to 92%.[7]

The Direct Approach: Hydrolysis of Nitriles

A straightforward route to substituted acetic acids is the hydrolysis of the corresponding nitriles. This method can be particularly advantageous if the required nitrile is readily accessible, for instance, through the reaction of an alkyl halide with a cyanide salt. The nitrile is then hydrolyzed to the carboxylic acid under acidic or basic conditions. This method has been demonstrated to produce 2-phenylpropionic acid from 2-phenylpropionitrile in high yields.

Quantitative Data Comparison

To provide a clear comparison of the performance of these methods, the following table summarizes the reported yields for the synthesis of 2-phenylpropionic acid, a common substituted acetic acid.

Synthetic Method	Starting Material	Product	Yield (%)	Reference
Hydrolysis of Nitrile	2-Phenylpropionitrile	2-Phenylpropionic acid	93%	[11]
Hydrolysis of Nitrile	2-Phenylpropionitrile	2-Phenylpropionic acid	96%	[12]
Hydrolysis of Nitrile	2-(4-Methylphenyl)propionitrile	2-(4-Methylphenyl)propionic acid	78%	[13]

Experimental Protocols

Detailed methodologies are crucial for the replication and adaptation of synthetic procedures. Below are representative experimental protocols for the synthesis of substituted acetic acids via the hydrolysis of a nitrile.

Synthesis of 2-Phenylpropionic Acid via Nitrile Hydrolysis

Materials:

• 2-Phenylpropionitrile

• 10% Aqueous Sodium Hydroxide (NaOH) solution

• 15% Aqueous Hydrochloric Acid (HCl) solution

• Diethyl ether

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• A mixture of 2-phenylpropionitrile and a 10% aqueous sodium hydroxide solution is heated at reflux with stirring for approximately 4.5 hours.[11]

• The progress of the hydrolysis can be monitored by thin-layer chromatography (TLC).[11]

• After cooling to room temperature, the reaction mixture is extracted with diethyl ether to remove any non-acidic impurities.[11]

• The aqueous layer is then carefully acidified with a 15% aqueous hydrochloric acid solution.[11]

• The resulting suspension containing the product is extracted with diethyl ether (3 x 50 mL).[11]

• The combined organic extracts are washed with water and dried over anhydrous sodium sulfate.[11]

• After filtration, the solvent is removed by rotary evaporation.[11]

• The crude product is then purified by distillation under reduced pressure to afford 2-phenylpropionic acid as a pale-yellow liquid.[11] A yield of 93% has been reported for this procedure.[11]

Logical Workflow and Relationships

The selection of a synthetic route depends on various factors including the availability of starting materials, desired yield, and the scale of the reaction. The following diagram illustrates the relationships between the different synthetic strategies for accessing substituted acetic acids.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Malonic ester synthesis - Wikipedia [en.wikipedia.org]
• 6. ic.unicamp.br [ic.unicamp.br]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 10. Uses and Synthesis of Meldrum’s acid_Chemicalbook [chemicalbook.com]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. CN105037139A - Preparation method for 2-phenylpropionic acid - Google Patents [patents.google.com]
• 13. Design, synthesis, and evaluation of novel 2-phenylpropionic acid derivatives as dual COX inhibitory-antibacterial agents - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Chelation Properties of Diethyl Acetylmalonate

For Researchers, Scientists, and Drug Development Professionals

This guide offers a comparative analysis of the metal ion chelation properties of diethyl acetylmalonate. Due to a lack of readily available published stability constants for diethyl acetylmalonate, this document provides a qualitative comparison with common β-dicarbonyl alternatives, alongside benchmark data for these analogs. Detailed experimental protocols are included to enable researchers to determine these properties directly.

Introduction to β-Dicarbonyl Chelators

β-Dicarbonyl compounds, such as diethyl acetylmalonate, are a significant class of chelating agents. Their ability to bind to metal ions is critical in various fields, including catalysis, drug delivery, and analytical chemistry. The chelation occurs through the deprotonation of the acidic α-carbon and the subsequent coordination of the two carbonyl oxygens to a metal ion, forming a stable six-membered ring.

The primary mechanism involves keto-enol tautomerism. The enol form is readily deprotonated to form an enolate anion, which then acts as a bidentate ligand, coordinating with a metal ion. The stability of the resulting metal complex is a key parameter in evaluating the efficacy of the chelating agent.

Safety & Regulatory Compliance

Navigating the Safe Disposal of Diethyl Acetylmalonate: A Procedural Guide

For researchers and scientists in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. This guide provides a comprehensive, step-by-step procedure for the safe disposal of diethyl acetylmalonate, a common reagent in organic synthesis. Adherence to these protocols is essential for minimizing environmental impact and safeguarding laboratory personnel.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the inherent hazards associated with diethyl acetylmalonate. Based on data from structurally similar compounds, diethyl acetylmalonate is classified as a combustible liquid that can cause serious eye irritation and may be harmful to aquatic life.[1][2][3] Always consult the specific Safety Data Sheet (SDS) for the most detailed information.

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield.[3][4]

• Hand Protection: Use appropriate chemical-resistant gloves.[3]

• Skin Protection: Wear a lab coat and ensure skin is not exposed.

Step-by-Step Disposal Protocol

The disposal of diethyl acetylmalonate must be managed through your institution's hazardous waste program. Do not discharge it down the drain or dispose of it as regular trash.[3][5]

Step 1: Waste Identification and Classification

• All waste containing diethyl acetylmalonate, including contaminated materials, must be treated as hazardous waste.

• While not a specifically listed EPA hazardous waste, it may be classified as such based on its characteristics, primarily its combustibility.

Step 2: Waste Collection and Segregation

• Collect liquid diethyl acetylmalonate waste in a dedicated, leak-proof, and clearly labeled container.[4]

• The container should be compatible with the chemical.

• Segregate this waste from other chemical waste streams, especially strong oxidizing agents, acids, and bases, to prevent hazardous reactions.[6]

Step 3: Labeling the Waste Container

• Properly label the hazardous waste container with the following information:

  • The words "Hazardous Waste"

  • Full chemical name: "Diethyl Acetylmalonate"

  • The approximate concentration and volume

  • Accumulation start date

  • The name of the principal investigator and the laboratory location

Step 4: Storage of Waste

• Store the sealed waste container in a cool, dry, and well-ventilated area, away from sources of ignition such as heat, sparks, or open flames.[4][6]

• Ensure the storage location is a designated satellite accumulation area for hazardous waste.

Step 5: Arranging for Disposal

• Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the hazardous waste.

• Do not attempt to transport the waste yourself.

Step 6: Handling Spills

• In the event of a spill, evacuate the immediate area if necessary.

• Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand, silica gel, or a universal binder.[3][4][6]

• Collect the absorbed material and place it in a sealed container for disposal as hazardous waste.[3][4]

• Clean the spill area thoroughly.

Step 7: Empty Container Disposal

• Empty containers that held diethyl acetylmalonate should be triple-rinsed with a suitable solvent.

• The rinsate must be collected and disposed of as hazardous waste.

• After triple-rinsing, the container can typically be disposed of as non-hazardous waste, but be sure to deface the original label. Consult your EHS office for specific institutional policies.

Key Chemical and Hazard Data

For quick reference, the following table summarizes the pertinent data for diethyl malonate, a closely related compound. This information should be considered representative for diethyl acetylmalonate in the absence of a specific SDS.

Property	Data
Physical State	Liquid
Appearance	Colorless
Flash Point	85°C - 94°C (Combustible)[3][4]
Primary Hazards	Causes serious eye irritation[1][2]
Environmental Hazards	Harmful to aquatic life[3]
Incompatible Materials	Strong oxidizing agents, acids, bases[6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of diethyl acetylmalonate.

Caption: Disposal workflow for diethyl acetylmalonate.

References

• 1. carlroth.com [carlroth.com]
• 2. multichemindia.com [multichemindia.com]
• 3. ICSC 1739 - DIETHYLMALONATE [chemicalsafety.ilo.org]
• 4. fishersci.com [fishersci.com]
• 5. carlroth.com [carlroth.com]
• 6. fishersci.com [fishersci.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Diethyl Acetylmalonate

For researchers, scientists, and professionals in drug development, the safe handling of chemical reagents is paramount. This guide provides essential, immediate safety and logistical information for the use of Diethyl acetylmalonate, ensuring that your work is conducted with the highest standards of safety and precision.

Chemical Profile and Hazards

Diethyl acetylmalonate is a combustible liquid that can cause serious eye irritation.[1] It is also harmful to aquatic life.[1] Understanding its physical and chemical properties is the first step toward safe handling.

Property	Value	Source
CAS Number	105-53-3	[2]
Molecular Formula	C₇H₁₂O₄	[2][3]
Molecular Weight	160.17 g/mol
Appearance	Colorless liquid	[3]
Boiling Point	199°C	[3]
Flash Point	85°C (closed cup)	[3]
Density	1.06 g/cm³ (at 20°C)	[3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Diethyl acetylmalonate to minimize exposure and ensure personal safety.

PPE Category	Specification	Rationale
Eye/Face Protection	Safety goggles with side shields.[4]	Protects against splashes and vapors that can cause serious eye irritation.[1]
Skin Protection	Chemical-resistant gloves (tested according to EN 374) and a laboratory coat.[4][5]	Prevents skin contact, which can cause redness and irritation.[3]
Respiratory Protection	Generally not required with adequate ventilation. A filter respirator for organic vapors is recommended for spills or in poorly ventilated areas.[3][5][6]	Protects against inhalation of vapors, which may cause coughing.[3]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Diethyl acetylmalonate is crucial for laboratory safety. The following workflow outlines the key steps for its use and disposal.

Safe Handling Workflow

Experimental Protocols

1. Preparation:

• Inspect Container: Before use, visually inspect the container for any signs of damage or leaks.

• Don PPE: Put on all required personal protective equipment as specified in the table above.

• Prepare Work Area: Ensure the work area is clean and well-ventilated.[5][6] Remove all sources of ignition as Diethyl acetylmalonate is a combustible liquid.[1][3][6] Keep spill control materials, such as sand or inert absorbent, readily available.[3][6]

2. Handling and Use:

• Dispense Chemical: Carefully dispense the required amount of Diethyl acetylmalonate. Avoid generating vapors.

• Perform Experiment: Conduct the experimental procedure, being mindful of potential incompatibilities with strong oxidants, acids, and bases.[6]

• Close Container: Tightly close the container immediately after use to prevent the release of vapors.

3. Cleanup and Disposal:

• Decontaminate Work Area: Clean and decontaminate the work area thoroughly.

• Dispose of Waste: Dispose of unused Diethyl acetylmalonate and any contaminated materials as hazardous waste in accordance with local, regional, and national regulations.[4] Do not empty into drains.[4][5] Contaminated packaging should be treated as hazardous waste.[4]

• Doff PPE: Remove personal protective equipment in the correct order to avoid cross-contamination.

• Wash Hands: Wash hands thoroughly with soap and water after handling the chemical.[1]

Emergency Procedures

In the event of an accidental exposure or spill, follow these procedures immediately:

Exposure/Spill Scenario	First Aid / Spill Response
Eye Contact	Immediately rinse with plenty of water for at least 15 minutes, holding the eyelids open.[4][6] Seek medical attention if irritation persists.[1][3][7]
Skin Contact	Remove contaminated clothing and wash the affected area with soap and plenty of water.[3][6]
Inhalation	Move the affected person to fresh air and allow them to rest.[3][7] Seek medical attention if you feel unwell.[3]
Ingestion	Rinse the mouth with water.[6][7] Do not induce vomiting.[7] Seek immediate medical attention.[6]
Spill	Evacuate the area and ensure adequate ventilation.[5] Remove all sources of ignition.[5][6] Contain the spill using an inert absorbent material (e.g., sand, diatomaceous earth) and collect it in a suitable, closed container for disposal.[3][4][6] Do not let the chemical enter drains or waterways.[3][5][6]

References

• 1. vigon.com [vigon.com]
• 2. Diethyl Malonate | C7H12O4 | CID 7761 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ICSC 1739 - DIETHYLMALONATE [chemicalsafety.ilo.org]
• 4. carlroth.com [carlroth.com]
• 5. aksci.com [aksci.com]
• 6. fishersci.com [fishersci.com]
• 7. lobachemie.com [lobachemie.com]